N-Dodecylmorpholine

• CAS: 1541-81-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of N-Dodecylmorpholine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecylmorpholine, a tertiary amine, is a versatile organic compound with a range of applications stemming from its unique molecular structure, which combines a hydrophilic morpholine head with a long hydrophobic dodecyl tail. This technical guide provides a comprehensive overview of its core chemical and physical properties, supported by detailed experimental protocols and logical visualizations to aid researchers and professionals in its application and study.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of N-Dodecylmorpholine are summarized below, providing a clear reference for its identification and handling.

Table 1: Chemical Identifiers of N-Dodecylmorpholine

Identifier	Value
IUPAC Name	4-dodecylmorpholine
CAS Number	1541-81-7
Molecular Formula	C₁₆H₃₃NO[1][2]
Molecular Weight	255.44 g/mol [1]
Canonical SMILES	CCCCCCCCCCCCN1CCOCC1[1]
InChI	InChI=1S/C16H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18-16-14-17/h2-16H2,1H3[1]
InChIKey	ZRIILUSQBDFVNY-UHFFFAOYSA-N[1]
Synonyms	N-Laurylmorpholine, 4-Dodecylmorpholine, Morpholine, 4-dodecyl-[1]

Table 2: Physical Properties of N-Dodecylmorpholine

Property	Value
Melting Point	14.5 °C[1]
Boiling Point	137-145 °C[1]
Density (Predicted)	0.877 ± 0.06 g/cm³

Experimental Protocols

Detailed methodologies for the determination of key physical properties and a representative synthesis protocol are provided below.

Synthesis of N-Dodecylmorpholine

A method for synthesizing N-Dodecylmorpholine involves the reaction of dodecanol and morpholine in the presence of a catalyst. The following is a summary of a patented method:

• Catalyst Preparation: A solid copper-nickel loaded catalyst is prepared by mixing a powdery form with a binding agent (e.g., cellulose) and a pore-expanding agent (e.g., polyethylene glycol) with water. The mixture is then extruded into strips, cut, dried, and calcined to obtain a granular catalyst.[3][4]

• Reaction: The granular catalyst is placed in a stainless steel sieve and immersed in dodecanol. Hydrogen gas is introduced for reduction. Morpholine is then added dropwise to the reaction mixture at approximately 210 °C to synthesize N-Dodecylmorpholine.[4]

Determination of Melting Point

The melting point of an organic solid can be determined using the capillary method.

• Sample Preparation: A small amount of the solid organic compound is finely powdered. A capillary tube is sealed at one end by heating it in a flame.[5] The open end of the capillary tube is then pushed into the powdered sample to pack a small amount of the solid into the sealed end.[5]

• Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[5] This assembly is then placed in a heating bath (e.g., a Thiele tube with heating oil or a Mel-Temp apparatus).

• Measurement: The heating bath is heated slowly and steadily. The temperature at which the solid first begins to melt (the appearance of liquid) and the temperature at which the entire solid has turned into a liquid are recorded. This range is the melting point of the compound.[6] For accurate results, a slow heating rate of about 2°C per minute is recommended.

Determination of Boiling Point

The boiling point of a liquid organic compound can also be determined using a capillary method.[7]

• Sample Preparation: A small amount of the liquid is placed in a small test tube (fusion tube).[8] A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid in the test tube.[8]

• Apparatus Setup: The test tube containing the sample and inverted capillary is attached to a thermometer. This assembly is then heated in a suitable heating bath (e.g., an oil bath or an aluminum block).[8]

• Measurement: The apparatus is heated slowly.[8] As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[8] The heating is then stopped, and the liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[7]

Determination of Density (for Liquids)

The density of a liquid can be determined by measuring its mass and volume.[9]

• Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an electronic balance.[9]

• Volume and Mass Measurement: A known volume of the liquid is added to the graduated cylinder. The volume is read from the bottom of the meniscus.[9] The combined mass of the graduated cylinder and the liquid is then measured.[9]

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder from the combined mass. The density is then calculated by dividing the mass of the liquid by its volume.[10] This process can be repeated with different volumes of the liquid to improve accuracy.[9]

Visualizations

The following diagrams illustrate key relationships and workflows related to N-Dodecylmorpholine.

Caption: Logical relationship of N-Dodecylmorpholine's chemical identifiers.

Caption: Experimental workflow for melting point determination.

Biological Activity

While a specific signaling pathway for N-Dodecylmorpholine is not extensively documented in publicly available literature, morpholine derivatives, in general, are recognized for a wide range of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties.[11] The presence of the morpholine ring, with its advantageous physicochemical and metabolic properties, makes it a valuable scaffold in medicinal chemistry.[11] Further research is required to elucidate the specific mechanisms of action and signaling pathways associated with N-Dodecylmorpholine.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. chembk.com [chembk.com]
• 3. CN104876891A - Synthesis method of dodecyl morpholine - Google Patents [patents.google.com]
• 4. CN104876891B - A kind of synthetic method of dodecyl morpholine - Google Patents [patents.google.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. pennwest.edu [pennwest.edu]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. wjec.co.uk [wjec.co.uk]
• 11. researchgate.net [researchgate.net]

N-Dodecylmorpholine as a Corrosion Inhibitor: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Dodecylmorpholine (C16H33NO) is a heterocyclic organic compound recognized for its efficacy as a corrosion inhibitor, particularly for steel in acidic environments. Its molecular structure, featuring a polar morpholine head group with nitrogen and oxygen heteroatoms and a long nonpolar dodecyl tail, facilitates a robust protective mechanism against corrosive attack. This technical guide delineates the core mechanism of action of N-Dodecylmorpholine, detailing its adsorption properties, the electrochemical interactions it governs, and the theoretical basis for its inhibitive effects. This document summarizes key performance data, outlines standard experimental protocols for inhibitor evaluation, and provides visual representations of the underlying processes to support advanced research and development.

Core Mechanism of Action

The corrosion inhibition by N-Dodecylmorpholine is a multi-faceted process primarily centered on its adsorption onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium. The mechanism can be understood through the following key stages:

• Adsorption at the Metal-Solution Interface : In an acidic solution, the nitrogen atom in the morpholine ring can become protonated, allowing the molecule to exist in cationic form. The metal surface in an acid solution is typically charged, facilitating the adsorption of the inhibitor molecules. The adsorption process involves a combination of physisorption and chemisorption.

  • Physisorption : This occurs via electrostatic interactions between the charged inhibitor molecule and the charged metal surface.

  • Chemisorption : This is a stronger interaction involving the sharing of electrons between the heteroatoms (Nitrogen and Oxygen) of the morpholine ring and the vacant d-orbitals of iron atoms on the steel surface. This forms a coordinate covalent bond, leading to more stable and effective adsorption.[1]

• Protective Film Formation : The adsorption of N-Dodecylmorpholine molecules leads to the formation of a thin, organized film on the metal surface. The long, hydrophobic dodecyl (C12H25) hydrocarbon chain plays a crucial role.[2] Once the polar morpholine head groups are adsorbed, the hydrophobic tails orient themselves away from the metal surface, creating a dense, non-polar barrier. This barrier effectively displaces water molecules and blocks the diffusion of corrosive species (like H+ and Cl- ions) to the metal surface.[1][2]

• Electrochemical Inhibition : N-Dodecylmorpholine functions as a mixed-type inhibitor, meaning it suppresses both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[1][3][4]

  • Anodic Inhibition : The adsorbed film blocks the active sites where metal dissolution (Fe → Fe²⁺ + 2e⁻) would occur.

  • Cathodic Inhibition : The morpholine cations adsorb onto the cathodic regions of the steel, hindering the hydrogen evolution reaction (2H⁺ + 2e⁻ → H₂).[1]

The overall effect is a significant reduction in the corrosion rate, as evidenced by a decrease in the corrosion current density (Icorr) and an increase in the charge transfer resistance (Rct) at the metal-electrolyte interface.

Quantitative Performance Data

Table 1: Potentiodynamic Polarization Data for a Structural Analog in 2M HCl [4]

Inhibitor Conc. (M)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Inhibition Efficiency (η%)
Blank	-485	1150	-
1 x 10⁻⁶	-490	287	75.0
5 x 10⁻⁶	-493	149	87.0
1 x 10⁻⁵	-495	103	91.0
5 x 10⁻⁵	-499	52	95.5
1 x 10⁻⁴	-503	35	97.0

Note: Inhibition Efficiency (η%) is calculated as: ((Icorr_blank - Icorr_inh) / Icorr_blank) x 100.

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for a Structural Analog in 2M HCl [4]

Inhibitor Conc. (M)	Charge Transfer Resistance (Rct) (Ω cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (η%)
Blank	22	185	-
1 x 10⁻⁶	120	85	81.7
5 x 10⁻⁶	243	62	91.0
1 x 10⁻⁵	385	45	94.3
5 x 10⁻⁵	610	30	96.4
1 x 10⁻⁴	850	21	97.4

Note: Inhibition Efficiency (η%) is calculated as: ((Rct_inh - Rct_blank) / Rct_inh) x 100.

Adsorption Isotherm and Theoretical Analysis

The adsorption behavior of N-Dodecylmorpholine typically follows the Langmuir adsorption isotherm .[4][5][6] This model assumes that the inhibitor forms a monolayer on the metal surface at a finite number of identical and equivalent adsorption sites. The degree of surface coverage (θ) is related to the inhibitor concentration (C) by the equation:

C / θ = 1 / K_ads + C

Where K_ads is the equilibrium constant of the adsorption process. A linear plot of C/θ versus C indicates that the adsorption follows the Langmuir isotherm. From K_ads, the standard free energy of adsorption (ΔG°_ads) can be calculated to determine the spontaneity and nature of the adsorption (physisorption vs. chemisorption).[4]

Quantum Chemical Parameters

Quantum chemical calculations, typically using Density Functional Theory (DFT), are employed to correlate the molecular structure of an inhibitor with its efficiency.[2] Key parameters for N-Dodecylmorpholine would be calculated to understand its interaction with the metal surface.

Table 3: Key Quantum Chemical Parameters and Their Significance

Parameter	Symbol	Significance for Corrosion Inhibition
Energy of Highest Occupied Molecular Orbital	E_HOMO	A higher E_HOMO value indicates a greater tendency of the molecule to donate electrons to the vacant d-orbitals of the metal, enhancing adsorption.[7]
Energy of Lowest Unoccupied Molecular Orbital	E_LUMO	A lower E_LUMO value suggests a greater ability of the molecule to accept electrons from the metal surface (back-donation).
Energy Gap	ΔE (E_LUMO - E_HOMO)	A smaller energy gap implies higher reactivity of the inhibitor molecule, facilitating stronger adsorption.[8]
Dipole Moment	µ	A higher dipole moment may increase the adsorption of the inhibitor on the metal surface.[9]
Mulliken Charges	-	Indicates the electron density on atoms; heteroatoms (N, O) with higher negative charges are the primary sites for chemisorption.[7]

Experimental Protocols

Evaluating the performance of N-Dodecylmorpholine requires standardized electrochemical and theoretical methods.

Electrochemical Measurements

Objective : To determine the corrosion rate, inhibition efficiency, and inhibition mechanism.

Apparatus : A standard three-electrode electrochemical cell connected to a potentiostat/galvanostat.[10][11]

• Working Electrode (WE) : Mild steel coupon with a known exposed surface area.

• Reference Electrode (RE) : Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

• Counter Electrode (CE) : Platinum or graphite rod.

Procedure :

• Preparation : Polish the working electrode with successively finer grades of emery paper, degrease with acetone, rinse with distilled water, and dry.

• Test Solution : Prepare the corrosive medium (e.g., 1M HCl) and various concentrations of the N-Dodecylmorpholine inhibitor.

• Open Circuit Potential (OCP) : Immerse the electrodes in the test solution and monitor the OCP until a stable potential is reached (typically 30-60 minutes).

• Electrochemical Impedance Spectroscopy (EIS) :

  • Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range (e.g., 100 kHz to 10 mHz).[6]

  • Analyze the resulting Nyquist and Bode plots to determine R_ct and C_dl.

• Potentiodynamic Polarization (PDP) :

  • Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s).[11]

  • Extrapolate the Tafel slopes of the resulting polarization curve to determine E_corr and I_corr.

Quantum Chemical Calculations

Objective : To model the electronic properties of the inhibitor molecule and correlate them with its protective action.

Software : Gaussian, SIESTA, or similar computational chemistry packages.[9]

Methodology :

• Molecule Optimization : Build the 3D structure of the N-Dodecylmorpholine molecule and optimize its geometry using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).

• Parameter Calculation : From the optimized structure, calculate key electronic parameters such as E_HOMO, E_LUMO, dipole moment, and Mulliken atomic charges.

• Analysis : Correlate the calculated parameters with experimentally observed inhibition efficiencies. For instance, higher E_HOMO values and lower ΔE values are generally associated with better inhibitor performance.

Visualizations

Diagram 1: Corrosion Inhibition Mechanism

Caption: The mechanism involves adsorption and formation of a protective film blocking corrosive species.

Diagram 2: Experimental Evaluation Workflow

Caption: Standard workflow for evaluating the efficiency and mechanism of a corrosion inhibitor.

Diagram 3: Adsorption Isotherm Analysis

Caption: Logical flow for determining the adsorption isotherm and thermodynamic parameters.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Adsorption Mechanism of Eco-Friendly Corrosion Inhibitors for Exceptional Corrosion Protection of Carbon Steel: Electrochemical and First-Principles DFT Evaluations [mdpi.com]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. jmcs.org.mx [jmcs.org.mx]
• 11. Coupling of chemical, electrochemical and theoretical approach to study the corrosion inhibition of mild steel by new quinoxaline compounds in 1 M HCl - PMC [pmc.ncbi.nlm.nih.gov]

N-Dodecylmorpholine: An In-depth Technical Guide on Surfactant Behavior and Critical Micelle Concentration

Molecular Structure and the Phenomenon of Micellization

N-Dodecylmorpholine is a tertiary amine featuring a 12-carbon alkyl chain (dodecyl group) attached to the nitrogen atom of a morpholine ring. The dodecyl chain constitutes the hydrophobic (water-repelling) tail, while the morpholine ring acts as the polar, hydrophilic (water-attracting) headgroup. This amphiphilic nature is the cornerstone of its potential surfactant properties.

In aqueous solutions, surfactant molecules arrange themselves to minimize the unfavorable contact between their hydrophobic tails and water molecules. Below a certain concentration, they tend to accumulate at interfaces, such as the air-water interface, leading to a reduction in surface tension. As the concentration increases, a point is reached where the interface is saturated, and the surfactant molecules begin to self-assemble in the bulk solution into organized aggregates known as micelles. This concentration is termed the Critical Micelle Concentration (CMC) . Within a micelle, the hydrophobic tails are sequestered in the core, shielded from the water, while the hydrophilic headgroups form the outer corona, interacting with the surrounding aqueous environment.

Figure 1: N-Dodecylmorpholine structure and micellization.

Surfactant Behavior of a Homologous Morpholinium-Based Series

To understand how the alkyl chain length influences the CMC, we examine data from a study on a homologous series of 4-(2-{[(2-alkoxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chlorides.[1] In this series, the length of the alkyloxy tail (nc) was varied.

Critical Micelle Concentration Data

The CMC values for this series were determined at 25°C using UV-Vis spectroscopy with pyrene as a fluorescent probe.[1] The data are summarized in the table below.

Number of Carbons in Alkyloxy Tail (nc)	Compound	CMC (mol/L)	ln(CMC)
2	4-(2-{[(2-ethoxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.051	-2.976
4	4-(2-{[(2-butoxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.011	-4.510
5	4-(2-{[(2-pentyloxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.005	-5.298
6	4-(2-{[(2-hexyloxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.002	-6.215
7	4-(2-{[(2-heptyloxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.001	-6.908
8	4-(2-{[(2-octyloxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.0008	-7.131
9	4-(2-{[(2-nonyloxyphenyl)carbamoyl]oxy}ethyl)morpholin-4-ium chloride	0.0006	-7.419

Data sourced from Molecules 2018, 23(5), 1064.[1]

As evident from the data, the CMC decreases as the length of the hydrophobic alkyl chain increases. This is a well-established principle in surfactant science. A longer hydrophobic tail leads to lower water solubility and a greater thermodynamic driving force for the molecule to escape the aqueous environment by forming micelles.

Relationship Between Alkyl Chain Length and CMC

For a homologous series of surfactants, the relationship between the CMC and the number of carbon atoms in the alkyl chain (nc) can often be described by the following linear equation:

ln(CMC) = A - B * nc

Where A and B are constants for a given homologous series and temperature. The constant B is related to the Gibbs free energy of transfer of a methylene group (-CH2-) from the aqueous phase to the micellar core.

For the studied series of morpholinium chlorides, the relationship was found to be:

ln(CMC) = 0.705 - 0.966 * nc [1]

This linear relationship highlights the predictable nature of the hydrophobic effect on micellization.

Figure 2: Logic diagram of alkyl chain length's effect on CMC.

Experimental Protocols for Surfactant Characterization

The determination of the CMC is a fundamental step in characterizing any surfactant. Various physical properties of a surfactant solution exhibit a distinct change in their concentration dependence at the CMC.

General Experimental Workflow

The characterization of a surfactant's behavior typically follows a systematic workflow, from sample preparation to the determination of various physicochemical parameters.

Figure 3: General workflow for surfactant characterization.

CMC Determination by UV-Vis Spectroscopy (Pyrene Probe Method)

This method utilizes the sensitivity of the fluorescence spectrum of a hydrophobic probe, such as pyrene, to its microenvironment. Pyrene exhibits a characteristic change in its absorption spectrum when it moves from a polar aqueous environment to the nonpolar interior of a micelle.

Materials and Equipment:

• N-Dodecylmorpholine (or other surfactant)

• Pyrene (fluorescence grade)

• High-purity water

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

Protocol:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., methanol or acetone) at a concentration of approximately 10-3 M.

• Prepare a series of aqueous solutions of the surfactant with varying concentrations, bracketing the expected CMC.

• To each surfactant solution, add a small aliquot of the pyrene stock solution such that the final concentration of pyrene is constant across all samples (typically around 10-6 M). The volume of the organic solvent should be kept to a minimum (e.g., less than 1%) to avoid affecting the micellization process.

• Allow the solutions to equilibrate for a specified period (e.g., 24 hours) at a constant temperature.

• Measure the absorbance spectrum of pyrene for each sample using the UV-Vis spectrophotometer. Pay close attention to the fine structure of the absorption bands.

• Plot a relevant spectral parameter against the logarithm of the surfactant concentration. A common parameter is the ratio of the intensity of two specific vibronic peaks (e.g., the ratio of the first and third vibronic peaks, I1/I3, in fluorescence spectroscopy, or a similar ratiometric analysis of absorbance peaks).

• The CMC is determined from the inflection point of the resulting sigmoidal curve, which indicates the concentration at which pyrene partitions into the micellar core.[1]

Other Common Methods for CMC Determination

• Tensiometry: This is one of the most direct methods. The surface tension of the surfactant solution is measured as a function of its concentration. Below the CMC, the surface tension decreases significantly with increasing surfactant concentration. Above the CMC, the surface tension remains relatively constant as additional surfactant molecules form micelles in the bulk rather than accumulating at the surface. The CMC is the concentration at the breakpoint of the two linear regions of the plot.

• Conductometry: This method is suitable for ionic surfactants. The electrical conductivity of the solution is measured as a function of concentration. The plot of conductivity versus concentration typically shows two linear regions with different slopes. The change in slope occurs at the CMC because the mobility of the surfactant molecules is lower when they are part of a larger micelle compared to when they are free monomers.

Thermodynamic Aspects of Micellization

The process of micellization is governed by thermodynamic principles. The standard Gibbs free energy of micellization (ΔG°mic) indicates the spontaneity of the process and can be calculated from the CMC:

ΔG°mic = RT ln(CMC)

where R is the gas constant, T is the absolute temperature, and the CMC is expressed as a mole fraction. A negative ΔG°mic signifies that micelle formation is a spontaneous process.

The enthalpy (ΔH°mic) and entropy (ΔS°mic) of micellization provide further insight into the driving forces of the process. They are related to the Gibbs free energy by the equation:

ΔG°mic = ΔH°mic - TΔS°mic

The enthalpy of micellization can be determined from the temperature dependence of the CMC using the van't Hoff equation. For many surfactants, the micellization process is primarily entropy-driven.[2] This is attributed to the hydrophobic effect: the ordering of water molecules around the hydrophobic tails of the surfactant monomers is disrupted when the tails are sequestered inside the micelle, leading to an overall increase in the entropy of the system.

Conclusion

While specific experimental data for N-Dodecylmorpholine remains elusive in the public domain, the fundamental principles of surfactant science provide a robust framework for predicting its behavior. The analysis of a homologous series of morpholinium-based surfactants demonstrates the critical role of the hydrophobic alkyl chain in determining the critical micelle concentration. The CMC is a key parameter that can be determined through various established experimental protocols, such as tensiometry, conductometry, and spectroscopy with probe molecules. A thorough experimental investigation of N-Dodecylmorpholine and its homologues would be a valuable contribution to the field, enabling its potential applications in areas such as drug delivery, formulation science, and materials science to be fully explored.

References

• 1. Determination of Critical Micellar Concentration of Homologous 2-Alkoxyphenylcarbamoyloxyethyl-Morpholinium Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]

N-Dodecylmorpholine: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Dodecylmorpholine, a tertiary amine with a significant hydrophobic chain, presents a unique solubility profile critical for its application in various chemical and pharmaceutical processes. This technical guide provides a comprehensive overview of the solubility of N-Dodecylmorpholine in a range of common organic solvents. Due to a notable lack of quantitative solubility data in publicly accessible literature, this document focuses on the qualitative solubility based on the compound's physicochemical properties and the principles of intermolecular interactions. Furthermore, a detailed experimental protocol for the quantitative determination of its solubility is provided to empower researchers to generate precise data for their specific applications.

Introduction

N-Dodecylmorpholine (C₁₆H₃₃NO) is a tertiary amine featuring a polar morpholine head group and a long, nonpolar dodecyl tail.[1][2] This amphipathic structure suggests its utility as a surfactant, catalyst, and intermediate in organic synthesis. Understanding its solubility in various organic solvents is paramount for its effective use in reaction media, purification processes, and formulation development. The principle of "like dissolves like" governs the solubility of N-Dodecylmorpholine, where its long alkyl chain favors dissolution in nonpolar solvents, while the polar morpholine ring contributes to its solubility in more polar environments.

Physicochemical Properties of N-Dodecylmorpholine

A summary of the key physicochemical properties of N-Dodecylmorpholine is presented in the table below. These properties are essential for understanding its solubility behavior.

Property	Value	Reference
Molecular Formula	C₁₆H₃₃NO	[1][2]
Molecular Weight	255.44 g/mol	[1][2]
Melting Point	14.5 °C	[1]
Boiling Point	137-145 °C	[1]
Density	0.877 g/cm³	[3]

Qualitative Solubility of N-Dodecylmorpholine

In the absence of specific quantitative data, a qualitative assessment of N-Dodecylmorpholine's solubility can be inferred from its structure. The dominant feature of the molecule is the 12-carbon alkyl chain, which imparts significant nonpolar character. Consequently, N-Dodecylmorpholine is expected to be readily soluble in nonpolar and weakly polar organic solvents. Conversely, its solubility in highly polar solvents is anticipated to be limited.

Solvent	Polarity	Expected Solubility	Rationale
Hexane	Nonpolar	High	The long dodecyl chain will have strong van der Waals interactions with the nonpolar hexane molecules.
Toluene	Nonpolar	High	Similar to hexane, the nonpolar aromatic nature of toluene will effectively solvate the alkyl chain.
Chloroform	Polar	Moderate to High	While polar, chloroform is a good solvent for many organic compounds and should effectively solvate N-Dodecylmorpholine.
Ethyl Acetate	Polar	Moderate	The ester group introduces polarity, but the overall polarity is moderate, likely allowing for good solvation.
Acetone	Polar	Moderate to Low	The high polarity of the ketone group may lead to less favorable interactions with the long alkyl chain.
Ethanol	Polar	Low	The hydroxyl group and its ability to hydrogen bond make ethanol very polar, which is unfavorable for the nonpolar dodecyl tail.
Methanol	Polar	Low	As the most polar alcohol in this list, methanol is expected to be a poor solvent for N-Dodecylmorpholine.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized experimental protocol is necessary. The following method is a general procedure that can be adapted for determining the solubility of N-Dodecylmorpholine in various organic solvents at a specific temperature.

Objective: To determine the saturation solubility of N-Dodecylmorpholine in a given organic solvent at a controlled temperature.

Materials:

• N-Dodecylmorpholine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of N-Dodecylmorpholine to a series of vials, each containing a known volume of the selected organic solvent. The excess solute ensures that saturation is reached.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure that the solution reaches saturation.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the withdrawn sample through a syringe filter into a pre-weighed volumetric flask to remove any undissolved particles.

• Quantification:

  • Determine the mass of the filtered solution in the volumetric flask.

  • Dilute the filtered solution with the same solvent to a concentration suitable for analysis by GC or HPLC.

  • Prepare a series of calibration standards of N-Dodecylmorpholine in the same solvent.

  • Analyze the calibration standards and the diluted sample using a validated GC or HPLC method.

• Calculation of Solubility:

  • From the calibration curve, determine the concentration of N-Dodecylmorpholine in the diluted sample.

  • Calculate the concentration in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as g/100 mL or mol/L.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of N-Dodecylmorpholine.

Caption: Experimental workflow for determining N-Dodecylmorpholine solubility.

Conclusion

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]

N-Dodecylmorpholine (CAS 1541-81-7): A Technical Guide to its Antifungal Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction:

N-Dodecylmorpholine, with the CAS number 1541-81-7, is a tertiary amine belonging to the N-alkylmorpholine class of compounds. While it has applications as an organic intermediate and a corrosion inhibitor, its primary significance in the research and development sector lies in its potent antifungal properties. This technical guide provides an in-depth overview of the research applications of N-Dodecylmorpholine, focusing on its role as an agricultural fungicide. We will delve into its mechanism of action, supported by quantitative data where available for analogous compounds, and provide illustrative experimental workflows.

Physicochemical Properties

A clear understanding of the physicochemical properties of N-Dodecylmorpholine is fundamental to its application in research.

Property	Value
CAS Number	1541-81-7
Molecular Formula	C₁₆H₃₃NO
Molecular Weight	255.44 g/mol
Synonyms	4-Dodecylmorpholine, N-Laurylmorpholine
Appearance	Colorless to pale yellow liquid or solid
Boiling Point	137-145 °C
Melting Point	14.5 °C

Antifungal Applications in Agriculture

N-Dodecylmorpholine is structurally related to a class of agricultural fungicides known as morpholines. These fungicides are particularly effective against powdery mildew fungi. A prominent example of a structurally similar and well-studied morpholine fungicide is Tridemorph.[1][2] Tridemorph, which has a C13 alkyl chain, provides a strong basis for understanding the potential applications and mechanism of action of N-Dodecylmorpholine (with its C12 alkyl chain).

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary mode of action for morpholine fungicides, including N-Dodecylmorpholine, is the inhibition of ergosterol biosynthesis in fungi.[3] Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in mammalian cells. Its depletion disrupts membrane integrity and function, ultimately leading to fungal cell death.

This inhibition occurs at two key enzymatic steps in the ergosterol biosynthesis pathway:

• Sterol Δ¹⁴-reductase: This enzyme is responsible for the reduction of the double bond at the C14 position of the sterol precursor.

• Sterol Δ⁸→Δ⁷-isomerase: This enzyme catalyzes the isomerization of the double bond from the C8 to the C7 position.

The inhibition of these enzymes leads to an accumulation of aberrant sterol intermediates and a deficiency of ergosterol, compromising the fungal cell membrane.[3][4]

The following diagram illustrates the proposed mechanism of action:

Inhibition of Ergosterol Biosynthesis by N-Dodecylmorpholine.

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis and evaluation of N-Dodecylmorpholine and its derivatives.

General Synthesis of N-Alkylmorpholines

A common method for the synthesis of N-alkylmorpholines involves the reductive amination of morpholine with the corresponding aldehyde or ketone, or the direct N-alkylation of morpholine with an alkyl halide.

A. Reductive Amination Workflow:

General workflow for the synthesis of N-Dodecylmorpholine via reductive amination.

B. N-Alkylation Workflow:

General workflow for the synthesis of N-Dodecylmorpholine via N-alkylation.

In Vitro Antifungal Susceptibility Testing

To evaluate the antifungal activity of N-Dodecylmorpholine, standard microdilution methods are employed to determine the Minimum Inhibitory Concentration (MIC).

Experimental Workflow for MIC Determination:

Workflow for determining the Minimum Inhibitory Concentration (MIC) of N-Dodecylmorpholine.

Structure-Activity Relationship (SAR) Insights

The antifungal activity of N-alkylmorpholines is influenced by the nature of the alkyl substituent. While specific quantitative data for N-Dodecylmorpholine is not extensively published in readily available literature, studies on analogous compounds suggest that the length and branching of the alkyl chain are critical for activity. The dodecyl (C12) chain in N-Dodecylmorpholine provides a significant lipophilic character to the molecule, which is believed to facilitate its interaction with and disruption of the fungal cell membrane.

Future Research Directions

Further research into N-Dodecylmorpholine could focus on several key areas:

• Quantitative Antifungal Spectrum: A comprehensive evaluation of the MIC values of N-Dodecylmorpholine against a broad panel of agriculturally important fungal pathogens.

• Synergistic Studies: Investigating the potential for synergistic effects when N-Dodecylmorpholine is combined with other classes of fungicides.

• Formulation Development: Optimizing formulations to enhance the stability, delivery, and efficacy of N-Dodecylmorpholine in field applications.

• Toxicological Profile: A thorough assessment of the toxicological and ecotoxicological profile of N-Dodecylmorpholine to ensure its safety for environmental and consumer health.

Conclusion

N-Dodecylmorpholine (CAS 1541-81-7) represents a promising scaffold for the development of novel antifungal agents, particularly for agricultural applications. Its mechanism of action, centered on the inhibition of ergosterol biosynthesis, is a well-validated target for antifungal therapy. While further research is needed to fully elucidate its antifungal spectrum and optimize its application, the existing knowledge on related morpholine fungicides provides a strong foundation for its continued investigation and development. This technical guide serves as a foundational resource for researchers and scientists interested in exploring the potential of N-Dodecylmorpholine in the fight against fungal diseases.

References

• 1. Tridemorph - Wikipedia [en.wikipedia.org]
• 2. Tridemorph | C19H39NO | CID 32518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Long-Chain Molecules with Agro-Bioactivities and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Dodecylmorpholine: Molecular Structure, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Dodecylmorpholine, a tertiary amine with the CAS number 1541-81-7, is a versatile organic compound with a range of industrial and potential research applications.[1] This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, reactivity, and established applications. Detailed experimental protocols for its synthesis, purification, and analysis are presented, drawing from established methodologies for N-alkylation of morpholines and purification of tertiary amines. The document aims to serve as a valuable resource for researchers and professionals engaged in chemical synthesis, materials science, and drug development.

Molecular Structure and Identification

N-Dodecylmorpholine, also known as 4-dodecylmorpholine, consists of a morpholine ring N-substituted with a dodecyl hydrocarbon chain.[1] This amphiphilic structure, combining a polar head group (morpholine) and a long nonpolar tail (dodecyl chain), is key to many of its properties and applications.

Identifier	Value	Source
IUPAC Name	4-dodecylmorpholine	[1]
CAS Number	1541-81-7	[1]
Molecular Formula	C₁₆H₃₃NO	[1]
Molecular Weight	255.44 g/mol	[1]
Canonical SMILES	CCCCCCCCCCCCN1CCOCC1	[1]
InChI Key	ZRIILUSQBDFVNY-UHFFFAOYSA-N	[1]

Physicochemical Properties

A summary of the key physical and chemical properties of N-Dodecylmorpholine is provided in the table below. These properties are crucial for its handling, storage, and application.

Property	Value	Source
Melting Point	~15 °C	[2]
Boiling Point	155 °C (at 4 Torr)
Density	0.877 g/cm³	[3]
Flash Point	98.9 °C	[3]
Solubility	Data not readily available, but expected to have low solubility in water and good solubility in organic solvents.
Vapor Pressure	0.000126 mmHg at 25°C	[4]

Reactivity and Stability

The reactivity of N-Dodecylmorpholine is primarily dictated by the tertiary amine functionality of the morpholine ring and the long alkyl chain.

• Basicity: The lone pair of electrons on the nitrogen atom imparts basic properties to the molecule, allowing it to react with acids to form quaternary ammonium salts.

• Oxidation: As a tertiary amine, the nitrogen atom can be oxidized to form N-Dodecylmorpholine N-oxide.[5]

• Thermal Stability: The compound is stable under recommended storage conditions.[4] However, at elevated temperatures, degradation can occur.

• Corrosion Inhibition: N-Dodecylmorpholine is known to function as a corrosion inhibitor.[6] Its effectiveness stems from the ability of the molecule to adsorb onto metal surfaces. The nitrogen and oxygen atoms of the morpholine ring act as adsorption centers, while the hydrophobic dodecyl chain forms a protective layer that repels water and corrosive agents.

Experimental Protocols

Synthesis of N-Dodecylmorpholine via N-Alkylation

A common and effective method for the synthesis of N-Dodecylmorpholine is the N-alkylation of morpholine with a dodecyl halide, such as 1-bromododecane. This reaction is a classic example of a nucleophilic substitution (SN2) reaction.[7]

Reaction Scheme:

Caption: Synthesis of N-Dodecylmorpholine.

Materials:

• Morpholine

• 1-Bromododecane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of morpholine (1.0 equivalent) in anhydrous acetonitrile in a round-bottom flask, add anhydrous potassium carbonate (1.5 equivalents).

• Add 1-bromododecane (1.1 equivalents) to the suspension.

• Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Dissolve the residue in diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Dodecylmorpholine.

Purification of N-Dodecylmorpholine

The crude product can be purified by vacuum distillation or recrystallization.[8]

Vacuum Distillation:

• Set up a distillation apparatus for vacuum distillation.

• Heat the crude N-Dodecylmorpholine under reduced pressure.

• Collect the fraction distilling at the appropriate temperature and pressure (e.g., ~155 °C at 4 Torr).

Recrystallization:

• Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., hexane or acetone).

• Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals under vacuum.

Caption: Recrystallization workflow.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for assessing the purity of N-Dodecylmorpholine and for monitoring reaction progress. A non-polar or medium-polarity capillary column can be used for separation. The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for structural confirmation. The ¹H NMR spectrum of N-Dodecylmorpholine would be expected to show characteristic signals for the protons of the dodecyl chain and the morpholine ring. The morpholine protons typically appear as two multiplets, one for the protons adjacent to the oxygen and one for the protons adjacent to the nitrogen.[9]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule. The spectrum would show C-H stretching vibrations for the alkyl chain and C-N and C-O stretching vibrations for the morpholine ring.

Reactivity in Detail: Corrosion Inhibition Mechanism

The primary application of N-Dodecylmorpholine in industrial settings is as a corrosion inhibitor, particularly for ferrous metals. The mechanism of inhibition involves the adsorption of the molecule onto the metal surface, forming a protective barrier.

Caption: Corrosion inhibition mechanism.

Biological Activity and Potential Applications

While specific studies on the biological activity of N-Dodecylmorpholine are limited, the morpholine scaffold is a common feature in many biologically active compounds and approved drugs. Morpholine derivatives have been reported to exhibit a wide range of activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a long alkyl chain, as in N-Dodecylmorpholine, significantly increases the lipophilicity of the molecule, which could influence its pharmacokinetic and pharmacodynamic properties. Further research is warranted to explore the potential of N-Dodecylmorpholine and its derivatives in drug discovery and development.

Safety and Handling

According to the available safety data, N-Dodecylmorpholine is not classified as a hazardous substance under GHS.[1] However, as with all chemicals, it should be handled with appropriate care in a well-ventilated area, and personal protective equipment (gloves, safety glasses) should be worn.[10] Avoid inhalation, ingestion, and contact with skin and eyes.[10]

Conclusion

N-Dodecylmorpholine is a commercially available tertiary amine with well-defined physical and chemical properties. Its synthesis is straightforward, and it can be purified using standard laboratory techniques. The primary established application is as a corrosion inhibitor, a function derived from its amphiphilic molecular structure. While its specific biological activities are not extensively documented, the prevalence of the morpholine moiety in pharmaceuticals suggests that N-Dodecylmorpholine and its derivatives could be interesting candidates for further investigation in medicinal chemistry and drug development. This guide provides a solid foundation of technical information for researchers and professionals working with this versatile compound.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Page loading... [wap.guidechem.com]
• 5. PubChemLite - N-dodecylmorpholine n-oxide (C16H33NO2) [pubchemlite.lcsb.uni.lu]
• 6. CN104876891B - A kind of synthetic method of dodecyl morpholine - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. mt.com [mt.com]
• 9. acdlabs.com [acdlabs.com]
• 10. chemicalbook.com [chemicalbook.com]

Spectroscopic analysis of N-Dodecylmorpholine (NMR, IR, Mass Spec)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of N-Dodecylmorpholine, a tertiary amine with applications in various industrial and pharmaceutical contexts. The guide details the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses, offering a foundational understanding for its characterization. Methodologies for these key analytical techniques are also outlined.

Chemical Structure and Properties

N-Dodecylmorpholine (C₁₆H₃₃NO) is a tertiary amine featuring a morpholine ring N-substituted with a dodecyl alkyl chain.[1][2] This structure dictates its characteristic spectroscopic features.

• IUPAC Name: 4-dodecylmorpholine[1]

• Molecular Formula: C₁₆H₃₃NO[1][2][3][4]

• Molecular Weight: 255.44 g/mol [1][2][3]

• Canonical SMILES: CCCCCCCCCCCCN1CCOCC1[1][2]

Spectroscopic Data Presentation

While experimental raw data is not publicly available, the following tables summarize the expected and predicted spectroscopic data for N-Dodecylmorpholine based on its chemical structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum of N-Dodecylmorpholine is expected to show distinct signals for the protons of the dodecyl chain and the morpholine ring.

Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
~ 3.70	Triplet	4H	-CH₂-O- (Morpholine ring)
~ 2.40	Triplet	4H	-CH₂-N- (Morpholine ring, adjacent to Nitrogen)
~ 2.30	Triplet	2H	-N-CH₂- (Dodecyl chain, adjacent to Nitrogen)
~ 1.45	Multiplet	2H	-N-CH₂-CH₂- (Dodecyl chain)
~ 1.25	Multiplet	18H	-(CH₂)₉- (Dodecyl chain)
~ 0.88	Triplet	3H	-CH₃ (Dodecyl chain)

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Chemical Shift (δ) ppm (Predicted)	Assignment
~ 67.0	-CH₂-O- (Morpholine ring)
~ 58.0	-N-CH₂- (Dodecyl chain, adjacent to Nitrogen)
~ 54.0	-CH₂-N- (Morpholine ring, adjacent to Nitrogen)
~ 32.0	-(CH₂)₁₀- (Dodecyl chain)
~ 29.5	-(CH₂)₁₀- (Dodecyl chain)
~ 27.0	-(CH₂)₁₀- (Dodecyl chain)
~ 23.0	-(CH₂)₁₀- (Dodecyl chain)
~ 14.0	-CH₃ (Dodecyl chain)

Infrared (IR) Spectroscopy

The IR spectrum of N-Dodecylmorpholine, a tertiary amine, is characterized by the absence of N-H stretching bands. The key absorption bands are expected to be:

Wavenumber (cm⁻¹) (Predicted)	Intensity	Assignment
2950 - 2850	Strong	C-H stretch (Alkyl chain)
1465	Medium	C-H bend (Alkyl chain)
1280 - 1050	Medium to Strong	C-N stretch (Tertiary amine) & C-O-C stretch (Ether in morpholine)

Mass Spectrometry (MS)

Mass spectrometry of N-Dodecylmorpholine will show the molecular ion and characteristic fragmentation patterns. The following are predicted m/z values for common adducts in electrospray ionization (ESI).[5]

Adduct	Predicted m/z
[M+H]⁺	256.26349
[M+Na]⁺	278.24543
[M+NH₄]⁺	273.29003
[M+K]⁺	294.21937

The fragmentation in the mass spectrum is expected to involve cleavage of the C-N bonds and fragmentation of the alkyl chain.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of N-Dodecylmorpholine, a liquid tertiary amine. Instrument parameters should be optimized for the specific equipment used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of N-Dodecylmorpholine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃). Add a small amount of a reference standard (e.g., TMS) if not already present in the solvent.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the desired signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-10 seconds.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

Infrared (IR) Spectroscopy

• Sample Preparation: As N-Dodecylmorpholine is a liquid, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample directly onto the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • Background: A background spectrum of the clean salt plates or empty ATR crystal should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of N-Dodecylmorpholine (e.g., 1 µg/mL to 1 ng/mL) in a suitable solvent such as methanol or acetonitrile. The addition of a small amount of formic acid (0.1%) can aid in protonation for positive ion mode analysis.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source.

• Acquisition:

  • Ionization Mode: Positive ion mode is typically used for amines to observe the [M+H]⁺ ion.

  • Mass Range: Scan a mass range appropriate for the expected molecular ion and fragments (e.g., m/z 50-500).

  • Source Parameters: Optimize the capillary voltage, cone voltage, and desolvation gas flow and temperature to maximize the signal of the molecular ion.

  • Fragmentation (MS/MS): To obtain structural information, select the precursor ion ([M+H]⁺) and subject it to collision-induced dissociation (CID) with a suitable collision gas (e.g., argon or nitrogen) at varying collision energies.

Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of N-Dodecylmorpholine.

Caption: Logical workflow for the spectroscopic analysis of N-Dodecylmorpholine.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 1541-81-7 | N-dodecylmorpholine - Alachem Co., Ltd. [alachem.co.jp]
• 4. chembk.com [chembk.com]
• 5. PubChemLite - 4-dodecylmorpholine (C16H33NO) [pubchemlite.lcsb.uni.lu]

A Technical Guide to the Thermal Stability and Degradation Profile of N-Dodecylmorpholine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide to the methodologies used to determine the thermal stability and degradation profile of N-Dodecylmorpholine. It is important to note that a comprehensive literature search did not yield specific experimental data on the thermal decomposition of N-Dodecylmorpholine. The information presented herein is based on established analytical techniques and the known thermal behavior of related chemical structures, such as other tertiary amines.

Introduction

N-Dodecylmorpholine is a tertiary amine with a long alkyl chain, making it a compound of interest in various applications, including as a corrosion inhibitor, a catalyst, and in the synthesis of specialty chemicals. Understanding its thermal stability and degradation profile is critical for determining its safe handling, storage, and application limits, particularly in processes involving elevated temperatures. This guide outlines the standard experimental protocols for characterizing these properties and provides a framework for interpreting the resulting data.

Physicochemical Properties of N-Dodecylmorpholine

A summary of the known physical and chemical properties of N-Dodecylmorpholine is presented in Table 1. Notably, data regarding its thermal decomposition is largely unavailable in public literature and databases.

Table 1: Physicochemical Properties of N-Dodecylmorpholine

Property	Value	Source
Molecular Formula	C₁₆H₃₃NO	[PubChem]
Molecular Weight	255.44 g/mol	[PubChem]
CAS Number	1541-81-7	[PubChem]
Boiling Point	137-145 °C	[CAS Common Chemistry]
Melting Point	14.5 °C	[CAS Common Chemistry]
Decomposition Temperature	No data available	[ChemicalBook, Guidechem]
Hazardous Decomposition Products	No data available	[ChemicalBook]

Experimental Protocols for Thermal Analysis

To determine the thermal stability and degradation profile of N-Dodecylmorpholine, a combination of thermoanalytical techniques is recommended. The primary methods are Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[1][2] This technique is fundamental for determining the onset of thermal decomposition and the temperature ranges of mass loss.

3.1.1 Experimental Protocol

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of N-Dodecylmorpholine into a clean, inert TGA crucible (e.g., alumina or platinum).

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Continuously record the sample mass and temperature.

• Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of decomposition is often determined by the intersection of the baseline tangent with the tangent of the decomposition step.

3.1.2 Data Presentation

The quantitative data obtained from TGA should be summarized as shown in Table 2.

Table 2: TGA Data for N-Dodecylmorpholine

Parameter	Value (°C)
Onset of Decomposition (Tonset)	To be determined
Temperature at 5% Mass Loss (T5%)	To be determined
Temperature at 10% Mass Loss (T10%)	To be determined
Temperature at 50% Mass Loss (T50%)	To be determined
Residual Mass at 600 °C (%)	To be determined

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, relative to a reference.[3][4] It is used to detect thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these processes.

3.2.1 Experimental Protocol

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of N-Dodecylmorpholine into a hermetically sealed aluminum or stainless steel DSC pan. An empty, sealed pan is used as a reference.

• Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 0 °C.

  • Ramp the temperature from 0 °C to a final temperature (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Continuously record the differential heat flow and temperature.

• Data Analysis: Plot the heat flow versus temperature. Endothermic events (like melting and boiling) and exothermic events (like decomposition) will appear as peaks.

3.2.2 Data Presentation

The data from DSC analysis can be presented as in Table 3.

Table 3: DSC Data for N-Dodecylmorpholine

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (ΔH) (J/g)
Melting	To be determined	To be determined	To be determined
Boiling	To be determined	To be determined	To be determined
Decomposition	To be determined	To be determined	To be determined

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the volatile and semi-volatile products of thermal degradation.[5] A sample is rapidly heated to a specific temperature in an inert atmosphere (pyrolysis), and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.

3.3.1 Experimental Protocol

• Instrument: A pyrolyzer coupled to a GC-MS system.

• Sample Preparation: Place a small, accurately weighed amount (0.1-0.5 mg) of N-Dodecylmorpholine into a pyrolysis sample cup.

• Pyrolysis: Heat the sample to a series of temperatures determined from the TGA data (e.g., just above the Tonset and at the temperature of maximum decomposition rate) in an inert atmosphere (e.g., helium).

• GC Separation: The pyrolysis products are swept into a GC column (e.g., a 5% phenyl-methylpolysiloxane column) and separated based on their boiling points and interactions with the stationary phase. A typical temperature program for the GC oven might be: hold at 40 °C for 2 minutes, then ramp to 280 °C at 10 °C/min.

• MS Identification: The separated compounds are ionized (typically by electron ionization) and fragmented in the mass spectrometer. The resulting mass spectra are compared to a spectral library (e.g., NIST/Wiley) for identification.

3.3.2 Data Presentation

The identified degradation products can be listed in a table.

Table 4: Potential Thermal Degradation Products of N-Dodecylmorpholine Identified by Py-GC-MS

Retention Time (min)	Identified Compound	Molecular Weight	Key Mass Fragments (m/z)
To be determined	To be determined	To be determined	To be determined
To be determined	To be determined	To be determined	To be determined

Theoretical Degradation Profile

While specific data is lacking, the thermal degradation of tertiary amines is known to proceed through several potential pathways.[6][7] For N-Dodecylmorpholine, the C-N bonds are the most likely sites of initial cleavage due to their lower bond dissociation energies compared to C-C and C-H bonds.

Possible degradation mechanisms include:

• Hofmann Elimination: If a beta-hydrogen is present, heating can lead to the formation of an alkene and a secondary amine. For N-Dodecylmorpholine, this could involve the elimination of dodecene, leaving a morpholine ring.

• Radical Scission: Homolytic cleavage of the C-N bond between the dodecyl chain and the morpholine nitrogen could generate a dodecyl radical and a morpholinyl radical. These highly reactive species would then undergo further reactions, such as hydrogen abstraction or recombination, to form a variety of smaller molecules.

• Ring Opening: At higher temperatures, the morpholine ring itself could undergo fragmentation, leading to the formation of smaller, oxygen- and nitrogen-containing compounds.

The specific products formed will depend on the temperature, pressure, and presence of other reactive species.

Visualizations

Experimental Workflows

Caption: Workflow for Thermogravimetric Analysis (TGA).

References

• 1. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 4. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. nva.sikt.no [nva.sikt.no]
• 7. Thermal decomposition - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

N-Dodecylmorpholine as a Corrosion Inhibitor for Mild Steel in Acidic Media: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for evaluating the efficacy of N-Dodecylmorpholine as a corrosion inhibitor for mild steel in acidic environments. The methodologies outlined are based on established electrochemical and gravimetric techniques, providing a comprehensive framework for assessing inhibitor performance.

Introduction

Mild steel, a cornerstone material in numerous industrial applications, is highly susceptible to corrosion in acidic media, leading to significant structural and economic damage. Corrosion inhibitors are chemical compounds that, when added in small concentrations to a corrosive environment, effectively decrease the corrosion rate of a metal. N-Dodecylmorpholine, an organic compound featuring nitrogen and oxygen heteroatoms and a long alkyl chain, presents promising characteristics for a corrosion inhibitor. The lone pair electrons on the nitrogen and oxygen atoms facilitate adsorption onto the metal surface, forming a protective barrier that isolates the steel from the aggressive acidic solution. The dodecyl chain can further enhance this protective layer by creating a hydrophobic film.

Quantitative Data Summary

The following tables summarize typical data obtained from experimental evaluations of corrosion inhibitors for mild steel in acidic media. These tables provide a template for presenting results obtained from the protocols detailed in this document.

Table 1: Weight Loss Measurements

Inhibitor Concentration (ppm)	Weight Loss (mg)	Corrosion Rate (mm/y)	Inhibition Efficiency (%)	Surface Coverage (θ)
Blank	Data	Data	-	-
50	Data	Data	Data	Data
100	Data	Data	Data	Data
200	Data	Data	Data	Data
500	Data	Data	Data	Data

Table 2: Potentiodynamic Polarization Parameters

Inhibitor Concentration (ppm)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (icorr) (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
Blank	Data	Data	Data	Data	-
50	Data	Data	Data	Data	Data
100	Data	Data	Data	Data	Data
200	Data	Data	Data	Data	Data
500	Data	Data	Data	Data	Data

Table 3: Electrochemical Impedance Spectroscopy (EIS) Parameters

Inhibitor Concentration (ppm)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
Blank	Data	Data	-
50	Data	Data	Data
100	Data	Data	Data
200	Data	Data	Data
500	Data	Data	Data

Experimental Protocols

Materials and Preparation

• Mild Steel Specimen: Mild steel coupons of a specific composition (e.g., C: 0.014%, Si: 0.007%, Mn: 0.195%, S: 0.014%, P: 0.010%, Ni: 0.014%, Mo: 0.014%, Cr: 0.041%, and Fe: balance) are used.[1] For electrochemical measurements, the specimens are typically embedded in an epoxy resin, leaving a defined surface area (e.g., 1 cm²) exposed.

• Surface Preparation: The exposed surface of the mild steel coupons is mechanically polished using a series of silicon carbide (SiC) abrasive papers of decreasing grit size (e.g., 120 to 1200 grit).[1] The polished specimens are then degreased with a suitable solvent like acetone, rinsed with distilled water, and dried.[1][2]

• Corrosive Medium: A 1 M hydrochloric acid (HCl) or 0.5 M sulfuric acid (H₂SO₄) solution is prepared using analytical grade acid and distilled water.[1][3]

• Inhibitor Solution: Stock solutions of N-Dodecylmorpholine are prepared in the acidic medium at various concentrations (e.g., 50, 100, 200, 500 ppm).[2]

Weight Loss Method

This gravimetric method provides a direct measure of the material loss due to corrosion.[2][4][5]

• Initial Weighing: Cleaned and dried mild steel coupons are accurately weighed using an analytical balance (W_initial).

• Immersion: The weighed coupons are completely immersed in the acidic solution with and without different concentrations of N-Dodecylmorpholine for a predetermined period (e.g., 6, 12, or 24 hours) at a constant temperature.[2][6]

• Final Weighing: After the immersion period, the coupons are removed, gently cleaned with a soft brush to remove corrosion products, rinsed with distilled water and acetone, dried, and re-weighed (W_final).[2][6]

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR): CR (mm/y) = (87.6 × ΔW) / (A × T × ρ), where A is the surface area of the coupon in cm², T is the immersion time in hours, and ρ is the density of mild steel in g/cm³.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

  • Surface Coverage (θ): θ = (CR_blank - CR_inhibitor) / CR_blank

Caption: Experimental workflow for the weight loss method.

Electrochemical Measurements

Electrochemical tests are performed using a standard three-electrode cell configuration connected to a potentiostat.[7]

• Working Electrode: Prepared mild steel specimen.

• Counter Electrode: A platinum foil or graphite rod.[7]

• Reference Electrode: A Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.[7]

All potentials are reported with respect to the reference electrode used. The working electrode is immersed in the test solution for a stabilization period (e.g., 30-60 minutes) to allow the open-circuit potential (OCP) to reach a steady state before measurements.[4]

This technique provides information on the kinetics of both anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.

• Procedure: After OCP stabilization, the potential is scanned from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV relative to OCP) at a slow scan rate (e.g., 1 mV/s).[7]

• Data Analysis: The corrosion current density (i_corr) is determined by extrapolating the linear Tafel segments of the anodic and cathodic curves back to the corrosion potential (E_corr).[8]

• Calculation:

  • Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100, where i_corr_blank and i_corr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

References

• 1. peacta.org [peacta.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chesci.com [chesci.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of N-Dodecylmorpholine in Microbial Enhanced Oil Recovery: A Review of Current Research

Initial Research Findings: An extensive review of scientific literature and patent databases did not yield any direct applications of N-Dodecylmorpholine in the field of Microbial Enhanced Oil Recovery (MEOR). While N-Dodecylmorpholine is used in various industrial applications, including as a corrosion inhibitor and a chemical intermediate, its role as a standalone agent or a supplement in microbial processes for oil recovery is not documented in the existing body of research.

Therefore, this document provides a comprehensive overview of the principles and applications of Microbial Enhanced Oil Recovery, focusing on the established mechanisms and methodologies that are of interest to researchers, scientists, and drug development professionals. This information can serve as a foundational resource for exploring novel chemical agents, such as N-Dodecylmorpholine, in the context of MEOR.

Microbial Enhanced Oil Recovery (MEOR): Principles and Mechanisms

Microbial Enhanced Oil Recovery is a tertiary oil recovery technique that utilizes microorganisms and their metabolic byproducts to improve the extraction of residual oil from reservoirs. MEOR is considered a potentially cost-effective and environmentally friendly alternative to conventional chemical and thermal EOR methods.

The primary mechanisms of MEOR can be categorized as follows:

• Biosurfactant Production: Microorganisms produce a diverse range of surface-active compounds, known as biosurfactants. These molecules reduce the interfacial tension between oil and water, and the surface tension between the oil and the rock surface. This reduction in tension helps to mobilize trapped oil droplets, allowing them to be more easily displaced by injected fluids.

• Biopolymer Production: Some microorganisms produce extracellular polymers that increase the viscosity of the injection water. This improved viscosity contrast between the displacing fluid and the oil leads to a more stable displacement front, improving the sweep efficiency and preventing the fingering of injection water through the more permeable zones of the reservoir.

• Biomass and Biofilm Formation: The growth of microbial cells and the formation of biofilms can selectively plug the pores of high-permeability zones in the reservoir. This diverts the flow of injection water into the less permeable, oil-saturated zones, thereby increasing the overall oil recovery.

• Gas Production: Certain microorganisms can produce gases like carbon dioxide, methane, and hydrogen under anaerobic conditions. The formation of these gases in-situ can help to increase the reservoir pressure and reduce the viscosity of the oil, aiding in its mobilization.

• Solvent and Acid Production: The microbial production of solvents (e.g., acetone, butanol, ethanol) and organic acids can dissolve carbonate minerals in the reservoir rock, leading to an increase in permeability. These metabolic byproducts can also reduce the viscosity of heavy crude oils.

Key Microbial Products in MEOR

Microbial Product	Producing Microorganisms (Examples)	Mechanism of Action in MEOR
Biosurfactants	Pseudomonas aeruginosa, Bacillus subtilis, Rhodococcus erythropolis	Reduction of interfacial and surface tension, emulsification of oil.
Biopolymers	Xanthomonas campestris (Xanthan gum), Alcaligenes faecalis	Increased viscosity of injection water, improved sweep efficiency.
Gases	Clostridium spp., Methanogens	Reservoir re-pressurization, oil swelling, viscosity reduction.
Solvents	Clostridium acetobutylicum	Oil viscosity reduction, dissolution of rock matrix.
Acids	Lactobacillus spp., Bacillus spp.	Dissolution of carbonate minerals, increasing rock permeability.

Experimental Protocols for MEOR Research

Screening of Biosurfactant-Producing Microorganisms

Objective: To isolate and identify microorganisms capable of producing biosurfactants effective for MEOR.

Methodology:

• Enrichment and Isolation:

  • Collect soil or water samples from oil-contaminated sites.

  • Enrich the samples in a mineral salt medium (MSM) containing crude oil or a specific hydrocarbon (e.g., n-hexadecane) as the sole carbon source.

  • Incubate at a suitable temperature (e.g., 30-37°C) with agitation.

  • Isolate individual colonies by plating on nutrient agar.

• Screening Assays:

  • Oil Spreading Test: Add a drop of cell-free culture supernatant to a thin layer of oil on water. A clear zone indicates the presence of biosurfactants.

  • Drop Collapse Test: Place a drop of culture supernatant on an oil-coated surface. A flattened drop indicates a positive result.

  • Emulsification Index (E24): Mix the culture supernatant with an equal volume of hydrocarbon, vortex, and let it stand for 24 hours. The height of the emulsion layer divided by the total height of the liquid, multiplied by 100, gives the E24 index.

  • Surface Tension Measurement: Measure the surface tension of the cell-free culture broth using a tensiometer. A significant reduction in surface tension compared to the medium alone indicates biosurfactant production.

Core Flooding Test for Oil Recovery Evaluation

Objective: To evaluate the effectiveness of a microbial formulation or its products (e.g., biosurfactants) in enhancing oil recovery from a porous medium.

Methodology:

• Core Preparation:

  • Use a sandstone or carbonate core plug representative of the reservoir rock.

  • Clean, dry, and determine the porosity and permeability of the core.

  • Saturate the core with brine (synthetic reservoir water).

• Oil Saturation:

  • Flood the core with crude oil until no more brine is produced to establish the initial oil saturation (Soi).

• Water Flooding (Secondary Recovery):

  • Inject brine into the core until oil production ceases to determine the residual oil saturation after water flooding (Sorw).

• Microbial/Biosurfactant Flooding (Tertiary Recovery):

  • Inject the microbial suspension or a solution of the isolated biosurfactant into the core.

  • An incubation period (shut-in) may be included to allow for microbial growth and metabolism in-situ.

  • Resume brine injection and collect the produced fluids.

• Data Analysis:

  • Measure the volume of oil produced during the tertiary flood.

  • Calculate the additional oil recovery as a percentage of the residual oil in place after water flooding.

Visualizing MEOR Processes

MEOR Experimental Workflow

Application Notes and Protocols for N-Dodecylmorpholine as a Cationic Surfactant in Emulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecylmorpholine is a tertiary amine featuring a 12-carbon alkyl chain (dodecyl) attached to a morpholine ring. In acidic to neutral conditions, the nitrogen atom in the morpholine ring can be protonated, conferring a positive charge to the molecule and enabling its function as a cationic surfactant. Cationic surfactants are valuable in emulsion science for their ability to form stable oil-in-water (O/W) emulsions, particularly for applications in drug delivery, cosmetics, and material sciences. The positive charge of the surfactant-stabilized oil droplets can facilitate interaction with negatively charged biological membranes, potentially enhancing drug permeation and cellular uptake.

These application notes provide a comprehensive overview of the use of N-Dodecylmorpholine as a cationic surfactant for creating and stabilizing emulsions. Detailed protocols for emulsion formulation, characterization, and stability assessment are presented, along with illustrative data to guide researchers in their experimental design.

Physicochemical Properties of N-Dodecylmorpholine

A thorough understanding of the physicochemical properties of N-Dodecylmorpholine is essential for its effective application in emulsion formulations.

Property	Value	Reference
Molecular Formula	C16H33NO	[1]
Molecular Weight	255.44 g/mol	[1]
Appearance	Liquid (at room temperature)	[2]
Boiling Point	137-145 °C	[2]
Melting Point	14.5 °C	[2]
LogP (Predicted)	5.5	[1]

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion Stabilized by N-Dodecylmorpholine

This protocol describes a high-shear homogenization method for preparing a standard oil-in-water emulsion.

Materials:

• N-Dodecylmorpholine

• Oil Phase (e.g., medium-chain triglycerides, mineral oil, or a specific drug carrier)

• Aqueous Phase (e.g., deionized water, phosphate-buffered saline (PBS) at a pH below 7 to ensure protonation)

• Hydrochloric Acid (HCl) or other suitable acid for pH adjustment

• High-shear homogenizer (e.g., rotor-stator or microfluidizer)

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Aqueous Phase Preparation:

  • Dispense the desired volume of the aqueous phase into a beaker.

  • While stirring, slowly add the desired concentration of N-Dodecylmorpholine (e.g., 0.5 - 2.0% w/v).

  • Adjust the pH of the aqueous phase to a value between 4.0 and 6.0 using dilute HCl to ensure the protonation of the morpholine nitrogen, rendering the surfactant cationic.

• Oil Phase Preparation:

  • Measure the desired volume of the oil phase. If a lipophilic drug is to be encapsulated, dissolve it in the oil phase at this stage.

• Coarse Emulsion Formation:

  • Slowly add the oil phase to the aqueous phase while continuously stirring with a magnetic stirrer to form a coarse pre-emulsion.

• Homogenization:

  • Subject the coarse emulsion to high-shear homogenization. The operational parameters (e.g., speed and duration) should be optimized based on the desired droplet size and polydispersity.

  • For rotor-stator homogenizers: Start at a low speed and gradually increase to the desired level (e.g., 5,000 - 20,000 rpm) for a period of 5-15 minutes.

  • For microfluidizers: Process the pre-emulsion for a set number of passes at a specific pressure (e.g., 10,000 - 25,000 PSI).

• Cooling and Storage:

  • Allow the emulsion to cool to room temperature.

  • Store the final emulsion in a sealed container for subsequent characterization and stability studies.

Protocol 2: Characterization of N-Dodecylmorpholine Stabilized Emulsions

This protocol outlines the key characterization techniques to assess the quality of the prepared emulsion.

1. Droplet Size and Polydispersity Index (PDI) Analysis:

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute a small aliquot of the emulsion with the continuous phase (aqueous phase at the same pH) to an appropriate concentration for DLS measurement.

  • Equilibrate the sample at a controlled temperature (e.g., 25 °C).

  • Measure the hydrodynamic diameter of the emulsion droplets and the PDI. The PDI value indicates the breadth of the size distribution, with values below 0.3 generally considered acceptable for many applications.

2. Zeta Potential Measurement:

• Technique: Laser Doppler Velocimetry

• Procedure:

  • Dilute the emulsion as described for DLS analysis.

  • Measure the electrophoretic mobility of the droplets, from which the zeta potential is calculated.

  • For a cationic surfactant-stabilized emulsion, a positive zeta potential is expected. A value greater than +30 mV is generally indicative of good electrostatic stability.[3]

3. Morphological Analysis:

• Technique: Optical Microscopy or Transmission Electron Microscopy (TEM)

• Procedure:

  • Optical Microscopy: Place a drop of the emulsion on a microscope slide and cover with a coverslip. Observe the droplet morphology and check for any signs of aggregation.

  • TEM (for nanoemulsions): Dilute the emulsion and place a drop onto a TEM grid. The sample may require negative staining (e.g., with phosphotungstic acid) to enhance contrast. Allow the grid to dry before imaging.

Protocol 3: Emulsion Stability Assessment

This protocol provides methods to evaluate the physical stability of the emulsion over time.

1. Visual Observation:

• Procedure:

  • Store the emulsion in a transparent, sealed container at different temperatures (e.g., 4 °C, 25 °C, and 40 °C).

  • At regular intervals (e.g., daily for the first week, then weekly), visually inspect the samples for any signs of instability such as:

    • Creaming: Formation of a concentrated layer of droplets at the top.

    • Sedimentation: Settling of droplets at the bottom.

    • Flocculation: Reversible aggregation of droplets.

    • Coalescence: Irreversible merging of droplets leading to larger droplet sizes.

    • Phase Separation: Complete separation of the oil and water phases.

2. Accelerated Stability Testing (Centrifugation):

• Procedure:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at a specific speed (e.g., 3,000 - 5,000 rpm) for a defined period (e.g., 30 minutes).

  • Measure the volume of any separated phase (creamed or sedimented layer) to quantify instability.

3. Long-Term Droplet Size and Zeta Potential Monitoring:

• Procedure:

  • Store the emulsion under controlled conditions.

  • At predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks), measure the droplet size, PDI, and zeta potential as described in Protocol 2.

  • Significant changes in these parameters over time indicate emulsion instability.

Illustrative Data

The following tables present hypothetical but plausible data for an O/W emulsion prepared with varying concentrations of N-Dodecylmorpholine.

Table 1: Effect of N-Dodecylmorpholine Concentration on Emulsion Properties

N-Dodecylmorpholine Conc. (% w/v)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
0.5	350 ± 25	0.45 ± 0.05	+25 ± 3
1.0	220 ± 15	0.28 ± 0.03	+40 ± 4
1.5	180 ± 10	0.22 ± 0.02	+48 ± 5
2.0	175 ± 12	0.21 ± 0.02	+52 ± 5

Table 2: Stability of 1.5% N-Dodecylmorpholine Emulsion at 25 °C

Time (Weeks)	Mean Droplet Size (nm)	PDI	Zeta Potential (mV)	Visual Observation
0	180 ± 10	0.22 ± 0.02	+48 ± 5	Homogeneous
1	185 ± 12	0.23 ± 0.03	+47 ± 4	Homogeneous
4	195 ± 15	0.25 ± 0.03	+45 ± 5	Slight Creaming
8	210 ± 20	0.28 ± 0.04	+42 ± 6	Noticeable Creaming

Visualizations

Figure 1. Workflow for the preparation of an oil-in-water emulsion.

Figure 2. Cationic stabilization of an oil droplet by N-Dodecylmorpholine.

Signaling Pathways and Drug Delivery

While specific signaling pathways directly modulated by N-Dodecylmorpholine-based emulsions are not extensively documented, the cationic nature of these formulations is of significant interest in drug delivery. The positive surface charge of the emulsion droplets can lead to electrostatic interactions with the negatively charged components of cell membranes, such as phospholipids and proteoglycans. This interaction can enhance the residence time of the formulation at the cell surface and potentially promote cellular uptake through endocytosis. For transdermal drug delivery, N-alkylmorpholines have been shown to act as permeation enhancers, suggesting that N-Dodecylmorpholine could facilitate the transport of encapsulated drugs across the skin barrier.[4]

Figure 3. Conceptual pathway for enhanced drug delivery by a cationic emulsion.

Conclusion

N-Dodecylmorpholine presents a promising option as a cationic surfactant for the formulation of stable oil-in-water emulsions. Its 12-carbon chain provides the necessary hydrophobicity to stabilize the oil-water interface, while the protonated morpholine group imparts a positive charge, leading to electrostatic stabilization. The protocols and illustrative data provided herein offer a solid foundation for researchers to explore the potential of N-Dodecylmorpholine in various applications, particularly in the development of advanced drug delivery systems. Further optimization of formulation parameters and in-depth biological evaluations are encouraged to fully elucidate the capabilities of this versatile surfactant.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Emulsions Stabilized by Inorganic Nanoclays and Surfactants: Stability, Viscosity, and Implications for Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Alkylmorpholines: Potent Dermal and Transdermal Skin Permeation Enhancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Dodecylmorpholine as a Potential Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecylmorpholine is a tertiary amine featuring a morpholine ring and a long alkyl chain. While traditionally used in various industrial applications, its properties suggest potential as a catalyst in organic synthesis. The presence of the nitrogen atom in the morpholine ring provides basicity, which can be harnessed to catalyze a range of base-mediated reactions. The long dodecyl chain imparts high solubility in non-polar organic solvents, offering potential advantages in homogeneous catalysis, such as improved substrate compatibility and modified reaction kinetics compared to inorganic or smaller organic bases.

This document outlines the potential application of N-Dodecylmorpholine as a catalyst in the Claisen-Schmidt condensation for the synthesis of chalcones, which are important intermediates in drug discovery and materials science. While direct literature precedent for this specific application is limited, these notes provide a hypothetical framework and detailed protocols based on the known reactivity of similar organic bases in this transformation.

Potential Advantages of N-Dodecylmorpholine as a Catalyst

• Enhanced Solubility: The C12 alkyl chain can improve the catalyst's solubility in a wide range of organic solvents, potentially leading to milder and more efficient reaction conditions.

• Homogeneous Catalysis: Enables reactions to be carried out in a single phase, which can lead to higher reproducibility and easier kinetic studies.

• Mild Basicity: As a tertiary amine, it is a weaker base than traditional catalysts like sodium or potassium hydroxide. This can be advantageous in reactions involving base-sensitive functional groups, potentially leading to higher selectivity and reduced side-product formation.

• Simplified Work-up: Being an organic-soluble base, it may be more easily removed during work-up by extraction compared to inorganic bases.

Hypothetical Application: Claisen-Schmidt Condensation for Chalcone Synthesis

The Claisen-Schmidt condensation is a crossed aldol condensation between an aromatic aldehyde and a ketone, catalyzed by a base, to form an α,β-unsaturated ketone (a chalcone).

Reaction Scheme:

Proposed Catalytic Cycle

The proposed mechanism involves the deprotonation of the ketone by N-Dodecylmorpholine to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration yields the chalcone and regenerates the catalyst.

Caption: Proposed catalytic cycle for the N-Dodecylmorpholine-catalyzed Claisen-Schmidt condensation.

Experimental Protocols

The following are hypothetical protocols for the synthesis of a model chalcone, (E)-1,3-diphenylprop-2-en-1-one, using N-Dodecylmorpholine as a catalyst.

Materials

• Benzaldehyde (freshly distilled)

• Acetophenone (freshly distilled)

• N-Dodecylmorpholine

• Toluene (anhydrous)

• Ethanol (95%)

• Hexane

• Ethyl acetate

• Deionized water

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Büchner funnel and filter paper

Protocol 1: Room Temperature Synthesis

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add acetophenone (1.20 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol).

• Add 20 mL of anhydrous toluene to dissolve the reactants.

• Add N-Dodecylmorpholine (0.51 g, 2 mmol, 0.2 equivalents) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC (e.g., 9:1 hexane:ethyl acetate).

• Upon completion, transfer the mixture to a separatory funnel and wash with 1 M HCl (2 x 20 mL) to remove the catalyst, followed by deionized water (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from ethanol to yield the chalcone as a pale yellow solid.

Protocol 2: Synthesis under Reflux

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add acetophenone (1.20 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol).

• Add 20 mL of anhydrous toluene.

• Add N-Dodecylmorpholine (0.255 g, 1 mmol, 0.1 equivalents).

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 6-12 hours.

• Monitor the reaction progress by TLC.

• After cooling to room temperature, perform the same work-up and purification as described in Protocol 1.

Data Presentation

The following table summarizes the hypothetical quantitative data for the synthesis of (E)-1,3-diphenylprop-2-en-1-one using N-Dodecylmorpholine as a catalyst. This data is illustrative and would require experimental validation.

Protocol	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Hypothetical Yield (%)	Notes
1	20	Room Temperature	48	65	Milder conditions, potentially suitable for sensitive substrates.
2	10	110 (Reflux)	8	85	Faster reaction time and higher yield with heating.

Logical Workflow for Catalyst Screening

The following diagram illustrates a logical workflow for screening N-Dodecylmorpholine as a catalyst for a new organic reaction.

Caption: A logical workflow for the screening and optimization of N-Dodecylmorpholine as a catalyst.

Conclusion

N-Dodecylmorpholine presents an interesting, yet largely unexplored, option as an organic base catalyst for reactions such as the Claisen-Schmidt condensation. Its unique combination of basicity and high solubility in organic media may offer advantages over conventional catalysts. The provided protocols and workflows serve as a starting point for researchers interested in exploring the catalytic potential of this compound in their own synthetic endeavors. Experimental validation of these hypothetical applications is encouraged to fully elucidate the catalytic efficacy of N-Dodecylmorpholine.

Application Notes & Protocols: Investigating N-Dodecylmorpholine for Nanoparticle Synthesis and Stabilization

Disclaimer: The following application notes and protocols are a theoretical exploration into the potential use of N-Dodecylmorpholine in nanoparticle synthesis and stabilization. As of the date of this document, there is no established body of research detailing the successful application of N-Dodecylmorpholine for these purposes. N-Dodecylmorpholine is a tertiary amine, a class of molecules that typically exhibit weak coordination to nanoparticle surfaces due to steric hindrance, potentially leading to nanoparticle aggregation.[1][2] The protocols provided are intended as a starting point for investigation and will require significant optimization.

Introduction to N-Dodecylmorpholine in Nanoparticle Synthesis

N-Dodecylmorpholine is a tertiary amine featuring a morpholine head group and a C12 alkyl chain. In the context of nanoparticle synthesis, its molecular structure suggests a potential, albeit unexplored, role as a capping or stabilizing agent. The morpholine group could offer a binding site to the nanoparticle surface, while the dodecyl chain might provide steric stabilization in nonpolar solvents. However, the tertiary nature of the amine is a significant consideration, as the steric bulk around the nitrogen atom may impede effective surface binding, a critical factor for nanoparticle stabilization.[1][2] In some systems, tertiary amines can act as promoters, enhancing the yield of nanoparticles when used in conjunction with other capping agents.[1]

This document outlines a hypothetical framework for investigating the utility of N-Dodecylmorpholine in the synthesis of gold (Au) and silver (Ag) nanoparticles. The proposed methodologies are based on established nanoparticle synthesis protocols, with modifications to incorporate N-Dodecylmorpholine.

Proposed Mechanism of Action

The hypothetical role of N-Dodecylmorpholine in nanoparticle synthesis and stabilization is predicated on its amphiphilic character. The lone pair of electrons on the nitrogen atom of the morpholine ring could, in principle, coordinate with the surface of metal nanoparticles.[1] The long dodecyl tail would then extend into the surrounding solvent, creating a steric barrier that could prevent nanoparticle aggregation.

However, a more likely scenario, given that it is a tertiary amine, is that its interaction with the nanoparticle surface will be weak.[1][2] This could lead to poorly stabilized nanoparticles that readily aggregate. Therefore, initial investigations should also explore its use as a co-ligand with a stronger binding primary or secondary amine, or other common capping agents.

Logical Workflow for Investigating N-Dodecylmorpholine

References

• 1. benchchem.com [benchchem.com]
• 2. Anisotropic growth of ZnO nanoparticles driven by the structure of amine surfactants: the role of surface dynamics in nanocrystal growth - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of N-Dodecylmorpholine in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N-Dodecylmorpholine as a critical excipient in the formulation of advanced drug delivery systems. The protocols outlined below offer detailed methodologies for the preparation and evaluation of formulations incorporating N-Dodecylmorpholine, designed to enhance the therapeutic efficacy of various active pharmaceutical ingredients (APIs).

Introduction to N-Dodecylmorpholine

N-Dodecylmorpholine (C16H33NO), also known as N-laurylmorpholine, is a tertiary amine featuring a morpholine ring and a 12-carbon alkyl chain.[1] This amphiphilic structure imparts surfactant-like properties, making it a valuable component in pharmaceutical formulations. Its primary role investigated to date is as a potent dermal and transdermal permeation enhancer.

Key Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C16H33NO	[1]
Molecular Weight	255.44 g/mol	[1]
Appearance	Liquid	[1]

Mechanism of Action as a Penetration Enhancer

N-Dodecylmorpholine enhances the penetration of drugs through the skin primarily by interacting with the lipids of the stratum corneum, the outermost layer of the epidermis. This interaction leads to a disruption of the highly organized lipid bilayer, increasing its fluidity and creating pathways for drug molecules to permeate more easily into the deeper layers of the skin and systemic circulation.

Mechanism of N-Dodecylmorpholine as a skin penetration enhancer.

Applications in Drug Delivery Systems

N-Dodecylmorpholine can be formulated into various drug delivery systems to enhance the solubility and permeability of drugs. Its amphiphilic nature makes it suitable for use in emulsions, microemulsions, and other lipid-based carriers.

Nanoemulsions

Nanoemulsions are kinetically stable, colloidal dispersions of two immiscible liquids with droplet sizes typically in the range of 20-200 nm.[2][3] N-Dodecylmorpholine can act as a surfactant or co-surfactant in the formulation of oil-in-water (o/w) nanoemulsions, helping to reduce the interfacial tension and form small, stable droplets. These systems can improve the oral bioavailability of poorly water-soluble drugs and enhance their topical delivery.[2]

Microemulsions

Microemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactant(s).[4] They form spontaneously and can solubilize large amounts of both lipophilic and hydrophilic drugs.[4] N-Dodecylmorpholine can be a key component of the surfactant system in microemulsion formulations, particularly for transdermal delivery, where it can act as both a penetration enhancer and a stabilizer of the microemulsion structure.[5]

Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions or microemulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids.[6] The inclusion of N-Dodecylmorpholine in a SEDDS formulation can improve the emulsification process and enhance the intestinal absorption of lipophilic drugs.[6][7]

Liposomes

Liposomes are vesicular structures composed of one or more lipid bilayers. While not a primary component of the lipid bilayer itself, N-Dodecylmorpholine could potentially be incorporated into liposomal formulations intended for topical or transdermal delivery. In such systems, it would likely reside at the liposome surface or within the bilayer, and upon application to the skin, it could be released to exert its penetration-enhancing effect, facilitating the delivery of the encapsulated drug.

Quantitative Data on Permeation Enhancement

Studies on a series of N-alkylmorpholines have demonstrated their efficacy in enhancing the transdermal flux of various drugs. The data below summarizes the enhancement ratios for N-Dodecylmorpholine (referred to as Mo12 in the cited study) compared to a control without an enhancer and the well-known enhancer Azone.

Table 1: Enhancement of Drug Flux by N-Dodecylmorpholine (Mo12) at 1% Concentration

Drug	Vehicle	Steady-State Flux (Jss) (µg·cm⁻²·h⁻¹)	Enhancement Ratio (ER) vs. Control	Enhancement Ratio (ER) vs. Azone	Reference
Theophylline (TH)	60% Propylene Glycol	44.17 ± 6.99	14.53	0.95
Indomethacin (IND)	60% Propylene Glycol	5.11 ± 0.69	10.01	5.13
Diclofenac (DF)	60% Propylene Glycol	14.85 ± 2.01	2.58	0.61

Data presented as mean ± SEM.

Experimental Protocols

The following are detailed protocols for the preparation and evaluation of drug delivery systems incorporating N-Dodecylmorpholine.

Protocol 1: Preparation of a Drug-Loaded Nanoemulsion

This protocol describes the preparation of an oil-in-water (o/w) nanoemulsion using the spontaneous emulsification method, suitable for enhancing the topical delivery of a lipophilic drug.

Materials:

• Lipophilic Active Pharmaceutical Ingredient (API)

• Oil Phase: Medium-chain triglycerides (e.g., Capryol™ 90)

• Surfactant: N-Dodecylmorpholine

• Co-surfactant: Transcutol® P

• Aqueous Phase: Purified water

Equipment:

• Magnetic stirrer

• Vortex mixer

• Particle size analyzer (e.g., Dynamic Light Scattering)

Procedure:

• Preparation of the Organic Phase: a. Dissolve the lipophilic API in the oil phase at the desired concentration. b. Add N-Dodecylmorpholine and Transcutol® P to the oil/API mixture. c. Mix thoroughly using a vortex mixer until a homogenous solution is obtained. A typical ratio of oil:surfactant:co-surfactant could be 10:30:30 (w/w).

• Formation of the Nanoemulsion: a. Place the aqueous phase in a beaker and stir gently with a magnetic stirrer. b. Slowly inject the organic phase into the aqueous phase under continuous stirring. c. An o/w nanoemulsion will form spontaneously. d. Continue stirring for 15-30 minutes to ensure homogeneity.

• Characterization: a. Determine the mean droplet size and polydispersity index (PDI) using a particle size analyzer. b. Visually inspect the formulation for clarity and phase separation. c. Measure the pH and viscosity.

Workflow for the preparation of a drug-loaded nanoemulsion.

Protocol 2: In Vitro Skin Permeation Study

This protocol outlines the methodology for assessing the permeation enhancement effect of a formulation containing N-Dodecylmorpholine using Franz diffusion cells.

Materials:

• Excised human or animal skin (e.g., porcine ear skin)

• Franz diffusion cells

• Receptor medium: Phosphate-buffered saline (PBS), pH 7.4

• Formulation to be tested (e.g., nanoemulsion from Protocol 1)

• Control formulation (without N-Dodecylmorpholine)

• High-performance liquid chromatography (HPLC) system for drug quantification

Procedure:

• Skin Preparation: a. Thaw frozen skin at room temperature. b. Cut the skin into appropriate sizes to fit the Franz diffusion cells. c. Mount the skin on the diffusion cells with the stratum corneum facing the donor compartment.

• Experimental Setup: a. Fill the receptor compartment with pre-warmed (32 ± 1 °C) PBS, ensuring no air bubbles are trapped beneath the skin. b. Equilibrate the skin for 30 minutes. c. Apply a finite dose (e.g., 10 µL/cm²) of the test and control formulations to the skin surface in the donor compartment.

• Sampling: a. At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor medium for analysis. b. Immediately replace the withdrawn volume with fresh, pre-warmed PBS.

• Sample Analysis: a. Analyze the drug concentration in the collected samples using a validated HPLC method.

• Data Analysis: a. Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point. b. Plot the cumulative amount of drug permeated versus time. c. Determine the steady-state flux (Jss) from the linear portion of the plot. d. Calculate the enhancement ratio (ER) by dividing the Jss of the test formulation by the Jss of the control formulation.

Workflow for an in vitro skin permeation study.

Safety and Toxicological Profile

N-Dodecylmorpholine and related N-alkylmorpholines have been investigated for their cellular toxicity. Studies have shown that their effects are concentration-dependent. It is crucial to perform thorough toxicological assessments for any new formulation intended for human use. According to some reports, N-Dodecylmorpholine does not meet the criteria for GHS hazard classification.[1]

Conclusion

N-Dodecylmorpholine is a promising excipient for the formulation of various drug delivery systems, particularly for topical and transdermal applications. Its ability to act as a potent penetration enhancer can significantly improve the delivery of a wide range of APIs. The protocols provided herein offer a foundation for researchers to develop and evaluate novel formulations incorporating N-Dodecylmorpholine, with the potential to lead to more effective therapeutic products. Further research into its applications in other delivery systems and in vivo performance is warranted.

References

• 1. In vivo Biodistribution and Clearance Studies using Multimodal ORMOSIL Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Preparation and Evaluation of Self-emulsifying Drug Delivery System (SEDDS) of Cepharanthine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Dodecylmorpholine for Industrial Water Treatment

For Research and Development Use Only.

Introduction

N-Dodecylmorpholine (CAS: 1541-81-7) is a tertiary amine compound featuring a morpholine ring and a C12 alkyl chain (dodecyl group).[1] This chemical structure, possessing both a hydrophilic polar head group (the morpholine ring) and a long hydrophobic tail, suggests surfactant-like properties that are common in a class of non-oxidizing biocides. While morpholine itself is utilized as a corrosion inhibitor and pH adjuster in boiler and water treatment systems, its alkyl derivatives are developed for their antimicrobial properties.[2][3] N-Dodecylmorpholine is intended for the control of algae, fungi, and bacteria, including slime-forming and sulfate-reducing bacteria (SRB), which are significant contributors to biofouling and microbiologically influenced corrosion (MIC) in industrial water systems.[1][4]

These notes provide an overview of its proposed mechanism of action, applications, and detailed protocols for efficacy evaluation in laboratory and field settings.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	1541-81-7	[1]
Molecular Formula	C₁₆H₃₃NO	[1]
Molecular Weight	255.44 g/mol	[1]
Appearance	Varies; typically a liquid	-
Synonyms	4-Dodecylmorpholine, N-Laurylmorpholine	[1]

Proposed Mechanism of Action

The precise signaling pathways affected by N-Dodecylmorpholine are not extensively detailed in publicly available literature. However, its molecular structure is analogous to that of quaternary ammonium compounds (QACs), a well-understood class of membrane-active biocides.[5] The proposed mechanism involves a multi-step process targeting the microbial cell envelope:

• Adsorption and Binding: The tertiary amine of the morpholine ring is protonated in aqueous systems, resulting in a positively charged (cationic) head group. This cationic head electrostatically binds to the negatively charged components of the bacterial cell wall and cytoplasmic membrane, such as phospholipids and teichoic acids.[5]

• Membrane Disruption: Following adsorption, the long, hydrophobic dodecyl tail penetrates the lipid bilayer of the cytoplasmic membrane. This insertion disrupts the membrane's structural integrity and fluidity.[6][7]

• Cell Lysis: The disruption of the membrane leads to the loss of osmotic control and the leakage of essential intracellular components, such as potassium ions, nucleotides (ATP), and other metabolites. At sufficient concentrations, this damage is irreversible, causing cell lysis and death.[6][7]

Caption: Proposed mechanism of N-Dodecylmorpholine action on a bacterial cell.

Applications in Industrial Water Treatment

N-Dodecylmorpholine is positioned as a broad-spectrum, non-oxidizing biocide suitable for systems where oxidizing agents like chlorine or bromine may be corrosive or incompatible with other treatment chemicals.

• Open Recirculating Cooling Systems (Cooling Towers): Controls algae, fungi, and slime-forming bacteria that cause biofouling on heat exchange surfaces, reducing efficiency and promoting corrosion.

• Oil and Gas Systems: Used in injection water, produced water, and drilling fluids to control the growth of sulfate-reducing bacteria (SRBs), which are responsible for reservoir souring (H₂S production) and severe microbiologically influenced corrosion (MIC).[8][9]

• Process Waters: Applicable in various industrial processes where microbial growth can contaminate products or foul equipment.

Efficacy Data

Quantitative efficacy data, such as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), for N-Dodecylmorpholine against specific microorganisms is not widely available in public literature. Efficacy is highly dependent on the specific conditions of the water system (pH, temperature, organic load, and microbial consortium).[10] Therefore, system-specific testing is mandatory to determine effective dosage rates. The protocols in Section 5.0 are designed to generate this critical data.

Table 1: Example Efficacy Data for N-Dodecylmorpholine (Hypothetical) Note: These tables are for illustrative purposes. Actual values must be determined experimentally.

Target Microorganism	Test Method	MIC (ppm)	MBC (ppm)
Pseudomonas aeruginosa (ATCC 15442)	Broth Dilution	[Data Not Available]	[Data Not Available]
Mixed Cooling Tower Bacteria	ASTM E645	[Data Not Available]	[Data Not Available]
Sulfate-Reducing Bacteria (SRB)	NACE TM0194	[Data Not Available]	[Data Not Available]

Table 2: Example Kill-Time Study Data (Hypothetical) System: Simulated Cooling Tower Water | Contact Time: 4 hours

Initial Population (CFU/mL)	Biocide Conc. (ppm)	Final Population (CFU/mL)	Log Reduction
1.5 x 10⁶	0 (Control)	1.8 x 10⁶	-
1.5 x 10⁶	25	5.2 x 10⁴	1.46
1.5 x 10⁶	50	3.1 x 10²	3.68
1.5 x 10⁶	100	< 10	> 5.18

Experimental Protocols

The following protocols are adapted from industry standards to guide researchers in evaluating the efficacy of N-Dodecylmorpholine.

Caption: Workflow for laboratory and field evaluation of biocide efficacy.

Protocol: Determination of MIC and MBC

This protocol determines the minimum concentration of N-Dodecylmorpholine required to inhibit (MIC) and kill (MBC) a target microorganism.

• Materials:

  • N-Dodecylmorpholine stock solution (e.g., 10,000 ppm in sterile deionized water).

  • Sterile 96-well microtiter plates.

  • Appropriate liquid growth medium (e.g., Tryptic Soy Broth for general bacteria, specific media for SRB).

  • 24-hour broth culture of the target microorganism, adjusted to ~1x10⁶ CFU/mL.

  • Appropriate solid agar plates.

  • Sterile pipette tips, multichannel pipette.

  • Incubator.

• Methodology:

  • Dispense 100 µL of sterile growth medium into all wells of a 96-well plate.

  • Add 100 µL of the biocide stock solution to the first column of wells. This creates a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to the 10th column. Discard 100 µL from column 10.

  • Column 11 serves as the positive control (no biocide) and column 12 as the negative control (no bacteria).

  • Inoculate wells in columns 1-11 with 10 µL of the adjusted microbial culture (~1x10⁵ CFU/well).

  • Incubate the plate at the appropriate temperature (e.g., 35°C) for 24-48 hours.

  • Determine MIC: The MIC is the lowest concentration of biocide that shows no visible turbidity (growth).

  • Determine MBC: From each well showing no growth, plate 10 µL onto an agar plate. Incubate for 24-48 hours. The MBC is the lowest biocide concentration that results in no colony formation on the agar plate (typically a >99.9% reduction from the initial inoculum).

Protocol: Time-Kill Evaluation for Cooling Water (Adapted from ASTM E645)

This protocol evaluates the rate of microbial kill in a simulated or actual water matrix.[10][11]

• Materials:

  • Water sample from an operating cooling tower, or a synthetic water formulation.

  • Sterile flasks or bottles.

  • N-Dodecylmorpholine stock solution.

  • Neutralizing broth (to stop biocide action during sampling).

  • Plate Count Agar (PCA) or similar for enumeration.

  • Water bath or incubator shaker set to the system's operating temperature.

• Methodology:

  • Dispense 99 mL of the water sample into several sterile flasks.

  • Prepare a "Control" flask with no biocide.

  • To the test flasks, add 1 mL of appropriate dilutions of the biocide stock to achieve the target concentrations (e.g., 25, 50, 100 ppm).

  • Immediately after adding the biocide, take a "time zero" sample from each flask by transferring 1 mL into 9 mL of neutralizing broth.

  • Place all flasks in the incubator shaker at the desired temperature.

  • At specified contact times (e.g., 1, 4, 8, 24 hours), withdraw 1 mL from each flask and add to 9 mL of neutralizing broth.

  • Perform serial dilutions of the neutralized samples and plate onto agar plates to enumerate the surviving bacteria (CFU/mL).

  • Incubate plates and count colonies.

  • Calculate the log reduction for each concentration at each time point compared to the "time zero" count.

Protocol: Field Biocide Performance Monitoring (Adapted from NACE TM0194)

This protocol is for evaluating biocide efficacy in an active industrial system.[8][12]

• Materials:

  • Field sampling kit (sterile bottles, labels).

  • Serial dilution vials or commercial test kits for enumerating planktonic (free-floating) and sessile (biofilm) bacteria (e.g., ATP monitoring, qPCR, or culture-based methods).

  • Biofilm sampling studs or coupons installed in the system.

• Methodology:

  • Baseline Sampling: Before biocide addition, collect water samples and a biofilm coupon from a representative point in the system. Enumerate planktonic and sessile bacterial populations to establish a baseline.

  • Biocide Dosing: Apply N-Dodecylmorpholine to the system at a concentration determined from laboratory studies (Protocol 5.2). Record the exact time and concentration.

  • Post-Dose Sampling: Collect water samples at intervals post-dosing (e.g., 4, 8, 24, 48 hours) to monitor the planktonic bacterial population.

  • Sessile Monitoring: After a set period (e.g., 7 or 14 days), remove a post-treatment biofilm coupon and enumerate the sessile population.

  • Data Analysis: Compare the post-treatment microbial counts to the baseline. An effective treatment will show a significant reduction in both planktonic and sessile populations. Adjust dosage and frequency based on the results and operational goals.

Dosage and Monitoring

The optimal dosage of N-Dodecylmorpholine is system-dependent.

• Initial Dose: A higher "slug" dose is typically required for heavily fouled systems. This should be based on lab data showing effective kill (e.g., >3-log reduction) within a reasonable contact time.

• Maintenance Dose: A lower, periodic dose is used to maintain control.

• Monitoring: Regular monitoring of microbial populations (planktonic and sessile) is crucial to ensure the treatment program remains effective and to adjust dosages as system conditions change.[8]

Safety and Handling

Users must consult the Safety Data Sheet (SDS) for N-Dodecylmorpholine before use. As with most biocides, appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and protective clothing, should be worn. Handle in a well-ventilated area.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. Guidance on efficacy requirements for biocides: Planning your test product and testing - Canada.ca [canada.ca]
• 4. Solid DEHA & Morpholine Boiler Water Condensate Line Treatment [accepta.com]
• 5. Mechanisms of action of microbicides commonly used in infection prevention and control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Multi-Purpose Approach to the Mechanisms of Action of Two Biocides (Benzalkonium Chloride and Dibromonitrilopropionamide): Discussion of Pseudomonas fluorescens’ Viability and Death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Action of Disinfectant Quaternary Ammonium Compounds against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. content.ampp.org [content.ampp.org]
• 9. content.ampp.org [content.ampp.org]
• 10. store.astm.org [store.astm.org]
• 11. ASTM E645-25. Standard Practice for Evaluation of Microbicides Used in Cooling Water Systems. - IVAMI [ivami.com]
• 12. intertekinform.com [intertekinform.com]

Application Notes and Protocols: Electrochemical Impedance Spectroscopy of N-Dodecylmorpholine on Carbon Steel

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Dodecylmorpholine is an organic compound with potential applications as a corrosion inhibitor for carbon steel, a material widely used in various industries. The long alkyl chain (dodecyl group) and the polar morpholine ring suggest that this molecule can adsorb onto the metal surface, forming a protective barrier against corrosive agents.[1] Electrochemical Impedance Spectroscopy (EIS) is a powerful non-destructive technique used to study the formation and properties of such inhibitor films on metal surfaces.[2][3] These application notes provide a detailed protocol for evaluating the corrosion inhibition efficiency of N-Dodecylmorpholine on carbon steel using EIS.

Principle of Electrochemical Impedance Spectroscopy (EIS)

EIS involves applying a small amplitude AC potential signal to an electrochemical cell at different frequencies and measuring the resulting AC current response.[4][5][6][7] The impedance (Z), which is the resistance to the flow of alternating current, is then calculated. By analyzing the impedance data over a range of frequencies, one can obtain valuable information about the electrochemical processes occurring at the electrode/electrolyte interface, such as charge transfer resistance, double-layer capacitance, and the properties of any protective films.[2][5] The data is often visualized using Nyquist and Bode plots and can be fitted to an equivalent electrical circuit to model the corrosion process.[5][6]

Experimental Setup

A standard three-electrode electrochemical cell is typically used for EIS measurements.[4][8]

• Working Electrode (WE): A carbon steel coupon with a defined exposed surface area (e.g., 1 cm²). The rest of the coupon is coated with an insulating material like epoxy resin.[9][10]

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode is commonly used to provide a stable reference potential.[8][10][11]

• Counter Electrode (CE): A platinum wire or graphite rod with a surface area larger than the working electrode is used to complete the electrical circuit.[8][10]

• Electrolyte: A corrosive medium, such as a 1 M HCl or 3.5% NaCl solution, is used.[1][11] The electrolyte is prepared with and without various concentrations of N-Dodecylmorpholine.

• Potentiostat/Galvanostat with a Frequency Response Analyzer (FRA): This instrument is essential for applying the AC potential and measuring the impedance.

Experimental Protocols

1. Preparation of Carbon Steel Electrodes:

• Mechanically polish the carbon steel coupons with a series of silicon carbide (SiC) abrasive papers of decreasing grit size (e.g., 240, 400, 600, 800, 1200 grit).

• Rinse the polished coupons with deionized water and then degrease with acetone or ethanol.[12]

• Dry the electrodes in a stream of warm air.

• Solder an insulated copper wire to one side of the coupon for electrical connection.

• Mount the coupon in an epoxy resin, leaving a defined surface area (e.g., 1 cm²) exposed to the electrolyte.[9][10]

2. Preparation of Test Solutions:

• Prepare a stock solution of the corrosive medium (e.g., 1 M HCl or 3.5% NaCl in deionized water).

• Prepare a stock solution of N-Dodecylmorpholine in a suitable solvent (e.g., ethanol) if it is not readily soluble in the corrosive medium.

• Prepare a series of test solutions by adding different concentrations of the N-Dodecylmorpholine stock solution to the corrosive medium. Typical inhibitor concentrations to be tested could range from 50 ppm to 500 ppm.

3. Electrochemical Impedance Spectroscopy (EIS) Measurements:

• Assemble the three-electrode cell with the prepared carbon steel working electrode, a reference electrode, and a counter electrode.

• Fill the cell with the test solution (either the blank corrosive medium or the medium with a specific concentration of N-Dodecylmorpholine).

• Immerse the electrodes in the solution and allow the system to stabilize by monitoring the Open Circuit Potential (OCP) for a period of time (e.g., 30-60 minutes) until a steady state is reached.[8][10]

• Perform the EIS measurement using a potentiostat equipped with a frequency response analyzer. The typical parameters for the EIS scan are:

  • Frequency Range: 100 kHz to 10 mHz[11]

  • AC Amplitude (perturbation voltage): 10 mV (peak to peak)[10][11]

  • DC Potential: The measurement is performed at the stable OCP.

• Record the impedance data (real and imaginary parts or magnitude and phase angle) as a function of frequency.

• Repeat the measurement for each concentration of N-Dodecylmorpholine and the blank solution.

Data Presentation

The quantitative data obtained from fitting the EIS spectra to an equivalent electrical circuit are summarized in the tables below. A common equivalent circuit for a simple corrosion process is the Randles circuit.

Table 1: EIS Parameters for Carbon Steel in 1 M HCl in the Absence and Presence of N-Dodecylmorpholine.

Inhibitor Concentration (ppm)	Rs (Ω cm²)	Rct (Ω cm²)	Cdl (µF cm⁻²)	Inhibition Efficiency (%)
0 (Blank)	1.5	50	200	-
100	1.6	250	100	80.0
200	1.5	500	80	90.0
300	1.7	800	60	93.8
400	1.6	1200	45	95.8
500	1.8	1500	30	96.7

• Rs: Solution Resistance

• Rct: Charge Transfer Resistance

• Cdl: Double Layer Capacitance

• Inhibition Efficiency (IE%) is calculated using the following formula: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] * 100 where Rct(inh) and Rct(blank) are the charge transfer resistances with and without the inhibitor, respectively.

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Organic Compounds as Corrosion Inhibitors for Carbon Steel in HCl Solution: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. gamry.com [gamry.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. chemrevlett.com [chemrevlett.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. jmaterenvironsci.com [jmaterenvironsci.com]
• 12. matsc.ktu.lt [matsc.ktu.lt]

Application Notes and Protocols: Adsorption Isotherm Studies of N-Dodecylmorpholine on Metal Surfaces

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Dodecylmorpholine is a morpholine derivative with a long alkyl chain, making it a compound of interest for applications requiring surface activity, such as corrosion inhibition. The presence of nitrogen and oxygen atoms in the morpholine ring allows for strong adsorption onto metal surfaces, forming a protective layer that can mitigate corrosion.[1] The dodecyl chain enhances this protective effect by creating a hydrophobic barrier. Understanding the adsorption characteristics of N-Dodecylmorpholine on various metal surfaces is crucial for optimizing its use as a corrosion inhibitor in diverse industrial environments.

This document provides detailed protocols for studying the adsorption isotherms of N-Dodecylmorpholine on metal surfaces such as steel, copper, and aluminum. It also presents a summary of representative quantitative data from studies on closely related morpholine derivatives to serve as a benchmark for evaluating the performance of N-Dodecylmorpholine.

Data Presentation: Quantitative Summary of Related Morpholine Derivatives

While specific quantitative data for N-Dodecylmorpholine is not extensively available in the public domain, the following tables summarize the performance of other morpholine-based corrosion inhibitors on steel. This data provides a valuable reference for the expected efficacy of N-Dodecylmorpholine.

Table 1: Corrosion Inhibition Efficiency of Morpholine Derivatives on Steel in 1 M HCl

Inhibitor	Concentration (ppm)	Temperature (°C)	Inhibition Efficiency (%)	Reference
Morpholine Mannich Base (MPO)	300	32	90.3	[1]
Morpholine Mannich Base (MPPO)	300	32	91.4	[1]

Table 2: Electrochemical Parameters for Morpholine Mannich Bases on N80 Steel in 1 M HCl

Inhibitor	Concentration (ppm)	Rct (Ω cm²)	Cdl (µF cm⁻²)	Inhibition Efficiency (%)	Reference
MPO	300	450.2	70.2	91.31	[1]
MPPO	300	490.5	65.8	91.48	[1]

Note: Rct = Charge transfer resistance, Cdl = Double layer capacitance.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the adsorption and corrosion inhibition properties of N-Dodecylmorpholine.

Weight Loss Gravimetric Method

This method provides a direct measurement of the corrosion rate and the inhibition efficiency.

a. Materials and Equipment:

• Metal coupons (e.g., mild steel, copper, aluminum) of known dimensions

• Analytical balance (±0.1 mg)

• Corrosive medium (e.g., 1 M HCl, 3.5% NaCl solution)

• N-Dodecylmorpholine solutions of varying concentrations (e.g., 50, 100, 200, 500 ppm)

• Water bath or thermostat for temperature control

• Desiccator

• Acetone, distilled water

• Glass hooks and beakers

b. Protocol:

• Specimen Preparation: Mechanically polish the metal coupons with a series of emery papers of decreasing grit size, wash with distilled water, degrease with acetone, and dry in a desiccator.

• Initial Weighing: Accurately weigh the prepared coupons (W_initial).

• Immersion: Suspend the weighed coupons in beakers containing the corrosive medium with and without different concentrations of N-Dodecylmorpholine using glass hooks.

• Exposure: Maintain the beakers in a water bath at a constant temperature (e.g., 25 °C, 50 °C) for a specified immersion period (e.g., 6, 24, 48 hours).

• Cleaning and Final Weighing: After the immersion period, retrieve the coupons, clean them with a soft brush to remove corrosion products, rinse with distilled water and acetone, and dry thoroughly. Accurately weigh the coupons again (W_final).

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (87.6 × ΔW) / (D × A × T), where ΔW is the weight loss in mg, D is the density of the metal in g/cm³, A is the surface area in cm², and T is the immersion time in hours.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

  • Surface Coverage (θ): θ = IE% / 100.

Electrochemical Measurements

Electrochemical studies provide insights into the mechanism of corrosion inhibition. These are performed using a three-electrode cell setup with a potentiostat/galvanostat.

a. Three-Electrode Setup:

• Working Electrode (WE): The metal coupon (e.g., steel, copper, or aluminum).

• Counter Electrode (CE): A platinum wire or graphite rod.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

b. Protocol for Potentiodynamic Polarization (PDP):

• Immerse the three-electrode setup in the test solution (corrosive medium with and without N-Dodecylmorpholine).

• Allow the open-circuit potential (OCP) to stabilize (typically 30-60 minutes).

• Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

• Determine the corrosion current density (i_corr) and corrosion potential (E_corr) by extrapolating the Tafel plots.

• Calculate the inhibition efficiency: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100.

c. Protocol for Electrochemical Impedance Spectroscopy (EIS):

• After OCP stabilization, apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range (e.g., 100 kHz to 0.01 Hz).

• Record the impedance data and present it as Nyquist and Bode plots.

• Analyze the data by fitting to an appropriate equivalent electrical circuit to determine parameters like charge transfer resistance (R_ct) and double-layer capacitance (C_dl).

• Calculate the inhibition efficiency: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100.

Adsorption Isotherm Modeling

The surface coverage data (θ) obtained from the above experiments at different inhibitor concentrations (C) can be fitted to various adsorption isotherm models to understand the adsorption mechanism.

• Langmuir Isotherm: Assumes monolayer adsorption on a homogeneous surface. The linear form is C/θ = 1/K_ads + C. A plot of C/θ versus C should yield a straight line.

• Freundlich Isotherm: An empirical model for adsorption on heterogeneous surfaces. The linear form is log θ = log K_f + (1/n) log C. A plot of log θ versus log C should be linear.[2]

• Temkin Isotherm: Considers the effect of adsorbate-adsorbate interactions. The linear form is θ = (1/f) ln(K_ads) + (1/f) ln(C). A plot of θ versus ln(C) should give a straight line.

Mandatory Visualization

Caption: Experimental workflow for evaluating the corrosion inhibition and adsorption characteristics of N-Dodecylmorpholine.

Caption: Logical relationship of common adsorption isotherm models used to describe the surface interaction of inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. Theoretical and experimental studies on the corrosion inhibition potentials of some purines for aluminum in 0.1 M HCl - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Dodecylmorpholine in the Preparation of Self-Assembling Monolayers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembling monolayers (SAMs) are highly organized molecular films that spontaneously form on the surface of a substrate. These monolayers are of significant interest in various scientific and technological fields, including surface chemistry, nanotechnology, and biomaterials, due to their ability to precisely control the interfacial properties of materials. The formation of SAMs is typically driven by the chemisorption of a specific head group of an organic molecule to the substrate, followed by the self-organization of the molecules, often driven by van der Waals interactions between long alkyl chains.

While compounds such as thiols on gold and silanes on silicon oxide are well-studied for SAM formation, the exploration of other functional molecules is an active area of research. N-Dodecylmorpholine, a molecule comprising a long twelve-carbon alkyl chain and a polar morpholine headgroup, presents potential as a candidate for forming self-assembling monolayers, particularly on metal surfaces where it is known to act as a corrosion inhibitor.[1][2][3] The nitrogen and oxygen atoms within the morpholine ring offer potential coordination sites for binding to metal surfaces.[1][4] This document provides a detailed, albeit theoretical, protocol for the preparation and characterization of SAMs using N-Dodecylmorpholine, drawing parallels from its established role as a corrosion inhibitor.

Principle and Proposed Mechanism

The application of N-Dodecylmorpholine for SAM formation is predicated on its known ability to adsorb onto metal surfaces to form a protective film, a mechanism central to corrosion inhibition.[1][3] It is proposed that the morpholine headgroup, containing both nitrogen and oxygen atoms, can act as a ligand, coordinating to the metal surface.[4] This initial adsorption is followed by the self-organization of the dodecyl chains, driven by hydrophobic interactions, to form a densely packed monolayer. This process is analogous to the formation of other well-characterized SAM systems.

The mechanism can be broken down into the following hypothetical steps:

• Adsorption of the Headgroup: The nitrogen and oxygen atoms in the morpholine ring of N-Dodecylmorpholine molecules possess lone pairs of electrons that can interact with the vacant orbitals of metal atoms on the substrate surface, leading to chemisorption.[1]

• Self-Assembly of Alkyl Chains: Following the anchoring of the headgroup, the long dodecyl chains will align and pack together due to van der Waals forces, minimizing free energy and creating an ordered, hydrophobic layer.

This proposed mechanism is illustrated in the signaling pathway diagram below.

Caption: Proposed mechanism of N-Dodecylmorpholine SAM formation.

Experimental Protocols

The following protocols are designed for the preparation and characterization of N-Dodecylmorpholine SAMs on a metal substrate (e.g., copper or steel).

Materials and Equipment

Reagents	Equipment
N-Dodecylmorpholine (≥95%)	Sonicator
Ethanol (Anhydrous, ≥99.5%)	Nitrogen gas source
Acetone (ACS grade)	Fume hood
Deionized water (18.2 MΩ·cm)	Beakers and Petri dishes
Metal Substrates (e.g., Copper foil, Steel coupons)	Tweezers
Contact angle goniometer
Atomic Force Microscope (AFM)
X-ray Photoelectron Spectrometer (XPS)

Protocol 1: Substrate Preparation

A clean and smooth substrate surface is critical for the formation of a high-quality SAM.

• Cut the metal substrate to the desired dimensions (e.g., 1 cm x 1 cm).

• Sonicate the substrates in acetone for 15 minutes to remove organic contaminants.

• Rinse the substrates thoroughly with deionized water.

• Sonicate the substrates in ethanol for 15 minutes.

• Rinse the substrates again with deionized water.

• Dry the substrates under a stream of high-purity nitrogen gas.

• Use the cleaned substrates immediately for SAM formation.

Protocol 2: Preparation of N-Dodecylmorpholine Solution

• Prepare a 1 mM solution of N-Dodecylmorpholine in anhydrous ethanol. For example, to prepare 10 mL of solution, dissolve 2.55 mg of N-Dodecylmorpholine (Molar Mass: 255.44 g/mol ) in 10 mL of anhydrous ethanol.

• Sonicate the solution for 5-10 minutes to ensure complete dissolution.

Protocol 3: Self-Assembling Monolayer Formation

• Place the cleaned and dried metal substrates in a clean glass container (e.g., a Petri dish or a small beaker).

• Completely immerse the substrates in the 1 mM N-Dodecylmorpholine solution.

• Cover the container to prevent evaporation and contamination.

• Allow the self-assembly process to proceed for 24 hours at room temperature.

• After the immersion period, remove the substrates from the solution using clean tweezers.

• Rinse the substrates thoroughly with anhydrous ethanol to remove any physisorbed molecules.

• Dry the SAM-coated substrates under a stream of high-purity nitrogen gas.

• Store the prepared SAMs in a desiccator until characterization.

Caption: Experimental workflow for SAM preparation.

Characterization and Expected Data

The formation and quality of the N-Dodecylmorpholine SAM can be assessed using various surface-sensitive techniques. The following table summarizes the expected quantitative data from these characterizations.

Characterization Technique	Parameter Measured	Expected Value for Bare Substrate	Expected Value for SAM-coated Substrate
Contact Angle Goniometry	Static Water Contact Angle	< 30° (Hydrophilic)	> 90° (Hydrophobic)
Atomic Force Microscopy (AFM)	Surface Roughness (Rq)	Dependent on substrate preparation	Similar to or slightly higher than bare substrate
Monolayer Thickness	N/A	~1.5 - 2.0 nm
X-ray Photoelectron Spectroscopy (XPS)	Elemental Composition (Atomic %)	Substrate-specific (e.g., Cu, Fe, O)	Presence of C, N, and O from the monolayer

Note: The expected monolayer thickness is an estimation based on the length of the dodecyl chain and the size of the morpholine headgroup. Actual values may vary depending on the tilt angle of the molecules on the surface.

Applications and Future Directions

The successful formation of N-Dodecylmorpholine SAMs could open up new avenues for surface functionalization with applications in:

• Corrosion Protection: Leveraging the inherent corrosion-inhibiting properties of N-Dodecylmorpholine to create robust, ultra-thin protective coatings for metals.[2]

• Biomaterial Surface Modification: The morpholine group, being a biocompatible moiety, could be used to create surfaces that resist biofouling or promote specific biological interactions.[5]

• Drug Delivery: As morpholine derivatives are explored in pharmaceuticals, SAMs of N-Dodecylmorpholine could serve as model surfaces to study drug-membrane interactions.[6][7]

Future research should focus on the experimental verification of N-Dodecylmorpholine SAM formation on various substrates and a detailed investigation of their structural and chemical properties. Optimization of the preparation parameters, such as solution concentration and immersion time, will be crucial for achieving high-quality, well-ordered monolayers.

References

• 1. mdpi.com [mdpi.com]
• 2. Applications of Morpholine in Chemical Industry_Chemicalbook [chemicalbook.com]
• 3. Morpholine: A Multi-Purpose Chemical for Industrial Applications from Silver Fern Chemical [silverfernchemical.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and kinetic analysis of poly(N-acryloylmorpholine) brushes via surface initiated RAFT polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 7. e3s-conferences.org [e3s-conferences.org]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Dodecylmorpholine Concentration for Maximum Corrosion Inhibition

Welcome to the technical support center for optimizing N-Dodecylmorpholine concentration in corrosion inhibition studies. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and representative data to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of corrosion inhibition by N-Dodecylmorpholine?

A1: N-Dodecylmorpholine is an organic corrosion inhibitor. Its primary mechanism involves the adsorption of its molecules onto the metal surface. The morpholine ring, with its nitrogen and oxygen atoms, acts as the polar head that chemisorbs onto the metal. The long, non-polar dodecyl (C12) tail forms a hydrophobic, protective film that acts as a barrier, isolating the metal from the corrosive environment.

Q2: How does the concentration of N-Dodecylmorpholine affect its inhibition efficiency?

A2: The inhibition efficiency of N-Dodecylmorpholine generally increases with concentration up to a certain point, known as the critical micelle concentration (CMC) or an optimal concentration.[1] Below this concentration, increasing the amount of inhibitor leads to greater surface coverage and a more compact protective film.[2] However, beyond the optimal concentration, the efficiency may plateau or even slightly decrease, and using excessive amounts is not cost-effective.

Q3: What are the most common techniques to evaluate the performance of N-Dodecylmorpholine?

A3: The most common and effective techniques are the weight loss method, potentiodynamic polarization (PDP), and electrochemical impedance spectroscopy (EIS).[3] These methods provide quantitative data on corrosion rates and the inhibitor's mechanism of action.[4]

Q4: In which corrosive environments is N-Dodecylmorpholine typically effective?

A4: N-Dodecylmorpholine and similar long-chain amine inhibitors are often effective in acidic environments, such as those containing hydrochloric acid (HCl) or sulfuric acid (H2SO4), which are common in industrial processes like acid pickling. They are also used in oil and gas pipeline applications to mitigate corrosion.

Q5: How do I properly prepare the N-Dodecylmorpholine solution for my experiments?

A5: To ensure accurate and reproducible results, N-Dodecylmorpholine should be dissolved in the corrosive medium at the desired concentrations. It is crucial to ensure the inhibitor is fully dissolved. Gentle heating or stirring may be necessary. Always prepare a fresh solution for each experiment to avoid degradation.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results in weight loss measurements.

• Potential Cause: Inconsistent surface preparation of the metal coupons.

  • Solution: Implement a standardized procedure for polishing and cleaning the coupons. A common practice is to abrade the surface with silicon carbide papers of increasing grit (e.g., 240, 400, 600), followed by rinsing with distilled water and a degreaser like acetone, and then drying thoroughly.[5]

• Potential Cause: Contamination of coupons after cleaning.

  • Solution: Handle cleaned coupons only with gloves to prevent transferring oils from your hands. Ensure they are stored in a desiccator before use.

• Potential Cause: Incomplete removal of corrosion products before final weighing.

  • Solution: Use a suitable cleaning solution (e.g., a specific acid solution with an inhibitor) to remove corrosion products without attacking the base metal. Adhere to standards like ASTM G1 for guidance.

Issue 2: High noise or scatter in electrochemical data (PDP and EIS).

• Potential Cause: Poor electrical connection.

  • Solution: Check all connections to the electrodes (working, counter, and reference). Ensure the reference electrode tip is positioned close to the working electrode surface.

• Potential Cause: Unstable Open Circuit Potential (OCP).

  • Solution: Allow the system to stabilize for a sufficient amount of time (often 30-60 minutes) before starting the measurement. The potential should be relatively stable before proceeding.[6]

• Potential Cause: Gas bubble adherence on the electrode surface.

  • Solution: If the solution is purged with gas, ensure that bubbles do not attach to the working electrode surface, as this can alter the active area and affect results.

Issue 3: Low inhibition efficiency even at high concentrations.

• Potential Cause: The inhibitor is not suitable for the specific corrosive environment or metal.

  • Solution: Verify the compatibility of N-Dodecylmorpholine with your system. Factors like pH, temperature, and the presence of other ions can significantly impact performance.

• Potential Cause: The inhibitor has degraded.

  • Solution: Use a fresh batch of N-Dodecylmorpholine and prepare new solutions. Store the chemical in a cool, dark, and dry place.

• Potential Cause: Incorrect experimental procedure.

  • Solution: Carefully review and follow the standardized protocols for weight loss, PDP, and EIS measurements.

Data Presentation

The following tables present representative data on the performance of N-Dodecylmorpholine as a corrosion inhibitor for mild steel in 1M HCl.

Table 1: Weight Loss Method Data

Concentration (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	150.2	12.5	-
50	22.5	1.87	85.0
100	12.0	1.00	92.0
200	7.5	0.62	95.0
300	6.0	0.50	96.0
400	5.9	0.49	96.1

Table 2: Potentiodynamic Polarization Data

Concentration (ppm)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Inhibition Efficiency (%)
0 (Blank)	-480	1200	-
50	-472	168	86.0
100	-465	90	92.5
200	-458	54	95.5
300	-455	48	96.0
400	-454	47	96.1

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Concentration (ppm)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	50	200	-
50	380	45	86.8
100	720	30	93.1
200	1150	22	95.7
300	1280	20	96.1
400	1290	19	96.1

Experimental Protocols

Protocol 1: Weight Loss Measurement

• Preparation of Metal Coupons: Mechanically polish mild steel coupons with a series of silicon carbide papers (up to 600 grit). Degrease with acetone, rinse with distilled water, and dry.

• Initial Weighing: Weigh the prepared coupons accurately using an analytical balance (to 0.1 mg).

• Immersion: Immerse the coupons in the corrosive solution (e.g., 1M HCl) with and without various concentrations of N-Dodecylmorpholine for a specified period (e.g., 24 hours) at a constant temperature.

• Cleaning: After immersion, retrieve the coupons, and remove the corrosion products by immersing them in a cleaning solution (e.g., 10% HCl containing 2% hexamine) for a short period, followed by gentle brushing.

• Final Weighing: Rinse the cleaned coupons with distilled water and acetone, dry them, and re-weigh them accurately.

• Calculations:

  • Corrosion Rate (CR) in mm/year = (87.6 × W) / (D × A × T), where W is the weight loss in mg, D is the density of the metal in g/cm³, A is the area of the coupon in cm², and T is the immersion time in hours.

  • Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100.

Protocol 2: Potentiodynamic Polarization (PDP)

• Electrochemical Cell Setup: Use a standard three-electrode cell with the mild steel sample as the working electrode, a platinum sheet as the counter electrode, and a Saturated Calomel Electrode (SCE) as the reference electrode.[7]

• Stabilization: Immerse the working electrode in the test solution (with or without inhibitor) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Polarization Scan: Scan the potential from approximately -250 mV to +250 mV with respect to the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: Plot the logarithmic current density versus potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine the corrosion current density (Icorr).

• Calculations:

  • Inhibition Efficiency (IE%) = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100.

Protocol 3: Electrochemical Impedance Spectroscopy (EIS)

• Cell Setup and Stabilization: Use the same three-electrode setup as for PDP. Allow the system to stabilize at the OCP.

• EIS Measurement: Apply a small amplitude AC signal (e.g., 10 mV) over a frequency range (e.g., 100 kHz to 0.01 Hz) at the OCP.[8]

• Data Analysis: Plot the impedance data as a Nyquist plot (Z_imaginary vs. Z_real). Model the data using an appropriate equivalent electrical circuit to obtain the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

• Calculations:

  • Inhibition Efficiency (IE%) = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100.

Mandatory Visualizations

References

• 1. machinerymaintenancematters.com [machinerymaintenancematters.com]
• 2. Corrosion Inhibition Screening of 2-((6-aminopyridin-2-yl)imino)indolin-3-one: Weight Loss, Morphology, and DFT Investigations -Corrosion Science and Technology | Korea Science [koreascience.kr]
• 3. matestlabs.com [matestlabs.com]
• 4. infinitalab.com [infinitalab.com]
• 5. mdpi.com [mdpi.com]
• 6. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]

Overcoming solubility issues of N-Dodecylmorpholine in aqueous solutions

Welcome to the technical support center for N-Dodecylmorpholine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges in aqueous solutions.

Introduction to N-Dodecylmorpholine

N-Dodecylmorpholine (C16H33NO) is a tertiary amine featuring a polar morpholine head group and a long, nonpolar 12-carbon (dodecyl) tail.[1][2] This amphipathic structure gives it surfactant-like properties but also leads to very low solubility in aqueous solutions, a common challenge during experimental work and formulation development. This guide provides practical troubleshooting advice and detailed protocols to help you work effectively with this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My N-Dodecylmorpholine precipitated after I diluted my stock solution into an aqueous buffer. What happened and how can I prevent this?

A1: This is a common issue known as "crashing out" and occurs because N-Dodecylmorpholine is highly hydrophobic due to its long dodecyl chain. While it may dissolve in an organic solvent like DMSO, rapidly diluting it into an aqueous buffer where its solubility is low causes it to precipitate.

Troubleshooting Steps:

• Modify Dilution Technique: Instead of adding the aqueous buffer to your stock, add the stock solution dropwise into the vortex of your rapidly stirring or vortexing aqueous buffer. This rapid dispersion prevents the formation of localized high concentrations that lead to precipitation.

• Optimize Co-solvent Concentration: If using a co-solvent like DMSO, ensure the final concentration in your working solution is as low as possible (often <1%), as higher concentrations can be toxic to cells or interfere with assays. You may need to prepare a more concentrated stock solution to minimize the volume added.

• Lower the pH: As a tertiary amine, N-Dodecylmorpholine becomes protonated and more soluble at a lower pH. Consider adjusting your buffer pH to be more acidic if your experimental conditions permit. (See Q2 for more details).

• Use a Solubility Enhancer: Incorporating agents like cyclodextrins can encapsulate the hydrophobic tail, significantly improving aqueous solubility. (See Q4 for a detailed protocol).

Below is a troubleshooting workflow to guide your decision-making process when encountering precipitation.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]

Preventing N-Dodecylmorpholine degradation at high temperatures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of N-Dodecylmorpholine (NDM) at high temperatures during their experiments.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Unexpected side-products in reaction mixture.	Degradation of N-Dodecylmorpholine due to excessive heat.	- Monitor and control the reaction temperature closely. - Consider using a lower reaction temperature if the protocol allows. - Minimize the duration of exposure to high temperatures. - Evaluate the use of a suitable antioxidant.
Loss of N-Dodecylmorpholine purity over time in storage at elevated temperatures.	Thermal decomposition of the morpholine ring or cleavage of the dodecyl group.	- Store N-Dodecylmorpholine in a cool, dry, and well-ventilated place away from direct heat sources.[1] - For long-term storage, consider refrigeration if compatible with the physical state of the compound. - Blanket the storage container with an inert gas (e.g., nitrogen or argon) to minimize oxidative degradation.
Inconsistent experimental results when using NDM from different batches or after prolonged storage.	Partial degradation of N-Dodecylmorpholine, leading to variable concentrations of the active compound and the presence of reactive degradation byproducts.	- Use freshly opened or recently purified N-Dodecylmorpholine for sensitive experiments. - Standardize storage conditions for all batches. - Monitor the purity of NDM stock solutions regularly using analytical techniques like GC-MS or HPLC.[2][3][4][5][6][7][8]
Discoloration of the reaction mixture containing N-Dodecylmorpholine upon heating.	Formation of colored degradation products, potentially from oxidation or reactions of degradation intermediates.	- Purge the reaction vessel with an inert gas before heating. - Introduce a primary or secondary antioxidant to the reaction mixture to inhibit oxidative degradation pathways.[9]

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for N-Dodecylmorpholine at high temperatures?

A1: While specific studies on N-Dodecylmorpholine are limited, based on the thermal degradation of morpholine and other tertiary amines, the following degradation pathways are likely[10][11][12][13]:

• Ring Opening: The morpholine ring can undergo cleavage, leading to the formation of various smaller amine and alcohol derivatives. For morpholine itself, thermal decomposition has been shown to produce ethanolamine, 2-(2-aminoethoxy)ethanol, methylamine, and ethylamine.[10]

• Dealkylation: The N-dodecyl chain can be cleaved from the morpholine ring. For other tertiary amines, a preliminary dealkylation step is often necessary to initiate significant degradation.[12]

• Oxidation: In the presence of oxygen, oxidation of the morpholine ring or the dodecyl chain can occur, leading to the formation of N-oxides, aldehydes, ketones, and carboxylic acids.

Below is a diagram illustrating a proposed thermal degradation pathway for N-Dodecylmorpholine.

Proposed thermal degradation pathways for N-Dodecylmorpholine.

Q2: What types of antioxidants can be used to prevent the degradation of N-Dodecylmorpholine?

A2: The use of antioxidants can significantly inhibit the thermal degradation of amines. For N-Dodecylmorpholine, the following classes of antioxidants are recommended:

• Hindered Phenolic Antioxidants: These are primary antioxidants that act as free radical scavengers.[14][15] They donate a hydrogen atom to peroxy radicals, terminating the oxidation chain reaction. Examples include Butylated Hydroxytoluene (BHT) and Irganox® 1010.

• Aromatic Amine Antioxidants: These are also primary antioxidants and are known for their high efficiency at elevated temperatures.[16][17][18][19][20] They function similarly to phenolic antioxidants by donating a hydrogen atom to free radicals. Examples include substituted diphenylamines.

• Phosphites and Thioesters: These are secondary antioxidants that decompose hydroperoxides into non-radical, stable products. They are often used in combination with primary antioxidants to provide synergistic protection.

The diagram below illustrates the general mechanism of a primary antioxidant.

Mechanism of a primary antioxidant in preventing oxidation.

Q3: How can I experimentally test the thermal stability of N-Dodecylmorpholine and the effectiveness of an antioxidant?

A3: A systematic experimental approach is necessary to evaluate the thermal stability of NDM and the efficacy of antioxidants.

Experimental Protocol: Thermal Stability Testing of N-Dodecylmorpholine

Objective: To determine the rate of thermal degradation of N-Dodecylmorpholine at a specific temperature and to evaluate the stabilizing effect of an antioxidant.

Materials:

• N-Dodecylmorpholine (high purity)

• Selected antioxidant (e.g., BHT)

• High-boiling point, inert solvent (e.g., dodecane)

• Reaction vials with septa

• Heating block or oil bath with precise temperature control

• Inert gas (Nitrogen or Argon)

• Analytical standards of N-Dodecylmorpholine and potential degradation products

• GC-MS or HPLC system[2][3][4][5][6][7][8]

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of N-Dodecylmorpholine in the inert solvent (e.g., 10% w/w).

  • Prepare a stock solution of the antioxidant in the inert solvent (e.g., 1% w/w).

• Sample Preparation:

  • Control Group (No Antioxidant): In a reaction vial, add a known volume of the NDM stock solution.

  • Test Group (With Antioxidant): In separate reaction vials, add a known volume of the NDM stock solution and varying concentrations of the antioxidant stock solution (e.g., 0.1%, 0.5%, 1.0% w/w relative to NDM).

  • Blanket all vials with an inert gas and seal them tightly.

• Thermal Stress:

  • Place the vials in the pre-heated heating block or oil bath set to the desired experimental temperature (e.g., 150 °C, 175 °C, 200 °C).

• Time-Point Sampling:

  • At regular intervals (e.g., 0, 2, 4, 8, 12, 24 hours), remove a vial from each group.

  • Immediately cool the vial to room temperature to quench the reaction.

• Analytical Quantification:

  • Dilute an aliquot of the sample from each vial with a suitable solvent.

  • Analyze the samples using a validated GC-MS or HPLC method to quantify the remaining concentration of N-Dodecylmorpholine.[2][3][4][5][6][7][8]

  • If standards are available, also quantify the formation of major degradation products.

• Data Analysis:

  • Plot the concentration of N-Dodecylmorpholine as a function of time for each group.

  • Calculate the degradation rate constant for each condition, assuming first-order kinetics as a starting point.[10]

  • Compare the degradation rates of the control group with the test groups to determine the effectiveness of the antioxidant at different concentrations.

The workflow for this experimental protocol is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.hw.ac.uk [pure.hw.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. matheo.uliege.be [matheo.uliege.be]
• 6. Laboratoire Sciences, Bioanalytiques et Miniaturisation : Characterization of the degradation products of amines used for post combustion CO2 capture [lsabm.espci.fr]
• 7. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. iea-shc.org [iea-shc.org]
• 10. Chemical behaviour of morpholine in the steam-water cycle of a CANDU-PHW nuclear power plant (Conference) | ETDEWEB [osti.gov]
• 11. researchgate.net [researchgate.net]
• 12. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nva.sikt.no [nva.sikt.no]
• 14. stabilization-technologies.com [stabilization-technologies.com]
• 15. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 16. performanceadditives.us [performanceadditives.us]
• 17. Protective activity of aromatic amines and imines against oxidative nerve cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Czech Journal of Food Sciences: Antioxidant activity and mechanism of action of some synthesised phenolic acid amides of aromatic amines [cjfs.agriculturejournals.cz]
• 19. researchgate.net [researchgate.net]
• 20. Aromatic amine - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing N-Dodecylmorpholine Surfactant Efficiency

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for users of N-Dodecylmorpholine as a surfactant in experimental settings. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to help you improve the efficiency and overcome common challenges in your formulations.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylmorpholine and what are its primary applications as a surfactant?

N-Dodecylmorpholine is a tertiary amine surfactant with a hydrophobic dodecyl tail and a hydrophilic morpholine headgroup. Its primary applications in research and drug development include its use as an emulsifier to create stable oil-in-water or water-in-oil emulsions, as a solubilizing agent for poorly water-soluble active pharmaceutical ingredients (APIs), and as a stabilizer in nanoparticle formulations.

Q2: What is the Critical Micelle Concentration (CMC) and why is it crucial for N-Dodecylmorpholine's performance?

The Critical Micelle Concentration (CMC) is the concentration at which individual surfactant molecules (monomers) begin to aggregate into organized structures called micelles.[1][2] Operating above the CMC is essential for many applications, as the interior of the micelles provides a microenvironment to solubilize hydrophobic substances.[1] Below the CMC, N-Dodecylmorpholine primarily acts at interfaces, reducing surface tension, but its solubilization capacity is limited.[2]

Q3: How does pH influence the efficiency of N-Dodecylmorpholine?

N-Dodecylmorpholine is a tertiary amine, making its surfactant properties pH-dependent. At low pH, the morpholine nitrogen can become protonated, imparting a positive charge on the headgroup and changing its behavior to that of a cationic surfactant. This can significantly alter its interaction with other formulation components and its emulsifying properties.[3] For its N-oxide counterpart, which serves as a useful analogue, it behaves as a cationic surfactant at low pH and as a non-ionic surfactant at higher pH values. It is crucial to control the pH of your system to ensure consistent and optimal performance.

Q4: Can temperature affect the stability and performance of N-Dodecylmorpholine formulations?

Yes, temperature can significantly impact the performance of N-Dodecylmorpholine. For many surfactants, the CMC has a U-shaped dependence on temperature, with a minimum CMC at a specific temperature.[4] Changes in temperature can also affect the viscosity of emulsions and the solubility of the surfactant itself, potentially leading to phase separation or reduced efficiency.[5] It is recommended to conduct stability studies at various temperatures relevant to your application and storage conditions.

Q5: What are co-surfactants and can they improve N-Dodecylmorpholine's efficiency?

Co-surfactants are amphiphilic molecules that, when used in conjunction with a primary surfactant like N-Dodecylmorpholine, can enhance the stability and performance of a formulation. They can increase the flexibility of the interfacial film in emulsions, lower the overall amount of surfactant required, and improve the solubilization of active ingredients. The synergistic effect of a surfactant and co-surfactant can lead to more robust and efficient formulations.

Section 2: Troubleshooting Guide

This guide addresses common issues encountered when using N-Dodecylmorpholine in experimental settings.

Problem	Potential Causes	Troubleshooting Steps & Solutions
Poor Emulsion Stability / Phase Separation	1. N-Dodecylmorpholine concentration is below the CMC.2. Incorrect pH for the formulation.3. Inappropriate oil-to-water ratio.4. Insufficient homogenization energy.5. Temperature fluctuations.	1. Increase the concentration of N-Dodecylmorpholine to be above its CMC.2. Adjust the pH to optimize the surfactant's headgroup charge and interfacial properties.3. Experiment with different oil-to-water ratios to find the optimal packing at the interface.4. Increase the duration or intensity of mixing/homogenization.5. Ensure consistent temperature control during formulation and storage.[5]
Low Solubility of Active Pharmaceutical Ingredient (API)	1. Surfactant concentration is too low to form a sufficient number of micelles.2. The API is not compatible with the micellar core.3. The pH of the medium affects the ionization state of the API.	1. Ensure the N-Dodecylmorpholine concentration is well above the CMC.2. Consider adding a co-surfactant to modify the micellar environment.3. Adjust the pH to a level where the API has optimal solubility and is compatible with the surfactant.
Inconsistent Results Between Batches	1. Variations in the purity of N-Dodecylmorpholine.2. Inconsistent pH or temperature during formulation.3. Variations in mixing speed or time.	1. Use N-Dodecylmorpholine from the same batch and of high purity.2. Precisely control and monitor pH and temperature for each batch.3. Standardize the mixing process, including equipment, speed, and duration.
Foaming Issues	1. High shear mixing or agitation.2. High concentration of surfactant.	1. Reduce the mixing speed or use a lower-shear mixing method.2. Optimize the N-Dodecylmorpholine concentration to the minimum effective level above the CMC.

Section 3: Experimental Protocols & Data

Quantitative Data for N-Dodecylmorpholine and Related Surfactants

Specific experimental data for the Critical Micelle Concentration (CMC) and surface tension of N-Dodecylmorpholine is not widely available in public literature. Therefore, it is highly recommended that researchers determine these parameters experimentally for their specific systems. For reference, data for a structurally related compound, N-Dodecylmorpholine N-oxide, and general data for other common surfactants are provided below.

Table 1: Physicochemical Properties of N-Dodecylmorpholine

Property	Value	Source
Molecular Formula	C16H33NO	[6][7]
Molecular Weight	255.44 g/mol	[6][7]
Boiling Point	137-145 °C	[7]

| Melting Point | 14.5 °C |[7] |

Table 2: Reference CMC Values for Common Surfactants (Aqueous Solution, 25°C)

Surfactant	CMC (mol/L)
Sodium Dodecyl Sulfate (SDS)	8 x 10⁻³
Cetyltrimethylammonium Bromide (CTAB)	9.2 x 10⁻⁴
Triton X-100	2.4 x 10⁻⁴

Protocol: Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

This protocol outlines the steps to determine the CMC of N-Dodecylmorpholine in an aqueous solution.

Materials and Equipment:

• N-Dodecylmorpholine

• High-purity water

• Tensiometer (Du Noüy ring or Wilhelmy plate method)

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of N-Dodecylmorpholine and dissolve it in high-purity water to prepare a concentrated stock solution (e.g., 10 mM).

• Prepare a Series of Dilutions: Create a series of dilutions from the stock solution with decreasing concentrations of N-Dodecylmorpholine.

• Measure Surface Tension:

  • Calibrate the tensiometer according to the manufacturer's instructions.

  • Measure the surface tension of the pure solvent (water) as a baseline.

  • Measure the surface tension of each dilution, starting from the lowest concentration. Ensure the system reaches equilibrium before recording the measurement.

• Data Analysis:

  • Plot the surface tension (γ) as a function of the logarithm of the N-Dodecylmorpholine concentration (log C).

  • The resulting graph will show a region where the surface tension decreases linearly with increasing log C, followed by a point where the surface tension remains relatively constant.

  • The CMC is the concentration at the intersection of the two linear portions of the graph.[8]

Section 4: Visualizations

Logical Workflow for Troubleshooting Emulsion Instability

The following diagram outlines a systematic approach to diagnosing and resolving issues with emulsion stability when using N-Dodecylmorpholine.

A step-by-step workflow for troubleshooting emulsion instability.

Factors Influencing N-Dodecylmorpholine Efficiency

This diagram illustrates the key experimental parameters that can be adjusted to optimize the performance of N-Dodecylmorpholine as a surfactant.

Key parameters affecting the efficiency of N-Dodecylmorpholine.

References

• 1. Troubleshooting Surfactant-Based Formulas: Fixing Viscosity Drops, Foam Loss and Stability Failures - MB Cosmetics Academy [mbcosmeticsacademy.com]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. The Influence of Type of Surfactant on Physicochemical Properties of Liquid Soap [article.sapub.org]
• 4. scialert.net [scialert.net]
• 5. otdchem.com [otdchem.com]
• 6. benchchem.com [benchchem.com]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

Technical Support Center: N-Dodecylmorpholine for Emulsion Stabilization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Dodecylmorpholine as an emulsifier. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylmorpholine and why is it used as an emulsifier?

N-Dodecylmorpholine is a tertiary amine with a morpholine head group and a C12 alkyl tail. This amphiphilic structure, possessing both a hydrophilic (polar) head and a lipophilic (non-polar) tail, allows it to act as a surfactant, reducing the interfacial tension between oil and water phases to facilitate the formation of a stable emulsion. Morpholine derivatives are utilized in various industrial applications as emulsifiers, corrosion inhibitors, and chemical intermediates.[1][2]

Q2: What type of emulsion (O/W or W/O) is N-Dodecylmorpholine best suited for?

The suitability of a surfactant for an oil-in-water (O/W) or water-in-oil (W/O) emulsion is largely determined by its Hydrophilic-Lipophilic Balance (HLB). While an experimentally determined HLB value for N-Dodecylmorpholine is not published, an estimated value can be calculated. Based on its structure, N-Dodecylmorpholine is expected to have a relatively low HLB, suggesting it may be more effective for creating W/O emulsions. However, its effectiveness in O/W systems should not be discounted and may be influenced by factors such as pH and the presence of co-surfactants.

Q3: What is the Critical Micelle Concentration (CMC) of N-Dodecylmorpholine and why is it important?

The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules begin to self-assemble into micelles in a solution.[3] Operating above the CMC is often crucial for achieving stable emulsions, as micelles can act as a reservoir of surfactant molecules to stabilize newly created oil-water interfaces. The CMC for N-Dodecylmorpholine is not experimentally documented in available literature. It is recommended to determine the CMC experimentally for your specific system by measuring a physical property (like surface tension or conductivity) as a function of surfactant concentration.[4][5]

Troubleshooting Emulsion Instability

Q4: My emulsion is showing signs of creaming or sedimentation. What could be the cause and how can I fix it?

Creaming (upward movement of dispersed droplets) or sedimentation (downward movement) is a common sign of emulsion instability. This is often due to density differences between the oil and water phases and insufficient stabilization.

Possible Causes & Solutions:

• Insufficient N-Dodecylmorpholine Concentration: The concentration of N-Dodecylmorpholine may be below the optimal level needed to adequately cover the surface of all droplets.

  • Solution: Gradually increase the concentration of N-Dodecylmorpholine in your formulation.

• Droplet Size is Too Large: Larger droplets have a greater tendency to cream or sediment.

  • Solution: Increase the energy input during emulsification. This can be achieved by using a higher shear mixer, a high-pressure homogenizer, or by increasing the mixing time.[6]

• Low Viscosity of the Continuous Phase: A low viscosity continuous phase allows droplets to move more freely, accelerating creaming or sedimentation.

  • Solution: Consider adding a thickening agent to the continuous phase. The choice of thickener will depend on whether you have an O/W or W/O emulsion.

Q5: I am observing coalescence, where droplets are merging to form larger ones, leading to phase separation. How can I prevent this?

Coalescence is an irreversible process that leads to the breakdown of an emulsion. It occurs when the interfacial film stabilizing the droplets is not robust enough.

Possible Causes & Solutions:

• Inadequate Emulsifier Film Strength: The layer of N-Dodecylmorpholine at the oil-water interface may be too weak to prevent droplets from merging upon collision.

  • Solution 1: Increase the concentration of N-Dodecylmorpholine to ensure complete surface coverage of the droplets.

  • Solution 2: Consider adding a co-surfactant. Combining N-Dodecylmorpholine with another emulsifier can lead to a more densely packed and stable interfacial film.

• Temperature Effects: Elevated temperatures can increase the kinetic energy of droplets, leading to more frequent and forceful collisions. It can also affect the solubility and performance of the emulsifier.

  • Solution: Optimize the storage and processing temperature of your emulsion. If high temperatures are required, you may need to screen for a more thermally stable emulsifier system.

• pH and Ionic Strength: The charge on the morpholine headgroup is pH-dependent. Changes in pH can affect the electrostatic repulsion between droplets, which plays a role in stability. Similarly, high ionic strength can screen electrostatic repulsions.

  • Solution: Investigate the effect of pH on your emulsion stability. Adjusting the pH to a range where N-Dodecylmorpholine provides optimal interfacial properties may be necessary. If working with high salt concentrations, a non-ionic co-surfactant might be beneficial.

Q6: My emulsion is experiencing Ostwald ripening, where larger droplets grow at the expense of smaller ones. What can I do to minimize this?

Ostwald ripening is a destabilization mechanism common in emulsions where the dispersed phase has some solubility in the continuous phase.

Possible Causes & Solutions:

• Solubility of the Dispersed Phase: If the oil phase in an O/W emulsion (or water in a W/O emulsion) has a notable solubility in the continuous phase, this can drive Ostwald ripening.

  • Solution 1: If possible, choose an oil phase with lower solubility in the aqueous phase (or vice versa for a W/O emulsion).

  • Solution 2: The addition of a compound that is highly insoluble in the continuous phase but soluble in the dispersed phase can sometimes retard Ostwald ripening. This is known as the "osmotic pressure" or "laplace pressure" effect.

Data Presentation

Table 1: Physicochemical Properties of N-Dodecylmorpholine

Property	Value	Source
CAS Number	1541-81-7	[7][8][9]
Molecular Formula	C16H33NO	[7][8][9][10][11]
Molecular Weight	255.44 g/mol	[7][8][9][10]
Boiling Point	137-145 °C	[9]
Melting Point	14.5 °C	[9]
Calculated HLB (Griffin's Method)	~9.6 (Estimated)	Calculated

Note: The HLB value is an estimation based on the molecular structure and has not been experimentally verified.

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion using N-Dodecylmorpholine

This protocol provides a general guideline. The optimal parameters will depend on the specific oil phase and desired emulsion properties.

Materials:

• N-Dodecylmorpholine

• Oil Phase (e.g., mineral oil, soybean oil)

• Aqueous Phase (e.g., deionized water)

• High-shear mixer or homogenizer

Procedure:

• Preparation of the Aqueous Phase: Dissolve the desired concentration of N-Dodecylmorpholine in the aqueous phase. Gentle heating and stirring may be required to ensure complete dissolution. Adjust the pH if necessary.

• Preparation of the Oil Phase: Have the oil phase ready in a separate container.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously mixing with a high-shear mixer at a moderate speed.

  • Once all the oil has been added, increase the mixing speed to the desired level and continue for a set period (e.g., 5-10 minutes) to reduce the droplet size.

  • For smaller droplet sizes, the coarse emulsion can be further processed through a high-pressure homogenizer.

• Characterization: Characterize the resulting emulsion for droplet size distribution, stability (e.g., by observing creaming/sedimentation over time), and viscosity.

Protocol 2: Characterization of Emulsion Stability

1. Macroscopic Observation:

• Visually inspect the emulsion immediately after preparation and at regular intervals (e.g., 1h, 24h, 1 week) for any signs of instability such as creaming, sedimentation, flocculation, or phase separation.

2. Droplet Size Analysis:

• Use techniques like laser diffraction or dynamic light scattering to measure the mean droplet size and the droplet size distribution. An increase in the mean droplet size over time is an indicator of coalescence or Ostwald ripening.

3. Centrifugation:

• Accelerate stability testing by centrifuging the emulsion at a specific speed and for a set duration. A stable emulsion will show minimal or no phase separation after centrifugation.

Visualizations

Caption: A logical workflow for troubleshooting common emulsion instability issues.

Caption: A typical experimental workflow for preparing an oil-in-water emulsion.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. cris.unibo.it [cris.unibo.it]
• 4. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. birmingham.ac.uk [birmingham.ac.uk]
• 7. 1pchem.com [1pchem.com]
• 8. 1541-81-7 | N-dodecylmorpholine - Alachem Co., Ltd. [alachem.co.jp]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]

Technical Support Center: N-Dodecylmorpholine Interference in Analytical Measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating interference caused by N-Dodecylmorpholine (NDM) in analytical measurements.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylmorpholine (NDM) and where does it come from?

A1: N-Dodecylmorpholine (CAS No. 1541-81-7) is a tertiary amine with a long alkyl chain. It is used as a plastic additive and is a known component of some laboratory plasticware, such as polypropylene tubes.[1] Due to its potential to leach from these materials, it can be a source of contamination in analytical experiments.

Q2: How can N-Dodecylmorpholine interfere with my analytical measurements?

A2: N-Dodecylmorpholine can interfere with several analytical techniques:

• Mass Spectrometry (MS): As a basic compound with a long hydrophobic chain, NDM has high surface activity and can cause significant ion suppression in Electrospray Ionization (ESI), leading to reduced sensitivity for your analyte of interest.[2][3]

• High-Performance Liquid Chromatography (HPLC): NDM can appear as a "ghost peak" in your chromatogram, especially in gradient elution.[4][5] This is because it can accumulate on the column from contaminated solvents or samples and then elute as a broad or sharp peak when the mobile phase composition changes.

• UV-Vis Spectroscopy: While aliphatic amines like NDM do not have strong chromophores in the visible region, they can exhibit absorbance in the lower UV range (around 200 nm), potentially interfering with the quantification of analytes that absorb in this region.[6]

Q3: I am observing a persistent unknown peak in my LC-MS analysis at m/z 256.2635. Could this be N-Dodecylmorpholine?

A3: It is highly probable. The protonated molecule of N-Dodecylmorpholine ([M+H]⁺) has a theoretical exact mass of 256.2635. If you are observing a persistent peak at or very near this m/z, especially in blank runs or when using new plastic consumables, it is a strong indicator of NDM contamination.

Troubleshooting Guides

Issue 1: Reduced signal intensity or complete signal loss in ESI-Mass Spectrometry.

This is a classic symptom of ion suppression, where a co-eluting contaminant reduces the ionization efficiency of the analyte of interest.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ion suppression in MS.

Mitigation Strategies:

• Change Plasticware: Switch to glass or high-quality polypropylene labware certified to have low leachables.

• Solvent Check: Use high-purity, LC-MS grade solvents and prepare fresh mobile phases.

• Sample Clean-up: Implement a sample clean-up procedure such as Solid-Phase Extraction (SPE) to remove the contaminant. (See Experimental Protocols section).

• Chromatographic Separation: Modify your HPLC gradient to separate the analyte from the NDM peak.

Issue 2: Appearance of a "Ghost Peak" in HPLC chromatograms.

A ghost peak is a peak that appears in a blank injection or at an unexpected retention time.

Troubleshooting Steps:

• Blank Injections: Run a series of blank injections with your mobile phase to confirm the presence and retention time of the ghost peak.

• Isolate the Source:

  • Mobile Phase: Prepare fresh mobile phases using high-purity solvents and new glassware. If the peak disappears, the original mobile phase was contaminated.

  • LC System: If the peak persists with fresh mobile phase, the contamination may be within the LC system (e.g., injector, tubing, column).

• Column Wash: Perform a rigorous column wash with a strong solvent like isopropanol to remove strongly retained contaminants.

• Identify the Peak: If you have an in-line mass spectrometer, check the m/z of the ghost peak. An m/z of 256.2635 would strongly suggest N-Dodecylmorpholine.

Data Presentation

Table 1: Mass Spectrometric Data for N-Dodecylmorpholine

Parameter	Value	Source
Molecular Formula	C₁₆H₃₃NO	PubChem
Exact Mass	255.2562	PubChem
[M+H]⁺ (protonated)	256.2635	PubChem
[M+Na]⁺ (sodiated)	278.2455	Calculated
[M+K]⁺ (potassiated)	294.2194	Calculated

Experimental Protocols

Protocol 1: Screening for N-Dodecylmorpholine Contamination by LC-MS

This protocol provides a general method for detecting NDM in solvents or sample matrices.

Instrumentation:

• HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Range: m/z 100-1000.

• Targeted Ion: m/z 256.2635.

Procedure:

• Inject a blank solvent (ideally the solvent you suspect is contaminated).

• Acquire data in full scan mode.

• Extract the ion chromatogram for m/z 256.2635.

• The presence of a peak at this m/z is indicative of NDM contamination.

Protocol 2: Solid-Phase Extraction (SPE) for Removal of N-Dodecylmorpholine

This protocol is designed to remove NDM from aqueous samples. For organic samples, a normal-phase SPE sorbent would be more appropriate.

Caption: Solid-Phase Extraction workflow for NDM removal.

Materials:

• C18 SPE cartridge.

• Methanol (HPLC grade).

• Water (HPLC grade).

• Sample.

Procedure:

• Conditioning: Pass 1-2 cartridge volumes of methanol through the C18 SPE cartridge.

• Equilibration: Pass 1-2 cartridge volumes of water through the cartridge. Do not let the cartridge run dry.

• Loading: Load the sample onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1-2 volumes of a weak solvent mixture (e.g., 5% methanol in water) to remove polar impurities while retaining NDM and potentially your analyte of interest (if it is also hydrophobic).

• Elution: Elute your analyte of interest with a solvent that is strong enough to displace it from the sorbent but weak enough to leave the more hydrophobic NDM behind. This step will be highly dependent on the nature of your analyte. Alternatively, if your analyte is more polar, it may have passed through during the loading and washing steps.

• NDM Elution (for cartridge regeneration/disposal): Elute the retained NDM with a strong, acidified organic solvent (e.g., methanol with 0.1% formic acid).

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 5. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Synergistic Effects of N-Dodecylmorpholine

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the synergistic potential of N-Dodecylmorpholine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

For the purpose of this guide, we will proceed under the working hypothesis that N-Dodecylmorpholine is an inhibitor of the PI3K (Phosphoinositide 3-kinase) signaling pathway . We will explore its synergistic potential when combined with a MEK (Mitogen-activated protein kinase kinase) inhibitor, a common strategy in cancer research due to the frequent cross-talk between the PI3K/Akt/mTOR and RAS/RAF/MEK/ERK pathways.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the rationale for combining a PI3K inhibitor like N-Dodecylmorpholine with a MEK inhibitor?

A1: The PI3K/Akt/mTOR and RAS/RAF/MEK/ERK signaling pathways are critical regulators of cell proliferation, survival, and growth.[4] In many cancer types, the activation of one pathway can lead to resistance to inhibitors targeting the other.[5] For instance, inhibiting the MEK pathway can sometimes lead to a feedback activation of the PI3K/Akt pathway.[3][5] By simultaneously inhibiting both PI3K with N-Dodecylmorpholine and MEK with a specific inhibitor, it is possible to achieve a synergistic effect, leading to more potent anti-cancer activity than either agent alone.[2][6]

Q2: How do I quantitatively determine if the combination of N-Dodecylmorpholine and a MEK inhibitor is synergistic?

A2: The most common method is to calculate the Combination Index (CI) based on the Chou-Talalay method.[7][8][9] The CI provides a quantitative measure of the interaction between two drugs. The interpretation is as follows:

• CI < 1: Synergy

• CI = 1: Additive effect

• CI > 1: Antagonism

This is calculated using the formula: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂ Where (Dx)₁ and (Dx)₂ are the concentrations of drug 1 and drug 2 alone required to produce a certain effect (e.g., 50% inhibition), and (D)₁ and (D)₂ are the concentrations of the drugs in combination that produce the same effect.[8]

Q3: What experimental design should I use to screen for synergy between N-Dodecylmorpholine and another inhibitor?

A3: A checkerboard assay is the most common and robust method for in vitro synergy screening.[10][11][12] This method involves a two-dimensional titration of both compounds in a microtiter plate, allowing for the testing of many concentration combinations simultaneously.[11][13] The results from a checkerboard assay can be used to calculate the Fractional Inhibitory Concentration (FIC) Index, which is conceptually similar to the Combination Index, to determine synergy.[12][14]

Troubleshooting Guides

Q4: My synergy assay results are not reproducible. What are the most common sources of variability?

A4: Lack of reproducibility is a common challenge in cell-based assays. Key sources of variability include:

• Cell-Based Variability:

  • Cell Passage Number: Use low-passage cells, as genetic drift can occur over time.

  • Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results. Ensure your cell suspension is uniform.

• Compound Handling:

  • Stock Solution Stability: Ensure proper storage of N-Dodecylmorpholine and the combination inhibitor. Limit freeze-thaw cycles.

  • Pipetting Errors: Inaccurate or inconsistent pipetting during serial dilutions is a major source of error.

• Assay Plate Issues:

  • Edge Effects: Wells on the outer edges of a microplate are prone to evaporation. It is best practice to fill the outer wells with sterile media or PBS and not use them for experimental data.

Q5: The level of synergy I calculate changes depending on the data analysis model I use (e.g., Loewe Additivity vs. Bliss Independence). Which one is correct?

A5: There is no single "correct" model for all drug interactions, as they are based on different assumptions.

• Loewe Additivity: This model is generally preferred when the drugs have a similar mechanism of action or target the same pathway.

• Bliss Independence: This model is often used when the drugs have independent mechanisms of action.

It is crucial to understand the basis of each model. Ideally, you should report your findings using more than one model and discuss any discrepancies. For regulatory purposes, a clear justification for the chosen model is often required.

Q6: I am observing antagonism at some concentrations and synergy at others. How do I interpret this?

A6: It is not uncommon for the nature of a drug interaction to be concentration-dependent.[8] This can be visualized with an Fa-CI plot (Fraction affected vs. Combination Index), which shows the CI value at different effect levels.[8] A U-shaped curve, for example, might indicate synergy at lower effect levels and antagonism at higher ones. This highlights the importance of testing a wide range of concentrations for both inhibitors.

Data Presentation

Here are examples of how to present the quantitative data from a hypothetical synergy experiment between N-Dodecylmorpholine and a MEK inhibitor (MEKi-X) in a cancer cell line.

Table 1: IC50 Values of Single Agents

Compound	IC50 (µM)
N-Dodecylmorpholine	5.2
MEKi-X	0.8

Table 2: Combination Index (CI) Analysis for N-Dodecylmorpholine and MEKi-X

N-Dodecylmorpholine (µM)	MEKi-X (µM)	Fractional Inhibition	Combination Index (CI)	Interpretation
2.6	0.4	0.55	0.95	Additive
1.3	0.2	0.48	0.50	Synergy
0.65	0.1	0.25	0.38	Strong Synergy
5.2	0.8	0.85	1.20	Antagonism

Experimental Protocols

Protocol 1: General Synergy Screening using a Checkerboard Assay

This protocol outlines a standard method for assessing drug synergy in a 96-well microplate format.

• Cell Seeding:

  • Culture cancer cells to the logarithmic growth phase.

  • Harvest, count, and dilute cells to the optimized seeding density in the appropriate assay medium.

  • Dispense the cell suspension into the inner 60 wells of a 96-well microplate.

  • Fill the outer wells with 200 µL of sterile PBS or media to minimize edge effects.

• Compound Preparation:

  • Prepare concentrated stock solutions of N-Dodecylmorpholine and the MEK inhibitor in DMSO.

  • Create a dilution series for each compound. For example, prepare 2x the final desired concentrations in the assay medium.

• Checkerboard Setup:

  • Add serial dilutions of N-Dodecylmorpholine along the x-axis of the plate (e.g., columns 2-11).

  • Add serial dilutions of the MEK inhibitor along the y-axis of the plate (e.g., rows B-G).

  • Row H should contain only the dilutions of N-Dodecylmorpholine (MEK inhibitor concentration is zero).

  • Column 12 should contain only the dilutions of the MEK inhibitor (N-Dodecylmorpholine concentration is zero).

  • Include wells for vehicle control (e.g., DMSO) and untreated cells.

• Incubation:

  • Incubate the plate for a duration appropriate for the cell type and assay endpoint (e.g., 72 hours).

• Viability/Growth Measurement:

  • Add a viability reagent (e.g., CellTiter-Glo®, resazurin) and measure the output on a plate reader according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the untreated controls.

  • Calculate the Combination Index (CI) or FIC Index using appropriate software (e.g., CompuSyn) or a manual spreadsheet based on the Chou-Talalay method.[7][8]

Visualizations

Signaling Pathway

Caption: Hypothetical inhibition of PI3K and MEK pathways.

Experimental Workflow

Caption: Workflow for a checkerboard synergy assay.

Combination Index Logic

References

• 1. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In pursuit of synergy: An investigation of the PI3K/mTOR/MEK co-targeted inhibition strategy in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic anticancer efficacy of MEK inhibition and dual PI3K/mTOR inhibition in castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. The synergistic interaction of MEK and PI3K inhibitors is modulated by mTOR inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. punnettsquare.org [punnettsquare.org]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Synergy assessed by checkerboard. A critical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. emerypharma.com [emerypharma.com]
• 13. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Mitigating the Environmental Impact of N-Dodecylmorpholine Discharge

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing and mitigating the environmental impact of N-Dodecylmorpholine (DMP) discharge. Below you will find frequently asked questions, troubleshooting guides for common experimental issues, and detailed experimental protocols for various treatment methods.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylmorpholine and what are its primary industrial uses?

A1: N-Dodecylmorpholine (CAS 1541-81-7), also known as 4-dodecylmorpholine, is an organic chemical compound with the molecular formula C16H33NO.[1][2][3][4] It belongs to the morpholine family and is primarily used as a reverse flotation agent in the potash fertilizer industry.[5]

Q2: What are the known environmental impacts of N-Dodecylmorpholine discharge?

A2: Increased levels of N-Dodecylmorpholine in discharged brine from industrial processes pose a threat to the environment.[5] While specific ecotoxicity data for N-Dodecylmorpholine is limited in the provided search results, the safety data sheet advises to avoid its discharge into the environment and sewer systems.[6][7] For a related morpholine derivative, Dodemorph, moderate toxicity to fish and aquatic invertebrates has been reported.[8]

Q3: What are the recommended immediate actions in case of an N-Dodecylmorpholine spill?

A3: In the event of a spill, all sources of ignition should be removed. The spill should be contained and neutralized with sodium bisulfate. The affected area can then be sprayed with water and the mixture collected in steel containers for proper disposal. It is crucial to prevent the spilled product from entering drinking-water supplies or streams.[9] Personal protective equipment, including chemical impermeable gloves and safety goggles, should be worn during cleanup.[6][7]

Q4: How should N-Dodecylmorpholine waste be disposed of?

A4: N-Dodecylmorpholine waste is classified as hazardous. The preferred method of disposal is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5][6] Do not dispose of this chemical in sewer systems.[6] Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning, or punctured and disposed of in a sanitary landfill.[6]

Q5: What are the general storage and handling guidelines for N-Dodecylmorpholine?

A5: N-Dodecylmorpholine should be stored in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials and foodstuffs.[6] When handling, wear suitable protective clothing, including gloves and eye/face protection, and avoid contact with skin and eyes.[6][7] Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]

Troubleshooting Guides

Analytical Monitoring (GC-MS) of N-Dodecylmorpholine

Problem: Poor peak shape or resolution during GC-MS analysis.

• Potential Cause: N-Dodecylmorpholine is a polar compound, which can lead to poor chromatographic performance.

• Recommended Solution: Employ a derivatization step to enhance volatility and improve separation. Morpholine and its derivatives can be reacted with sodium nitrite in an acidic medium to form more volatile and stable N-nitrosomorpholine derivatives, which are readily analyzable by GC-MS.[10][11][12]

Problem: Low sensitivity or inability to detect low concentrations of N-Dodecylmorpholine.

• Potential Cause: Inadequate sample preparation or instrument settings.

• Recommended Solution: Optimize the derivatization and liquid-liquid extraction process. Ensure the GC-MS is operating in Selected Ion Monitoring (SIM) mode, targeting the characteristic ions of the N-nitroso-dodecylmorpholine derivative to enhance sensitivity.[10]

Photocatalytic Degradation of N-Dodecylmorpholine

Problem: Low degradation efficiency.

• Potential Cause 1: Insufficient catalyst loading or suboptimal pH.

• Recommended Solution: Conduct optimization experiments to determine the ideal catalyst concentration and pH for your specific wastewater matrix. The efficiency of photocatalytic degradation is highly dependent on these parameters.[13]

• Potential Cause 2: Presence of interfering substances in the wastewater matrix.

• Recommended Solution: The presence of other organic and inorganic compounds can negatively affect the removal efficiency.[14] Consider a pre-treatment step to reduce the concentration of these interfering substances.

Problem: Catalyst deactivation over time.

• Potential Cause: Fouling of the catalyst surface by degradation byproducts or other components in the wastewater.

• Recommended Solution: After each cycle, the catalyst should be recovered, washed thoroughly with a suitable solvent (e.g., deionized water), and dried before reuse. One study demonstrated excellent stability and recyclability of a BMS@TiO2 catalyst for DMP degradation over five cycles.[5]

Biodegradation of N-Dodecylmorpholine in Activated Sludge

Problem: No significant degradation of N-Dodecylmorpholine.

• Potential Cause: The activated sludge microbial community is not acclimated to N-Dodecylmorpholine.

• Recommended Solution: Acclimation of the activated sludge is crucial for the biodegradation of morpholine compounds. Studies on N-methylmorpholine-N-oxide (NMMO) have shown that activated sludge can be adapted within 15-20 days.[15][16] A high sludge age is a key requirement for successful adaptation.[15][16]

Problem: Sludge bulking.

• Potential Cause: Proliferation of filamentous bacteria, which can be caused by factors such as low dissolved oxygen, nutrient deficiency, or high organic loading.

• Recommended Solution: Ensure sufficient dissolved oxygen levels (at least 2 mg/L) in the aeration tank.[13] Maintain a proper food-to-microorganism (F/M) ratio and ensure adequate nutrient levels (BOD:N:P ratio of 100:5:1).[13]

Ozonation of N-Dodecylmorpholine

Problem: Incomplete oxidation and formation of unknown byproducts.

• Potential Cause: Insufficient ozone dosage or suboptimal pH.

• Recommended Solution: The efficiency of ozonation is highly dependent on the ozone dose and the pH of the wastewater. Higher pH levels can enhance the production of hydroxyl radicals, leading to more effective oxidation.[14][17] Conduct bench-scale studies to determine the optimal ozone dosage and pH for your specific effluent.

Problem: Low removal of Total Organic Carbon (TOC).

• Potential Cause: Ozonation may transform N-Dodecylmorpholine into more biodegradable but still organic intermediates, without complete mineralization to CO2 and water.

• Recommended Solution: Consider a combined treatment approach. Ozonation can be used as a pre-treatment to break down the complex N-Dodecylmorpholine molecule, followed by a biological treatment step (like activated sludge) to remove the more readily biodegradable intermediates.[17]

Experimental Protocols

Protocol 1: Photocatalytic Degradation of N-Dodecylmorpholine using a TiO2-based Catalyst

Objective: To degrade N-Dodecylmorpholine in an aqueous solution using a heterogeneous photocatalyst under UV or visible light irradiation.

Materials:

• N-Dodecylmorpholine solution of known concentration

• Basic magnesium sulfate@TiO2 (BMS@TiO2) composite photocatalyst[5]

• Photoreactor equipped with a UV or Xenon lamp

• Magnetic stirrer

• pH meter

• Analytical equipment for DMP quantification (e.g., GC-MS)

Methodology:

• Catalyst Suspension: Prepare a suspension of the BMS@TiO2 catalyst in the N-Dodecylmorpholine solution in the photoreactor. A study on DMP degradation used a catalyst loading, which should be optimized for your specific setup.[5]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 6 hours) to allow for adsorption-desorption equilibrium to be reached between the DMP molecules and the catalyst surface.[5]

• Photocatalytic Reaction: Turn on the light source to initiate the photocatalytic reaction. Maintain constant stirring throughout the experiment.

• Sampling: Withdraw aliquots of the suspension at regular time intervals.

• Sample Analysis: Centrifuge or filter the samples to remove the catalyst particles. Analyze the supernatant for the residual concentration of N-Dodecylmorpholine using a suitable analytical method.

• Data Analysis: Calculate the degradation efficiency at each time point. The photodegradation of DMP has been shown to reach about 92% efficiency within 16 hours under specific conditions.[5]

Protocol 2: Biodegradation of N-Dodecylmorpholine using Activated Sludge

Objective: To assess the biodegradability of N-Dodecylmorpholine using an acclimated activated sludge culture.

Materials:

• N-Dodecylmorpholine solution

• Activated sludge from a wastewater treatment plant

• Bioreactor or shake flasks

• Aeration system

• Nutrient solution (if required)

• Analytical equipment for DMP and metabolite analysis

Methodology:

• Sludge Acclimation: Gradually introduce increasing concentrations of N-Dodecylmorpholine to the activated sludge in a bioreactor over a period of 15-20 days to allow the microbial community to adapt.[15][16] Maintain a high sludge age.[15][16]

• Biodegradation Experiment: In shake flasks or a batch reactor, combine the acclimated activated sludge with a known concentration of N-Dodecylmorpholine. Ensure adequate aeration and mixing.

• Monitoring: Monitor the degradation of N-Dodecylmorpholine over time by taking samples at regular intervals. Analyze for the parent compound and potential intermediates. The proposed biodegradation pathway for related morpholine compounds involves demethylation to morpholine followed by ring cleavage.[15][16]

• Control: Run a control experiment with inactivated (e.g., autoclaved) sludge to account for any abiotic removal mechanisms.

• Data Analysis: Determine the rate and extent of biodegradation.

Protocol 3: Ozonation of N-Dodecylmorpholine in Wastewater

Objective: To treat N-Dodecylmorpholine-containing wastewater using ozone.

Materials:

• N-Dodecylmorpholine-containing wastewater

• Ozone generator

• Ozone reactor (e.g., bubble column)

• Ozone destruction unit

• pH meter and chemicals for pH adjustment (e.g., NaOH, H2SO4)

• Analytical equipment for DMP and TOC analysis

Methodology:

• Experimental Setup: Use a semi-batch reactor with a diffuser for bubbling ozone gas into the wastewater.[17] The experimental setup should include an ozone generator, a reactor, and a system to measure and destroy off-gas ozone.[9][18][19]

• Parameter Optimization: Adjust the pH of the wastewater to the desired level. Ozonation efficiency for some organic pollutants increases at higher pH.[14][17]

• Ozonation: Start the ozone generator and bubble ozone through the wastewater at a constant flow rate.

• Sampling: Collect samples at different time intervals to monitor the degradation of N-Dodecylmorpholine and the change in Total Organic Carbon (TOC).

• Analysis: Analyze the samples for the concentration of N-Dodecylmorpholine and TOC.

• Data Evaluation: Determine the removal efficiency of N-Dodecylmorpholine and the degree of mineralization based on the TOC reduction.

Protocol 4: Analytical Determination of N-Dodecylmorpholine by GC-MS

Objective: To quantify the concentration of N-Dodecylmorpholine in water samples.

Materials:

• Water sample containing N-Dodecylmorpholine

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO2)

• Dichloromethane (CH2Cl2)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Methodology:

• Derivatization:

  • To a known volume of the water sample, add HCl to create an acidic medium.[10][11][12]

  • Add a solution of sodium nitrite to the acidified sample. This will convert N-Dodecylmorpholine to its N-nitroso derivative.[10][11][12]

  • The reaction can be gently heated to ensure completion.[10][12]

• Liquid-Liquid Extraction:

  • Extract the N-nitroso-dodecylmorpholine derivative from the aqueous solution using dichloromethane.[10][12]

  • Separate the organic layer.

• GC-MS Analysis:

  • Inject an aliquot of the organic extract into the GC-MS.

  • Use a suitable GC temperature program to separate the components.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, targeting the characteristic ions of the N-nitroso-dodecylmorpholine derivative for quantification.[10]

• Quantification: Prepare a calibration curve using standards of N-Dodecylmorpholine that have undergone the same derivatization and extraction procedure.

Quantitative Data

Table 1: Ecotoxicity Data for Dodemorph (a related Morpholine Derivative)

Species	Endpoint	Value (mg/L)	Reference
Poecilia reticulata (Guppy)	96h LC₅₀	2.2	[8]
Daphnia magna (Water Flea)	48h EC₅₀	3.34	[8]

Note: Specific ecotoxicity data (LC₅₀/EC₅₀) for N-Dodecylmorpholine was not found in the provided search results. The data presented here is for Dodemorph, a structurally related morpholine fungicide, and should be used for reference with caution.

Table 2: Performance of N-Dodecylmorpholine Mitigation Strategies

Treatment Method	Key Parameter	Result	Reference
Photocatalytic Degradation	Degradation Efficiency	~92% in 16 hours	[5]
Biodegradation (of NMMO)	Acclimation Time	15-20 days	[15][16]

Visualizations

Figure 1: General workflow for the mitigation of N-Dodecylmorpholine discharge.

Figure 2: Hypothesized biodegradation pathway for N-Dodecylmorpholine.

Figure 3: Mechanism of photocatalytic degradation of organic pollutants.

Figure 4: Troubleshooting workflow for common activated sludge issues.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 1541-81-7 | N-dodecylmorpholine - Alachem Co., Ltd. [alachem.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. activatedsludgeguide.com [activatedsludgeguide.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Dodemorph [sitem.herts.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Activated Sludge System Troubleshooting: Expert Solutions Guide [sludgedryer.in]
• 14. Ozonation Treatment of Simulated Wastewater Containing Characteristic Pollutants from the Petrochemical Industry [mdpi.com]
• 15. Biodegradation of N-methylmorpholine-N-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

N-Dodecylmorpholine Chemical Compatibility Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the chemical compatibility of N-Dodecylmorpholine. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Dodecylmorpholine and what are its primary applications?

N-Dodecylmorpholine (also known as 4-dodecylmorpholine) is a tertiary amine with a long alkyl chain.[1][2][3][4] Its chemical structure gives it surfactant-like properties. It is used in various industrial applications, including as a component in food contact substances.[1] In the context of research and drug development, morpholine and its derivatives are recognized for their versatile pharmacological activities and are often incorporated into bioactive molecules to improve their physicochemical and pharmacokinetic properties.[5][6][7][8][9]

Q2: What are the general reactivity characteristics of N-Dodecylmorpholine?

As a tertiary amine, N-Dodecylmorpholine is expected to exhibit basic properties. It is likely to react with acids to form salts. The lone pair of electrons on the nitrogen atom also makes it susceptible to oxidation, potentially forming N-oxides.[10] The long dodecyl chain is relatively inert but contributes to the molecule's lipophilicity.

Q3: Is N-Dodecylmorpholine compatible with acidic compounds?

N-Dodecylmorpholine, being a base, will react with both inorganic and organic acids to form the corresponding dodecylmorpholinium salts. This is a neutralization reaction and can be exothermic.

• Inorganic Acids (e.g., HCl, H₂SO₄, HNO₃): Strong acids will readily protonate the nitrogen atom of the morpholine ring. This can alter the solubility and other physical properties of the compound.

• Organic Acids (e.g., Acetic Acid, Formic Acid): Similar to inorganic acids, organic acids will react to form salts.

Troubleshooting:

• Issue: Precipitation or phase separation is observed when mixing N-Dodecylmorpholine with an acidic solution.

  • Cause: The resulting salt may have different solubility characteristics than the free base in the given solvent system.

  • Solution: Adjust the solvent system or consider if the salt formation is an intended part of the experimental design.

Q4: How does N-Dodecylmorpholine behave in the presence of bases?

N-Dodecylmorpholine is a base and is generally stable in the presence of other bases, both inorganic (e.g., NaOH, KOH) and organic. No significant reaction is expected under standard conditions.

Q5: What is the compatibility of N-Dodecylmorpholine with oxidizing and reducing agents?

• Oxidizing Agents: The nitrogen atom in the morpholine ring is susceptible to oxidation. Strong oxidizing agents can lead to the formation of N-Dodecylmorpholine-N-oxide.[10] This is a known degradation pathway for morpholine derivatives.

• Reducing Agents: N-Dodecylmorpholine is generally stable in the presence of common reducing agents.

Troubleshooting:

• Issue: Unexpected degradation of N-Dodecylmorpholine is observed over time.

  • Cause: The presence of peroxides or other oxidizing impurities in solvents or reagents could be causing slow oxidation.

  • Solution: Use fresh, high-purity solvents and reagents. Consider degassing solvents to remove dissolved oxygen.

Q6: What is the compatibility of N-Dodecylmorpholine with common pharmaceutical excipients?

The compatibility with pharmaceutical excipients is crucial for formulation development. While specific data for N-Dodecylmorpholine is limited, general principles for amine-containing active pharmaceutical ingredients (APIs) apply.

• Buffers: N-Dodecylmorpholine will react with acidic buffer components. The choice of buffer should maintain the desired pH without causing precipitation of the N-Dodecylmorpholine salt.

• Antioxidants: The use of antioxidants may be beneficial in formulations containing N-Dodecylmorpholine to prevent oxidative degradation.[11][12]

• Preservatives: Compatibility with preservatives should be assessed on a case-by-case basis, as interactions can occur.[13][14][15]

Summary of Compatibility Data

Chemical Additive Class	Representative Examples	Expected Compatibility/Reactivity with N-Dodecylmorpholine	Potential Products/Issues
Inorganic Acids	HCl, H₂SO₄, HNO₃	Incompatible (Reactive)	Forms dodecylmorpholinium salts, potential for precipitation, exothermic reaction.
Organic Acids	Acetic acid, Formic acid	Incompatible (Reactive)	Forms dodecylmorpholinium salts, potential for precipitation.
Inorganic Bases	NaOH, KOH	Compatible	Generally stable, no significant reaction.
Organic Bases	Triethylamine, Pyridine	Compatible	Generally stable, no significant reaction.
Oxidizing Agents	Hydrogen peroxide, Peracetic acid	Incompatible (Reactive)	Oxidation to N-Dodecylmorpholine-N-oxide.
Reducing Agents	Sodium borohydride, Lithium aluminum hydride	Compatible	Generally stable, no significant reaction.
Common Buffers	Phosphate, Citrate, Acetate	Depends on pH	Will react with acidic buffer components.
Antioxidants	Ascorbic acid, BHT	Generally Compatible	May help prevent oxidative degradation.
Preservatives	Parabens, Benzalkonium chloride	Requires Testing	Potential for interactions.

Experimental Protocols

Protocol 1: Visual Compatibility Assessment (Liquid-Liquid)

Objective: To perform a preliminary assessment of the physical compatibility of N-Dodecylmorpholine with various liquid chemical additives.

Methodology:

• Preparation: In a clear glass vial, add a known volume of N-Dodecylmorpholine.

• Addition of Additive: To this, add a known volume of the chemical additive to be tested.

• Observation: Gently mix the contents and observe for any immediate changes, such as:

  • Precipitation or formation of a solid.

  • Color change.

  • Phase separation.

  • Gas evolution.

• Incubation: Seal the vial and store it under controlled conditions (e.g., room temperature, elevated temperature) for a specified period (e.g., 24 hours, 7 days).

• Final Observation: After the incubation period, visually inspect the sample again for any changes.

Protocol 2: Quantitative Analysis of Degradation by HPLC

Objective: To quantify the extent of degradation of N-Dodecylmorpholine when mixed with a chemical additive.

Methodology:

• Sample Preparation: Prepare a mixture of N-Dodecylmorpholine and the chemical additive in a suitable solvent at a known concentration.

• Initial Analysis (T=0): Immediately analyze a portion of the sample using a validated High-Performance Liquid Chromatography (HPLC) method to determine the initial concentration of N-Dodecylmorpholine.

• Incubation: Store the remaining sample under stressed conditions (e.g., 40°C/75% RH).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 7 days), withdraw an aliquot of the sample and analyze it by HPLC.

• Data Analysis: Calculate the percentage of N-Dodecylmorpholine remaining at each time point relative to the initial concentration. A significant decrease indicates degradation.

Signaling Pathways and Logical Relationships

While specific signaling pathways directly modulated by N-Dodecylmorpholine are not well-documented, the morpholine scaffold is a "privileged structure" in medicinal chemistry, known to interact with a wide range of biological targets.[5][8] Morpholine derivatives have been shown to act on various enzymes and receptors.[6][9] The long alkyl chain of N-Dodecylmorpholine suggests it may interact with cell membranes or hydrophobic binding pockets of proteins.

Hypothesized Interaction Workflow

The following diagram illustrates a hypothetical workflow for investigating the interaction of N-Dodecylmorpholine with a cellular signaling pathway.

Caption: Hypothetical workflow for elucidating the interaction of N-Dodecylmorpholine with a signaling pathway.

Troubleshooting Logic for Compatibility Issues

This diagram outlines a logical approach to troubleshooting unexpected results in compatibility studies.

Caption: A logical workflow for troubleshooting chemical compatibility issues with N-Dodecylmorpholine.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 1541-81-7 | N-dodecylmorpholine - Alachem Co., Ltd. [alachem.co.jp]
• 4. 1pchem.com [1pchem.com]
• 5. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Emphasizing Morpholine and its Derivatives (Maid): A Typical Candidate of Pharmaceutical Importance | Semantic Scholar [semanticscholar.org]
• 8. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Morpholine, 4-dodecyl-, 4-oxide CAS#: 2530-46-3 [m.chemicalbook.com]
• 11. Basics: Excipients Used in Nonsterile Compounding, Part 4: Antioxidants and Chelating Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Preservatives in Pharmaceuticals: Are They Really Safe? [ouci.dntb.gov.ua]
• 14. WO2005082416A2 - Antimicrobial preservatives to achieve multi-dose formulation using beta-cyclodextrins for liquid dosage forms - Google Patents [patents.google.com]
• 15. prospects.wum.edu.pl [prospects.wum.edu.pl]

Adjusting pH for optimal N-Dodecylmorpholine performance as a corrosion inhibitor

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing N-Dodecylmorpholine as a corrosion inhibitor, with a specific focus on the critical role of pH adjustment for optimal performance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which N-Dodecylmorpholine inhibits corrosion?

A1: N-Dodecylmorpholine is a film-forming inhibitor. Its primary mechanism involves the adsorption of its molecules onto the metal surface, creating a protective barrier. This barrier isolates the metal from the corrosive environment. The adsorption can occur through two main processes:

• Chemisorption: The nitrogen and oxygen atoms in the morpholine ring have lone pairs of electrons that can form coordinate bonds with the vacant d-orbitals of the metal atoms.

• Physisorption: In acidic solutions, the morpholine nitrogen can become protonated, leading to electrostatic interactions between the positively charged inhibitor molecule and the negatively charged metal surface (due to the adsorption of anions from the acid). The long dodecyl chain also contributes to the formation of a dense, hydrophobic layer that repels water.

Q2: How does pH influence the effectiveness of N-Dodecylmorpholine?

A2: The pH of the corrosive medium is a critical factor that significantly impacts the performance of N-Dodecylmorpholine. The pH determines the state of the inhibitor molecule (protonated or neutral) and the stability of the protective film. In acidic environments, the morpholine ring is more likely to be protonated, which can enhance its adsorption on the metal surface. However, at very low pH, the inhibitor's stability might be compromised. In alkaline conditions, the inhibitor is in its neutral form, and its solubility may decrease, potentially leading to precipitation.

Q3: What is the optimal pH range for using N-Dodecylmorpholine?

A3: The optimal pH for N-Dodecylmorpholine is typically in the near-neutral to slightly acidic range. However, the ideal pH can vary depending on the specific metal, the nature of the corrosive environment, and the operating temperature. It is crucial to determine the optimal pH experimentally for each specific application.

Q4: Can N-Dodecylmorpholine be used in both acidic and alkaline environments?

A4: While N-Dodecylmorpholine can offer corrosion protection in both acidic and alkaline conditions, its efficiency varies. It generally performs well in acidic to neutral solutions. In strongly alkaline environments, its effectiveness might be reduced due to lower solubility and potential precipitation.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with N-Dodecylmorpholine.

Problem	Potential Cause	Recommended Solution
Low Inhibition Efficiency	Suboptimal pH: The pH of the solution is outside the optimal range for the specific system.	Systematically vary the pH of your corrosive medium (e.g., from 3 to 11) to identify the pH at which N-Dodecylmorpholine exhibits the highest inhibition efficiency.
Incorrect Inhibitor Concentration: The concentration of N-Dodecylmorpholine may be too low for effective film formation or too high, leading to aggregation.	Perform a concentration study at the optimal pH to determine the most effective concentration.
Inhibitor Precipitation	High pH: In alkaline solutions, the neutral form of N-Dodecylmorpholine may have limited solubility, causing it to precipitate.	If working in an alkaline environment is necessary, consider adding a co-solvent to improve solubility. Alternatively, evaluate if a lower concentration of the inhibitor is still effective.
Low Temperature: The solubility of N-Dodecylmorpholine can decrease at lower temperatures.	Ensure the experimental temperature is maintained within a range where the inhibitor remains fully dissolved.
Inconsistent Results	pH Fluctuation: The pH of the corrosive medium may be changing during the experiment.	Use a buffered solution to maintain a stable pH throughout the experiment. Regularly monitor the pH.
Inadequate Surface Preparation: The metal surface may not be properly cleaned, preventing uniform adsorption of the inhibitor.	Ensure a consistent and thorough surface preparation protocol is followed for all metal specimens.
Sudden Drop in Performance	Inhibitor Degradation: At very low pH or high temperatures, the N-Dodecylmorpholine molecule may undergo hydrolysis or degradation.	Verify the stability of N-Dodecylmorpholine under your specific experimental conditions (pH, temperature) over the duration of the test.

Data Presentation

The following table presents hypothetical data on the inhibition efficiency of N-Dodecylmorpholine at various pH levels, as determined by weight loss and electrochemical methods. This data illustrates the typical performance trend and should be used as a guideline for experimental design.

pH	Inhibition Efficiency (%) from Weight Loss	Inhibition Efficiency (%) from Potentiodynamic Polarization	Inhibition Efficiency (%) from Electrochemical Impedance Spectroscopy
3	85	88	87
5	92	94	93
7	95	96	95
9	88	90	89
11	75	78	76

Experimental Protocols

Detailed methodologies for key experiments to evaluate the performance of N-Dodecylmorpholine are provided below.

Weight Loss Measurement

Objective: To determine the corrosion rate of a metal in a corrosive medium with and without the inhibitor and to calculate the inhibition efficiency.

Methodology:

• Prepare metal coupons of known dimensions and weight.

• Clean the coupons by polishing with emery papers of decreasing grit size, degreasing with acetone, washing with distilled water, and drying.

• Prepare the corrosive solutions at different pH values (e.g., 3, 5, 7, 9, 11) using appropriate buffers.

• For each pH, prepare a blank solution (corrosive medium only) and an inhibited solution (corrosive medium + N-Dodecylmorpholine at a specific concentration).

• Immerse the prepared coupons in the blank and inhibited solutions for a predetermined period (e.g., 24 hours) at a constant temperature.

• After the immersion period, remove the coupons, clean them to remove corrosion products, dry, and reweigh.

• Calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following formulas:

  • CR = (Weight Loss) / (Surface Area × Time)

  • IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Potentiodynamic Polarization (PDP)

Objective: To study the effect of the inhibitor on the anodic and cathodic corrosion reactions and to determine the corrosion current density.

Methodology:

• Prepare a standard three-electrode electrochemical cell containing the corrosive solution at the desired pH. The working electrode is the metal sample, the counter electrode is a platinum wire, and the reference electrode is a saturated calomel electrode (SCE).

• Immerse the working electrode in the solution and allow the open-circuit potential (OCP) to stabilize.

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.5 mV/s).

• Record the resulting current density as a function of the applied potential.

• Determine the corrosion current density (Icorr) by extrapolating the Tafel plots of the anodic and cathodic branches of the polarization curve.

• Calculate the inhibition efficiency (IE%) using the formula:

  • IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100

Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the formation of the protective inhibitor film and to determine the charge transfer resistance.

Methodology:

• Use the same three-electrode cell setup as in the PDP experiment.

• After the OCP has stabilized, apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Measure the impedance response of the system.

• Represent the data using Nyquist and Bode plots.

• Model the impedance data using an appropriate equivalent electrical circuit to determine the charge transfer resistance (Rct).

• Calculate the inhibition efficiency (IE%) using the formula:

  • IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

Visualizations

Caption: Experimental workflow for evaluating N-Dodecylmorpholine performance.

Reference Data & Comparative Studies

A Comparative Performance Analysis: N-Dodecylmorpholine vs. Quaternary Ammonium Surfactants

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Surfactant Performance with Supporting Experimental Data

In the realm of surfactant chemistry, the selection of an appropriate agent is paramount for a multitude of applications, ranging from drug delivery and formulation to antimicrobial agents and detergents. This guide provides a detailed, data-driven comparison of the performance of N-Dodecylmorpholine, a tertiary amine-based surfactant, against two widely used quaternary ammonium surfactants, Dodecyltrimethylammonium bromide (DTAB) and Benzalkonium chloride (BAC). The comparison focuses on key performance indicators: critical micelle concentration (CMC), surface tension reduction, antimicrobial efficacy, and cytotoxicity.

Executive Summary

Quaternary ammonium (quat) surfactants are a well-established class of cationic surfactants known for their excellent surface activity and broad-spectrum antimicrobial properties.[1][2] N-Dodecylmorpholine, a tertiary amine oxide, represents an alternative with a distinct chemical structure that may offer different performance characteristics. This guide aims to provide a clear, evidence-based comparison to aid in the selection of the most suitable surfactant for specific research and development needs.

Data Presentation: A Quantitative Comparison

The following tables summarize the key performance metrics for N-Dodecylmorpholine, Dodecyltrimethylammonium bromide (DTAB), and Benzalkonium chloride (BAC).

Table 1: Physicochemical Properties

Surfactant	Molecular Formula	Molar Mass ( g/mol )	Critical Micelle Concentration (CMC) (mM)	Surface Tension at CMC (mN/m)
N-Dodecylmorpholine	C₁₆H₃₃NO	255.44	Data Not Available	Data Not Available
Dodecyltrimethylammonium bromide (DTAB)	C₁₅H₃₄BrN	308.34	15-16	~36
Benzalkonium chloride (BAC)	Mixture (e.g., C₂₁H₃₈ClN for C12 variant)	~340	0.008% (w/v) (~0.24 mM)	28.27 (at 1 g/L)

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

Surfactant	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)
N-Dodecylmorpholine	3.9 (MRSA)[3][4]	Data Not Available
Dodecyltrimethylammonium bromide (DTAB)	120	Data Not Available
Benzalkonium chloride (BAC)	40[5]	40[5]

Table 3: Cytotoxicity (Half-maximal Inhibitory Concentration - IC₅₀)

Surfactant	Cell Line	IC₅₀
N-Dodecylmorpholine (as N-oxide)	Ehrlich ascites carcinoma	Highly active (specific IC₅₀ not provided)[6]
Dodecyltrimethylammonium bromide (DTAB)	HepG2	9.8 µM (for a similar C12 imidazolium bromide)
Benzalkonium chloride (BAC)	Human lung epithelial (H358) cells	1.5 µg/mL (24h exposure)[7]
Benzalkonium chloride (BAC)	Human alveolar epithelial (A549) cells	5.04 µg/mL[8]

Key Performance Insights

Antimicrobial Performance: N-Dodecylmorpholine has demonstrated potent antimicrobial activity, with a low MIC value of 3.9 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA).[3][4] This suggests its potential as an effective antimicrobial agent, particularly against Gram-positive bacteria. Benzalkonium chloride also exhibits broad-spectrum antimicrobial activity, with reported MIC values of 40 µg/mL against both S. aureus and E. coli.[5] DTAB shows activity against Listeria monocytogenes with an MIC of 120 mg/L.[1] The mechanism of antimicrobial action for quaternary ammonium compounds primarily involves the disruption of the microbial cell membrane.[9][10]

Cytotoxicity Profile: A significant consideration in many applications, particularly in drug development, is the cytotoxicity of the surfactant. Studies on 4-alkylmorpholine N-oxides indicate that the dodecyl (C12) variant is among the most cytotoxic in the series.[6] Benzalkonium chloride is also known to exhibit significant cytotoxicity, with IC₅₀ values in the low µg/mL range for human lung epithelial cells.[7][8] The cytotoxicity of these compounds is often linked to their ability to disrupt cell membranes.

Experimental Protocols

To ensure reproducibility and accurate comparison of surfactant performance, standardized experimental protocols are essential. Below are detailed methodologies for the key experiments cited in this guide.

Critical Micelle Concentration (CMC) Determination by Surface Tensiometry

This method is based on the principle that the surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.[5][11]

Materials:

• Tensiometer (Wilhelmy plate or du Noüy ring method)

• High-purity water

• Surfactant of interest

• Glassware

Procedure:

• Prepare a stock solution of the surfactant in high-purity water.

• Create a series of dilutions of the stock solution to cover a range of concentrations both below and above the expected CMC.

• Calibrate the tensiometer according to the manufacturer's instructions.

• Measure the surface tension of each dilution, starting from the lowest concentration.

• Plot the surface tension (in mN/m) as a function of the logarithm of the surfactant concentration.

• The CMC is determined as the concentration at the intersection of the two linear portions of the plot: the descending slope and the plateau.

Workflow for CMC determination by surface tensiometry.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[1][2]

Materials:

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., S. aureus, E. coli)

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Surfactant stock solution

• Incubator

• Microplate reader (optional)

Procedure:

• Prepare a standardized inoculum of the test bacterium (e.g., to 0.5 McFarland standard).

• In a 96-well plate, perform serial two-fold dilutions of the surfactant stock solution in the broth medium.

• Inoculate each well with the standardized bacterial suspension. Include a positive control (broth with bacteria, no surfactant) and a negative control (broth only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• The MIC is the lowest concentration of the surfactant at which there is no visible growth of the bacteria. This can be assessed visually or by measuring the optical density using a microplate reader.

Workflow for MIC determination by broth microdilution.

Cytotoxicity Determination by MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[12][13][14]

Materials:

• Mammalian cell line (e.g., HeLa, HepG2)

• Cell culture medium and supplements

• Sterile 96-well cell culture plates

• Surfactant stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the surfactant for a specified period (e.g., 24, 48, or 72 hours). Include untreated control wells.

• After the incubation period, add MTT solution to each well and incubate for a few hours, allowing viable cells to convert MTT to formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well using a microplate reader at the appropriate wavelength (e.g., 570 nm).

• Calculate the cell viability as a percentage of the untreated control.

• The IC₅₀ value, the concentration of surfactant that reduces cell viability by 50%, can be determined by plotting cell viability against the logarithm of the surfactant concentration and fitting the data to a dose-response curve.

Workflow for cytotoxicity determination by MTT assay.

Conclusion

This comparative guide highlights the performance characteristics of N-Dodecylmorpholine in relation to established quaternary ammonium surfactants. While N-Dodecylmorpholine shows promise as a potent antimicrobial agent, particularly against MRSA, a comprehensive evaluation of its surfactant properties and a broader toxicological profile are necessary for a complete performance assessment. The provided data and experimental protocols serve as a valuable resource for researchers and professionals in the selection and evaluation of surfactants for their specific applications. Further research into the physicochemical and biological properties of N-alkylmorpholine derivatives is warranted to fully understand their potential as alternatives to traditional quaternary ammonium compounds.

References

• 1. caymanchem.com [caymanchem.com]
• 2. In vitro genotoxicity and cytotoxicity of benzalkonium chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reduction of cytotoxicity of benzalkonium chloride and octenidine by Brilliant Blue G - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wetting properties and critical micellar concentration of benzalkonium chloride mixed in sodium hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. idosi.org [idosi.org]
• 6. novonordiskpharmatech.com [novonordiskpharmatech.com]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of pulmonary toxicity of benzalkonium chloride and triethylene glycol mixtures using in vitro and in vivo systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is Benzalkonium Chloride used for? [synapse.patsnap.com]
• 10. What is the mechanism of Benzalkonium Chloride? [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

N-Dodecylmorpholine in Corrosive Environments: A Comparative Analysis in HCl vs. H₂SO₄

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of N-Dodecylmorpholine and related long-chain N-alkylmorpholine derivatives as corrosion inhibitors in hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) environments. Due to the limited availability of direct comparative studies on N-Dodecylmorpholine, this analysis draws upon data from various morpholine-based inhibitors to provide a broader understanding of their performance.

Performance Overview

N-Dodecylmorpholine, a tertiary amine with a long alkyl chain, is anticipated to exhibit significant corrosion inhibition properties due to the presence of the nitrogen and oxygen atoms in the morpholine ring, which can act as adsorption centers on the metal surface. The dodecyl chain contributes to the formation of a hydrophobic barrier, further protecting the metal from the corrosive medium.

Generally, the inhibition efficiency of morpholine derivatives is influenced by the nature of the acid, its concentration, and the operating temperature. In hydrochloric acid, the presence of chloride ions can influence the adsorption mechanism and the stability of the protective film. In sulfuric acid, the formation of sulfate scales can also play a role in the overall corrosion process.

Quantitative Data Summary

The following tables summarize the performance of various morpholine-based inhibitors in HCl and H₂SO₄. It is important to note that the experimental conditions and the specific morpholine derivatives may vary between studies, which should be considered when making direct comparisons.

Table 1: Corrosion Inhibition Performance in Hydrochloric Acid (HCl)

Inhibitor	Concentration	Metal	Temperature (°C)	Inhibition Efficiency (%)	Reference
3-morpholino-1-phenylpropan-1-one (MPO)	300 ppm	N80 Steel	32	90.3	[1]
3-morpholin-1-phenyl-3-(pyridin-4-yl) propan-1-one (MPPO)	300 ppm	N80 Steel	32	91.4	[1]
Ethanolamine Morpholine Oleate	250 ppm	Not Specified	25	95	[2]

Table 2: Corrosion Inhibition Performance in Sulfuric Acid (H₂SO₄)

Inhibitor	Concentration	Metal	Temperature (°C)	Inhibition Efficiency (%)	Reference
Morpholine-based inhibitor (i3)	2.0 mM	Carbon Steel	Not Specified	99.7	[3][4]
N-(4-methoxyphenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-morpholino-1,3,5-triazin-2-amine	100 ppm	C-steel	Not Specified	99.2	[5]
Ethanolamine Morpholine Oleate	250 ppm	Not Specified	25	78	[2]

Experimental Protocols

The data presented in this guide are typically obtained through standardized experimental techniques such as weight loss measurements and electrochemical methods.

Weight Loss Method

This gravimetric method provides a direct measure of corrosion rate and inhibition efficiency.

• Specimen Preparation: Mild steel coupons of known dimensions and weight are polished with various grades of emery paper, degreased with a suitable solvent like acetone, washed with distilled water, and dried.

• Immersion Test: The pre-weighed specimens are immersed in the acidic solution (e.g., 1M HCl or 0.5M H₂SO₄) with and without the inhibitor at a specific temperature for a defined period.

• Corrosion Rate Calculation: After the immersion period, the specimens are removed, cleaned to remove corrosion products, dried, and re-weighed. The weight loss is used to calculate the corrosion rate (CR) and inhibition efficiency (IE%).

Electrochemical Methods

Electrochemical techniques provide insights into the mechanism of corrosion inhibition.

• Electrochemical Cell: A standard three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Potentiodynamic Polarization: This technique involves scanning the potential of the working electrode and measuring the resulting current. The corrosion potential (Ecorr) and corrosion current density (icorr) are determined from the Tafel plots to calculate the inhibition efficiency.

• Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the metal-solution interface over a range of frequencies. The charge transfer resistance (Rct) is a key parameter obtained from Nyquist plots, which is inversely proportional to the corrosion rate. An increase in Rct in the presence of the inhibitor indicates effective corrosion protection.

Visualizations

Experimental Workflow for Corrosion Inhibitor Evaluation

Caption: Experimental workflow for evaluating corrosion inhibitors.

Logical Relationship of Corrosion Inhibition

Caption: Logical relationship of the corrosion inhibition process.

References

• 1. Newly Synthesized Morpholinyl Mannich Bases as Corrosion Inhibitors for N80 Steel in Acid Environment | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of the inhibition effects of Morpholine-based inhibitors on plain carbon steel in 3.5 wt.% NaCl and 0.5 M H2SO4 environments: Experimental and theoretical | CoLab [colab.ws]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

N-Dodecylmorpholine's Anticorrosion Efficacy: A Comparative Analysis Using the Weight Loss Method

Unveiling the Protective Properties of Amine-Based Corrosion Inhibitors

For researchers, scientists, and professionals in drug development, the integrity of metallic infrastructure and equipment is paramount. Corrosion, a natural process of deterioration, poses a significant threat to these assets. This guide provides a comparative analysis of the anticorrosion properties of N-Dodecylmorpholine and other amine-based inhibitors, with a focus on validation through the widely accepted weight loss method. This document is intended to serve as a valuable resource for making informed decisions on the selection and application of corrosion inhibitors.

Performance Comparison of Amine-Based Corrosion Inhibitors

The efficacy of a corrosion inhibitor is quantified by its ability to reduce the corrosion rate of a metal in a corrosive environment. The weight loss method provides a direct and reliable measure of this performance. Below is a summary of the anticorrosion performance of various morpholine derivatives and other amine-based inhibitors on steel, as determined by the weight loss method.

Table 1: Anticorrosion Performance of Morpholine Derivatives on 20# Steel in 3.5% NaCl Solution [1]

Inhibitor (10 g/L)	Corrosion Rate (mm/a)	Inhibition Efficiency (%)
Blank	0.075	-
Morpholine Formate	> 0.05	< 30
Morpholine Acetate	> 0.05	< 30
Morpholine Propionate	> 0.05	< 30
Morpholine Benzoate	< 0.01	> 85
Morpholine Carbonate	< 0.01	> 85

Table 2: Anticorrosion Performance of Other Amine-Based Inhibitors on Steel

Inhibitor	Concentration	Corrosive Medium	Metal	Inhibition Efficiency (%)
Imidazoline Derivative	300 ppm	1 wt% NaCl, CO2 saturated	Carbon Steel	91.6 (Bottom of the Line), 89.9 (Top of the Line)[2]
2-methyl-4-phenyl-1-tosyl-4, 5-dihydro-1H-imidazole (IMI)	300 mg/L	1.0 M HCl	P110 Carbon Steel	>90[3]
Imidazoline-based inhibitor	Not Specified	Acidic Media	Low-Carbon Steel St3	Good agreement with electrochemical methods[4]
Stearic Acid Imidazoline	Not Specified	3.5% NaCl, CO2 saturated	Mild Steel	Better performance than Palmitic Acid Imidazoline[5]

Experimental Protocols: The Weight Loss Method

The weight loss, or gravimetric, method is a fundamental and straightforward technique for determining the corrosion rate of a material. The procedure involves exposing a pre-weighed metal coupon to a corrosive environment for a specified period, followed by the removal of corrosion products and re-weighing the coupon to determine the mass loss.

Key Steps in the Weight Loss Method:

• Specimen Preparation: Metal coupons of a known surface area are mechanically polished using various grades of abrasive paper to achieve a uniform surface finish. The coupons are then degreased with a suitable solvent, such as acetone, rinsed with distilled water, and thoroughly dried. The initial weight of each coupon is accurately recorded.

• Immersion Test: The prepared and weighed coupons are then fully immersed in the corrosive solution, both with and without the corrosion inhibitor, for a predetermined duration. The temperature and other environmental conditions are kept constant throughout the test.

• Cleaning and Re-weighing: After the immersion period, the coupons are removed from the solution. The corrosion products are carefully removed from the surface of the coupons using appropriate chemical or mechanical cleaning methods. The cleaned coupons are then rinsed, dried, and accurately re-weighed.

• Calculation of Corrosion Rate and Inhibition Efficiency: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE).

The corrosion rate is calculated using the following formula:

CR (mm/year) = (K × W) / (A × T × D)

Where:

• K = a constant (e.g., 8.76 × 10^4 for CR in mm/year)

• W = weight loss in grams

• A = surface area of the coupon in cm^2

• T = immersion time in hours

• D = density of the metal in g/cm^3

The inhibition efficiency is calculated as:

IE (%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Where:

• CR_blank = Corrosion rate in the absence of the inhibitor

• CR_inhibitor = Corrosion rate in the presence of the inhibitor

Visualizing the Process and Comparison

To better understand the experimental workflow and the comparative logic, the following diagrams are provided.

Experimental workflow for the weight loss method.

Logical relationship for comparing corrosion inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of N-Dodecylmorpholine and its N-Oxide Derivative for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties, biological activities, and mechanisms of action of N-Dodecylmorpholine and its corresponding N-oxide. This report provides a comparative summary of their performance, supported by experimental data, to aid in research and development applications.

This guide offers a detailed comparative study of N-Dodecylmorpholine and its N-oxide derivative, focusing on their chemical characteristics and biological significance. The information presented herein is intended to provide researchers, scientists, and drug development professionals with a comprehensive resource to evaluate the potential of these compounds in various applications.

Physicochemical Properties: A Comparative Overview

N-Dodecylmorpholine and its N-oxide derivative exhibit distinct physicochemical properties that influence their biological activity and potential applications. A summary of their key properties is presented in Table 1. The addition of the N-oxide group significantly alters the polarity and, consequently, the solubility and other related characteristics of the parent molecule.

Property	N-Dodecylmorpholine	N-Dodecylmorpholine N-oxide	Reference(s)
Molecular Formula	C16H33NO	C16H33NO2	[1][2]
Molecular Weight	255.44 g/mol	271.44 g/mol	[1][2]
Melting Point	Not reported	83 °C	[3]
Boiling Point	137-145 °C (at 10 mmHg)	Not reported	[1]
XLogP3	5.2	4.9	[1]
Hydrogen Bond Donor Count	0	0	[1]
Hydrogen Bond Acceptor Count	2	3	[1]

Table 1: Comparative Physicochemical Properties. This table summarizes the key physicochemical differences between N-Dodecylmorpholine and its N-oxide derivative.

Biological Activities: A Focus on Antimicrobial and Cytotoxic Effects

The biological activities of N-Dodecylmorpholine and its N-oxide derivative have been investigated, revealing potent antimicrobial and cytotoxic properties, particularly for the N-oxide.

Antimicrobial and Antifungal Activity

N-Dodecylmorpholine N-oxide has demonstrated significant activity against a range of microorganisms. Its primary mechanism of antimicrobial action is believed to be the disorganization of the cell membrane structure, a characteristic influenced by the length of its hydrophobic alkyl chain[3]. This disruption of the cell membrane leads to leakage of intracellular components and ultimately cell death.

Cytotoxic Activity

The cytotoxic potential of N-Dodecylmorpholine N-oxide has been evaluated against cancer cell lines. A study on Ehrlich ascites carcinoma (EAC) cells revealed that N-Dodecylmorpholine N-oxide inhibits the incorporation of precursors into essential macromolecules like DNA, RNA, and proteins, thereby impeding cell growth and proliferation. The cytotoxic effect was found to be directly proportional to the length of the alkyl chain, with the dodecyl (C12) derivative showing significant activity.

Specific IC50 values for N-Dodecylmorpholine against cancer cell lines are not available in the reviewed literature. However, the established cytotoxicity of its N-oxide derivative suggests that the morpholine scaffold bearing a long alkyl chain is a promising area for anticancer drug development.

Mechanism of Action: Unraveling the Molecular Pathways

The precise signaling pathways modulated by N-Dodecylmorpholine and its N-oxide derivative are not yet fully elucidated. However, based on the known mechanisms of similar compounds, a hypothetical mechanism of action can be proposed. The amphiphilic nature of these molecules allows them to interact with and disrupt cellular membranes, which is a key factor in their biological activity.

For N-Dodecylmorpholine N-oxide, its antimicrobial and cytotoxic effects are likely initiated by its integration into the lipid bilayer of cell membranes. This can lead to increased membrane fluidity, pore formation, and ultimately, loss of membrane integrity. This process is depicted in the workflow below.

Figure 1. Hypothetical workflow of the antimicrobial and cytotoxic action of N-Dodecylmorpholine N-oxide. This diagram illustrates the proposed sequence of events leading to cell death, initiated by the compound's interaction with the cell membrane.

Further research is required to identify the specific signaling cascades and molecular targets involved in the biological activities of both N-Dodecylmorpholine and its N-oxide derivative.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of N-Dodecylmorpholine and its N-oxide derivative.

Synthesis of N-Dodecylmorpholine

A general method for the synthesis of N-alkylmorpholines involves the reaction of morpholine with the corresponding alkyl halide. A specific patented method for N-Dodecylmorpholine synthesis involves the following steps[5]:

• Catalyst Preparation: A granular copper-nickel loaded catalyst is prepared by mixing a powdery catalyst with a binding agent, a pore expanding agent, and water, followed by extrusion, drying, and calcination.

• Reaction: The granular catalyst is placed in a stainless-steel sieve and soaked in dodecanol. Hydrogen gas is introduced for reduction, followed by the dropwise addition of morpholine to initiate the synthesis of N-Dodecylmorpholine.

Synthesis of N-Dodecylmorpholine N-oxide

The synthesis of N-Dodecylmorpholine N-oxide can be achieved through the oxidation of N-Dodecylmorpholine. A general procedure for the N-oxidation of tertiary amines using hydrogen peroxide is as follows[6]:

• Reaction Setup: N-Dodecylmorpholine is dissolved in a suitable solvent, such as methanol or acetone.

• Oxidation: An excess of 30% aqueous hydrogen peroxide is added dropwise to the solution while maintaining the temperature. The reaction progress is monitored by thin-layer chromatography.

• Work-up: After the reaction is complete, any excess hydrogen peroxide is decomposed using a catalyst like manganese dioxide or platinum on carbon.

• Purification: The product is then purified by crystallization or chromatography.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent[7][8][9][10].

• Preparation of Compound Dilutions: A stock solution of the test compound (N-Dodecylmorpholine or its N-oxide) is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions of the compound are then made in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A standardized inoculum of the test microorganism (bacteria or fungi) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation and Incubation: Each well of the microtiter plate is inoculated with the microbial suspension. The plate is then incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours for bacteria; 28-35°C for 24-72 hours for fungi).

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Mammalian Cell Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay used to assess cell viability and the cytotoxic potential of a compound[4][11][12].

• Cell Seeding: Mammalian cells (e.g., a cancer cell line) are seeded into a 96-well plate at a suitable density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (N-Dodecylmorpholine or its N-oxide) and incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan Solubilization: After incubation, the formazan crystals formed by viable cells are solubilized by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570 nm. The cell viability is expressed as a percentage of the untreated control, and the IC50 value (the concentration that inhibits 50% of cell growth) is calculated.

Figure 2. General workflow for the MTT cytotoxicity assay. This diagram outlines the key steps involved in assessing the cytotoxic effects of a compound on mammalian cells.

Conclusion

This comparative guide highlights the significant differences in the physicochemical and biological properties of N-Dodecylmorpholine and its N-oxide derivative. The N-oxide derivative, in particular, demonstrates notable antimicrobial and cytotoxic activities, primarily attributed to its ability to disrupt cell membranes. The provided experimental protocols offer a foundation for further investigation into the therapeutic potential of these compounds. Future research should focus on elucidating the specific signaling pathways involved in their mechanisms of action and on conducting more extensive in vitro and in vivo studies to fully characterize their efficacy and safety profiles.

References

• 1. N-Dodecylmorpholine | C16H33NO | CID 73764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antimicrobial activity of amine oxides: mode of action and structure-activity correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acmeresearchlabs.in [acmeresearchlabs.in]
• 5. CN104876891A - Synthesis method of dodecyl morpholine - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. MTT assay protocol | Abcam [abcam.com]

Assessing the Biodegradability of N-Dodecylmorpholine in Comparison to Other Surfactants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of chemical compounds is a critical aspect of modern research and development, particularly for industries that formulate products for direct or indirect environmental release. Surfactants, ubiquitous in pharmaceuticals, personal care products, and industrial processes, are a significant class of chemicals where biodegradability is a key performance and regulatory metric. This guide provides a comparative assessment of the biodegradability of N-Dodecylmorpholine against other common surfactant classes: anionic, non-ionic, and cationic.

Quantitative Biodegradability Data of Common Surfactants

The following table summarizes the aerobic biodegradability of common surfactants as determined by standard OECD 301 (Ready Biodegradability) and OECD 302 (Inherent Biodegradability) tests. A substance is considered "readily biodegradable" if it achieves >60% biodegradation within a 10-day window of a 28-day test. "Inherently biodegradable" refers to substances that show biodegradation under favorable conditions, suggesting they will not persist indefinitely in the environment.

Surfactant Class	Representative Surfactant(s)	Test Guideline	Biodegradation (%)	Test Duration (days)	Classification
Anionic	Linear Alkylbenzene Sulfonates (LAS)	OECD 301B	>60%	28	Readily Biodegradable
Non-ionic	Alcohol Ethoxylates (AEs)	OECD 301F	>60%	28	Readily Biodegradable
Cationic	Quaternary Ammonium Compounds (QACs)	OECD 301B	Variable (can be <60%)	28	Not readily biodegradable (some are inherently biodegradable)
Amphoteric (for comparison)	Amine Oxides	Modified OECD Screening Test	Readily Biodegradable	28	Readily Biodegradable[1]
Morpholine Derivative	N-alkyl-N-methylmorpholinium based ionic liquids	28-day test	~40%	28	Not readily biodegradable[2]

Note on N-Dodecylmorpholine: Direct OECD 301 or 302 data for N-Dodecylmorpholine was not found in publicly available literature or databases. However, studies on morpholine itself indicate that it is biodegradable, although it was initially considered recalcitrant.[3][4] The presence of a long (C12) alkyl chain in N-Dodecylmorpholine is a feature common to many readily biodegradable surfactants. Conversely, a study on N-alkyl-N-methylmorpholinium-based ionic liquids showed that while biodegradability is affected by the alkyl chain length, even derivatives with short alkyl chains were not readily biodegradable.[2] Therefore, without specific experimental data, N-Dodecylmorpholine is predicted to be at least inherently biodegradable, but may not meet the stringent criteria for ready biodegradability.

Experimental Protocols for Biodegradability Testing

Standardized test methods are crucial for the reproducible and comparable assessment of chemical biodegradability. The following are detailed protocols for commonly used OECD tests.

OECD 301B: Ready Biodegradability – CO2 Evolution Test

This test determines the ultimate biodegradability of an organic compound by measuring the amount of carbon dioxide produced.

Principle: A predetermined amount of the test substance is dissolved in a mineral medium and inoculated with a mixed population of microorganisms (typically from activated sludge). The mixture is incubated in the dark under aerobic conditions. The CO2 evolved during the microbial degradation of the test substance is trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide) and is quantified by titration or by a total organic carbon (TOC) analyzer.[5][6]

Methodology:

• Preparation of Mineral Medium: A basal mineral medium containing essential salts (potassium phosphate, magnesium sulfate, calcium chloride, ferric chloride) is prepared in deionized water.

• Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used as the microbial inoculum. It is washed and aerated before use.

• Test Setup: The test substance is added to flasks containing the mineral medium and inoculum. Control flasks (inoculum only) and reference flasks (with a readily biodegradable substance like sodium benzoate) are run in parallel.[7]

• Incubation: The flasks are incubated at a constant temperature (20-25°C) in the dark with continuous stirring and aeration with CO2-free air for 28 days.

• CO2 Measurement: The evolved CO2 is passed through a series of absorption bottles containing a known concentration of a trapping solution. The amount of CO2 produced is determined periodically by titrating the remaining trapping solution or by analyzing the total inorganic carbon.

• Calculation: The percentage of biodegradation is calculated as the ratio of the amount of CO2 produced by the test substance to its theoretical maximum CO2 production (ThCO2), corrected for the CO2 produced in the blank control.

Workflow for OECD 301B CO2 Evolution Test.

OECD 301F: Ready Biodegradability – Manometric Respirometry Test

This method determines the biodegradability of a substance by measuring the oxygen consumed by the microorganisms.

Principle: A known volume of inoculated mineral medium containing the test substance as the sole source of organic carbon is stirred in a closed flask at a constant temperature. The consumption of oxygen is determined by measuring the change in pressure in the respirometer. Evolved carbon dioxide is absorbed by a potassium hydroxide solution.[8][9]

Methodology:

• Preparation: Similar to OECD 301B, a mineral medium and a microbial inoculum are prepared.

• Test Setup: The test substance, mineral medium, and inoculum are added to the respirometer flasks. A separate vessel within the flask contains a CO2 absorbent (e.g., KOH). Control and reference flasks are also prepared.

• Incubation: The flasks are sealed and incubated at a constant temperature (20-25°C) with continuous stirring for up to 28 days.

• Oxygen Measurement: The oxygen uptake is measured manometrically, either by the pressure drop in the headspace or by the amount of oxygen that needs to be generated electrolytically to maintain a constant pressure.

• Calculation: The percentage of biodegradation is calculated as the ratio of the measured oxygen consumption (corrected for the blank) to the theoretical oxygen demand (ThOD) of the test substance.

References

• 1. Aerobic biodegradation of amphoteric amine-oxide-based surfactants: Effect of molecular structure, initial surfactant concentration and pH [pubmed.ncbi.nlm.nih.gov]
• 2. Acute toxicity and biodegradability of N-alkyl-N-methylmorpholinium and N-alkyl-DABCO based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. OECD 301B: CO2 Evolution Ready Biodegradability Test - Aropha [aropha.com]
• 7. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 8. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 9. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

A Comparative Guide to Corrosion Inhibitors: Morpholine Derivatives vs. Imidazoline Derivatives on Steel Surfaces

A detailed analysis of quantum chemical calculations and experimental data reveals the distinct mechanisms and performance metrics of morpholine and imidazoline-based corrosion inhibitors on steel. This guide provides researchers, scientists, and drug development professionals with a comparative overview of their efficacy, supported by experimental protocols and theoretical modeling.

This guide delves into the adsorption behavior and corrosion inhibition performance of two prominent classes of organic corrosion inhibitors: morpholine derivatives and imidazoline derivatives. By examining both theoretical predictions from quantum chemical calculations and empirical evidence from electrochemical studies, we aim to provide a clear comparison to aid in the selection and development of effective corrosion mitigation strategies. As a case study, we will be comparing the performance of morpholine carbonate and morpholine benzoate with a high-efficiency imidazoline derivative, DIMTU.

Performance Comparison: Morpholine vs. Imidazoline Derivatives

The efficacy of a corrosion inhibitor is intrinsically linked to its molecular structure and its ability to adsorb onto the metal surface, forming a protective barrier. Quantum chemical calculations provide valuable insights into these molecular properties, while experimental data validates the theoretical predictions and quantifies the inhibitor's performance in a real-world corrosive environment.

Quantitative Data Summary

The following table summarizes the key quantum chemical parameters and experimental corrosion inhibition efficiencies for representative morpholine and imidazoline derivatives.

Parameter	Morpholine Carbonate	Morpholine Benzoate	Imidazoline Derivative (DIMTU)
Quantum Chemical Parameters
EHOMO (eV)	-6.54	-6.89	-5.87
ELUMO (eV)	-0.21	-0.54	-1.23
Energy Gap (ΔE = ELUMO - EHOMO) (eV)	6.33	6.35	4.64
Dipole Moment (μ) (Debye)	3.21	3.54	4.12
Adsorption Energy (eV)	-8.21	-7.98	Not explicitly stated, but strong adsorption indicated
Experimental Data
Inhibitor Concentration	Not specified, VCI	Not specified, VCI	250 ppm
Corrosive Medium	3.5% NaCl thin film	3.5% NaCl thin film	CO2-saturated oilfield produced water
Inhibition Efficiency (η%) from Weight Loss	>85%	>85%	Not Reported
Inhibition Efficiency (η%) from EIS	High (qualitative)	High (qualitative)	98.54%

Note: The data for morpholine derivatives is sourced from a study on volatile corrosion inhibitors (VCIs), hence the concentration is not given in ppm. The inhibition efficiency from EIS for morpholine derivatives was described as a significant increase in impedance arc radius, indicating good inhibition.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative studies.

Quantum Chemical Calculations

Density Functional Theory (DFT) is a computational method used to investigate the electronic structure of molecules.[1] These calculations help in understanding the relationship between the molecular properties of the inhibitor and its corrosion inhibition efficiency.

• Software: Gaussian 09W software package.[1]

• Method: Becke's three-parameter hybrid functional with the Lee-Yang-Parr correlation functional (B3LYP).[1]

• Basis Set: 6-31G(d,p).[1]

• Calculated Parameters:

  • EHOMO (Highest Occupied Molecular Orbital energy): Relates to the molecule's ability to donate electrons. Higher EHOMO values suggest a greater tendency for electron donation to the metal surface.[1]

  • ELUMO (Lowest Unoccupied Molecular Orbital energy): Relates to the molecule's ability to accept electrons. Lower ELUMO values indicate a greater ability to accept electrons from the metal surface.[1]

  • Energy Gap (ΔE = ELUMO - EHOMO): A smaller energy gap suggests higher reactivity and potentially better inhibition efficiency.[1]

  • Dipole Moment (μ): A higher dipole moment may indicate a stronger interaction with the metal surface.[1]

Weight Loss Measurements

This gravimetric method provides a direct measure of the corrosion rate and the inhibitor's effectiveness.

• Specimen Preparation: Mild steel specimens are mechanically polished with various grades of emery paper, degreased with a solvent like acetone, washed with distilled water, and dried.[2]

• Initial Weighing: The initial weight of each specimen is accurately recorded.

• Immersion: The specimens are immersed in the corrosive solution with and without the inhibitor for a specified period.

• Final Weighing: After the immersion period, the specimens are removed, cleaned to remove corrosion products, dried, and weighed again.

• Calculation: The weight loss is calculated, and the inhibition efficiency (η%) is determined using the formula: η% = [(W0 - Wi) / W0] x 100 where W0 is the weight loss in the absence of the inhibitor and Wi is the weight loss in the presence of the inhibitor.[2]

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides information about the corrosion processes occurring at the metal-electrolyte interface.

• Electrochemical Cell: A three-electrode cell is typically used, consisting of a working electrode (the steel specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Measurement: A small amplitude AC signal is applied to the working electrode over a range of frequencies. The impedance of the system is measured at each frequency.

• Data Analysis: The data is often presented as Nyquist and Bode plots. An equivalent circuit model is used to fit the experimental data and extract parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl). A larger Rct value in the presence of the inhibitor indicates a higher resistance to corrosion.

• Inhibition Efficiency Calculation: The inhibition efficiency can be calculated from the Rct values: η% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(inh) is the charge transfer resistance with the inhibitor and Rct(blank) is the charge transfer resistance without the inhibitor.

Visualizing the Research Workflow and Adsorption Mechanism

The following diagrams illustrate the typical workflow for a combined quantum chemical and experimental study of corrosion inhibitors and the logical relationship of the adsorption process.

Caption: Workflow for a combined theoretical and experimental study of corrosion inhibitors.

Caption: Logical relationship of the corrosion inhibition process via adsorption.

References

• 1. A novel high-efficient imidazoline derivative corrosion inhibitor for carbon steel in CO2-containing oilfield produced water: experimental and theoretical studies | Semantic Scholar [semanticscholar.org]
• 2. Study on the Performance and Mechanism of Morpholine Salt Volatile Corrosion Inhibitors on Carbon Steel | MDPI [mdpi.com]

Validating Micelle Formation: A Tensiometric Comparison of N-Dodecylmorpholine and Other Surfactants

For researchers, scientists, and drug development professionals, understanding the aggregation behavior of surfactants is paramount for optimizing formulations and delivery systems. This guide provides a comparative analysis of the critical micelle concentration (CMC) of N-Dodecylmorpholine, a tertiary amine surfactant, benchmarked against its N-oxide derivative and other commonly used surfactants. The data presented herein is crucial for applications ranging from solubilization of poorly soluble drugs to the development of novel nanoparticle delivery systems.

The critical micelle concentration is a fundamental property of a surfactant, indicating the concentration at which individual surfactant molecules (monomers) in a solution begin to self-assemble into larger aggregates known as micelles. This process is accompanied by a distinct change in the physicochemical properties of the solution, most notably a plateau in surface tension with increasing surfactant concentration. Tensiometry stands out as a primary and reliable technique for determining the CMC. It involves measuring the surface tension of a series of surfactant solutions of varying concentrations. The point at which the surface tension ceases to decrease significantly with added surfactant corresponds to the CMC.

Comparative Analysis of Critical Micelle Concentration

The efficiency of a surfactant is often inversely related to its CMC; a lower CMC value indicates that less surfactant is required to initiate micelle formation and, consequently, to achieve desired effects like solubilization or emulsification. The following table summarizes the CMC values and surface tension at the CMC for N-Dodecylmorpholine N-oxide and a selection of other common surfactants.

Surfactant	Type	Chemical Formula	Molecular Weight ( g/mol )	CMC (mM)	Surface Tension at CMC (mN/m)
N-Dodecylmorpholine N-oxide	Non-ionic (at neutral pH)	C₁₆H₃₃NO₂	271.44	Not specified	Not specified
Sodium Dodecyl Sulfate (SDS)	Anionic	C₁₂H₂₅NaO₄S	288.38	8.2	~39
Cetyltrimethylammonium Bromide (CTAB)	Cationic	C₁₉H₄₂BrN	364.45	0.92	Not specified
Triton X-100	Non-ionic	(C₂H₄O)nC₁₄H₂₂O	~625	0.24	~33

Note: Specific experimental values for N-Dodecylmorpholine and its N-oxide were not found in the initial search. The table provides a framework for comparison once such data is obtained.

Experimental Protocol: CMC Determination by Tensiometry

The determination of the critical micelle concentration using tensiometry is a precise and widely adopted method. The procedure involves measuring the surface tension of a liquid as a function of the logarithm of the surfactant concentration.

Materials and Equipment:

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

• High-purity N-Dodecylmorpholine and other comparison surfactants

• Deionized or distilled water

• Precision balance

• Glassware (beakers, volumetric flasks, pipettes)

• Magnetic stirrer and stir bars

Procedure:

• Preparation of Stock Solution: A concentrated stock solution of the surfactant is prepared by accurately weighing the surfactant and dissolving it in a known volume of high-purity water.

• Serial Dilutions: A series of solutions with decreasing surfactant concentrations are prepared by diluting the stock solution. It is crucial to prepare concentrations both below and above the expected CMC.

• Tensiometer Calibration: The tensiometer is calibrated according to the manufacturer's instructions.

• Surface Tension Measurement: The surface tension of each prepared solution is measured. The system should be allowed to equilibrate at a constant temperature before each measurement.

• Data Analysis: The surface tension values are plotted against the logarithm of the surfactant concentration. The resulting graph will typically show two linear regions. The CMC is determined from the intersection of the regression lines drawn through these two regions.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in determining the Critical Micelle Concentration using tensiometry.

Caption: Experimental workflow for determining the Critical Micelle Concentration (CMC) using tensiometry.

Logical Framework for Surfactant Selection

The choice of a surfactant for a specific application in drug development depends on a variety of factors beyond just its CMC. The following diagram outlines the logical considerations for selecting an appropriate surfactant.

Caption: Logical framework for the selection of a surfactant for pharmaceutical applications.

Safety & Regulatory Compliance

Navigating the Disposal of N-Dodecylmorpholine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of N-Dodecylmorpholine, ensuring the protection of both laboratory personnel and the environment.

A notable discrepancy exists in the classification of N-Dodecylmorpholine. While the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory, as cited by PubChem, indicates that N-Dodecylmorpholine is "Not Classified" under the Globally Harmonized System (GHS), some commercial suppliers provide Safety Data Sheets (SDS) that assign hazard classifications such as flammability, acute toxicity, and skin corrosion.

Given this ambiguity, a conservative approach is strongly recommended. Users should consult their institution's Environmental Health and Safety (EHS) department to determine the appropriate disposal pathway based on local regulations and organizational policies. This guide provides procedures for both non-hazardous and hazardous waste streams, allowing for correct handling regardless of the final classification.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to wear appropriate Personal Protective Equipment (PPE), including:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles with side shields or a face shield

• A laboratory coat

All handling of N-Dodecylmorpholine waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Disposal Procedures

The appropriate disposal method for N-Dodecylmorpholine hinges on its classification as either non-hazardous or hazardous waste.

Scenario 1: Disposal as Non-Hazardous Waste

If, after consulting with your EHS department, N-Dodecylmorpholine is determined to be non-hazardous, the following general guidelines for chemical waste disposal should be followed.

Step-by-Step Protocol:

• Containerization: Collect waste N-Dodecylmorpholine in a clearly labeled, sealed, and leak-proof container. The container should be compatible with the chemical.

• Labeling: Label the container with the full chemical name, "N-Dodecylmorpholine," and indicate that it is "Non-Hazardous Waste."

• Storage: Store the waste container in a designated waste accumulation area, away from incompatible materials.

• Disposal: Arrange for pickup and disposal through your institution's chemical waste program.

Scenario 2: Disposal as Hazardous Waste

If N-Dodecylmorpholine is to be treated as hazardous waste, either due to a supplier's SDS or institutional policy, the following more stringent procedures must be followed. The primary recommended disposal method for morpholine and its derivatives is controlled incineration .

Step-by-Step Protocol:

• Waste Characterization: The waste must be characterized as hazardous. Based on some supplier SDS, potential hazards include flammability, acute oral toxicity, and skin corrosion.

• Containerization: Use only approved, compatible, and properly sealed hazardous waste containers.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "N-Dodecylmorpholine," and a clear indication of the associated hazards (e.g., "Flammable," "Toxic," "Corrosive"). The accumulation start date must also be recorded on the label.

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area or a central hazardous waste storage facility that provides secondary containment.

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed chemical waste disposal facility. This facility will be equipped for the controlled incineration of chemical waste, often involving a rotary kiln followed by an afterburner to ensure complete destruction of hazardous components and flue gas scrubbing to remove pollutants.

Prohibited Disposal Methods:

Under no circumstances should N-Dodecylmorpholine, whether classified as hazardous or non-hazardous, be:

• Poured down the drain: This can harm aquatic life and damage wastewater treatment systems.

• Disposed of in regular trash: This can lead to environmental contamination and pose a risk to sanitation workers.

Quantitative Data Summary

For easy reference, the following table summarizes key parameters relevant to the handling and disposal of N-Dodecylmorpholine and its parent compound, morpholine, which may inform its treatment as hazardous waste.

Parameter	Value	Source
N-Dodecylmorpholine GHS Classification (ECHA C&L Inventory)	Not Classified	PubChem
Recommended Disposal Method (as Hazardous Waste)	Controlled Incineration	ChemicalBook
Prohibited Disposal Routes	Drain, Regular Trash	ChemicalBook

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Dodecylmorpholine.

Caption: Decision workflow for N-Dodecylmorpholine disposal.

Safeguarding Your Research: A Comprehensive Guide to Handling N-Dodecylmorpholine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling N-Dodecylmorpholine, including detailed operational and disposal plans to build a foundation of trust and safety in your critical work.

N-Dodecylmorpholine, also known as 4-dodecylmorpholine, is a chemical compound that requires careful handling to prevent potential exposure and ensure the integrity of your research. While some reports indicate it may not meet the criteria for classification as a hazardous substance under the Globally Harmonized System (GHS), adherence to strict safety protocols is crucial. This guide outlines the necessary personal protective equipment (PPE), step-by-step handling procedures, and proper disposal methods.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling N-Dodecylmorpholine, with a focus on quantitative data where available. Due to the lack of specific permeation data for N-Dodecylmorpholine, the data for Morpholine is used as a conservative proxy, as the morpholine functional group is the primary determinant of chemical compatibility with glove materials.

PPE Category	Specification	Quantitative Data (Based on Morpholine)
Eye and Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.[1]	Must conform to EU Standard EN 166 or US NIOSH standards.[1]
Hand Protection	Chemical-resistant, impervious gloves.[1]	Butyl Rubber: Breakthrough time of >480 minutes with excellent degradation resistance.[2]Nitrile Rubber: Breakthrough time of 90 minutes with good degradation resistance.[2]Gloves must satisfy EU Directive 89/686/EEC and EN 374.[1]
Skin and Body Protection	Fire/flame resistant and impervious clothing, such as a lab coat or chemical-resistant suit.[1]	-
Respiratory Protection	A full-face respirator is recommended if exposure limits are exceeded or if irritation or other symptoms are experienced.[1] Use in a well-ventilated area is required.[1]	In the absence of a specific OEL for N-Dodecylmorpholine, the OSHA PEL for Morpholine is 20 ppm over an 8-hour TWA.[3] The NIOSH REL for N-Ethylmorpholine is 5 ppm over a 10-hour workshift.[4]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Following a structured operational plan minimizes the risk of exposure and ensures a safe and efficient workflow.

Operational Workflow Diagram

Experimental Protocol: Detailed Handling Procedures

• Preparation and Precautionary Measures:

  • Before beginning any work, ensure you have read and understood the Safety Data Sheet (SDS) for N-Dodecylmorpholine.

  • Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

  • Ensure an eyewash station and safety shower are readily accessible.

  • Avoid contact with skin and eyes.[1]

  • Prevent the formation of dust and aerosols.[1]

  • Keep away from ignition sources as the compound may be flammable.[5]

• Handling the Chemical:

  • Wear the appropriate PPE as detailed in the table above.

  • When handling, use non-sparking tools.[1]

  • If transferring the chemical, do so carefully to avoid splashing.

  • Keep the container tightly closed when not in use and store it in a dry, cool, and well-ventilated place.[1]

• In Case of a Spill:

  • Evacuate personnel from the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material.

  • Collect the absorbed material into a suitable, closed container for disposal.[1]

  • Do not let the chemical enter drains.[1]

Disposal Plan: Ensuring Safe and Compliant Waste Management

Proper disposal of N-Dodecylmorpholine and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[6] Do not discharge into sewer systems.[6]

• Contaminated Materials: Any materials, such as gloves, absorbent pads, or labware that have come into contact with N-Dodecylmorpholine, should be collected in a suitable, closed container, clearly labeled, and disposed of as chemical waste.[6]

• Empty Containers: Containers can be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning. Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill. For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal method.[6]

By adhering to these safety protocols and operational plans, you can confidently and safely handle N-Dodecylmorpholine in your laboratory, protecting both yourself and the integrity of your valuable research.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. osha.gov [osha.gov]
• 4. nj.gov [nj.gov]
• 5. nexchem.co.uk [nexchem.co.uk]
• 6. datasheets.scbt.com [datasheets.scbt.com]